Isothiocyanatophenyl sulfone

• CAS: 4430-49-3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Reactivity of Isothiocyanatophenyl Sulfones

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Tale of Two Moieties

In the landscape of bioconjugation and medicinal chemistry, the isothiocyanate group (-N=C=S) is a well-established and versatile reactive handle. Its ability to form stable thiourea bonds with primary amines has made it a cornerstone for labeling proteins, peptides, and other biomolecules.[1] However, the reactivity of this functional group is not static; it is profoundly influenced by the electronic environment of the molecule to which it is attached. This guide delves into a particularly potent class of isothiocyanate reagents: isothiocyanatophenyl sulfones .

The isothiocyanatophenyl sulfone scaffold marries the amine-reactive isothiocyanate group with a powerful electron-withdrawing sulfone moiety (-SO₂-). This combination is not merely additive; the sulfone group acts as a potent modulator, significantly enhancing the reactivity of the isothiocyanate. This enhanced reactivity opens doors to milder reaction conditions, faster kinetics, and potentially greater selectivity in complex biological milieux. As such, isothiocyanatophenyl sulfones are emerging as valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[2] This guide will provide a comprehensive overview of the reactivity of the isothiocyanate group within this specific chemical context, offering both theoretical understanding and practical guidance for its application.

The Sulfone's Influence: A Masterclass in Electronic Effects

The sulfone group is one of the most strongly electron-withdrawing groups in organic chemistry.[3] Its influence on the reactivity of the isothiocyanate group in an isothiocyanatophenyl sulfone is a direct consequence of its electronic effects on the aromatic ring.

The sulfur atom in a sulfone group is in a high oxidation state (+6) and is bonded to two highly electronegative oxygen atoms. This creates a significant partial positive charge on the sulfur atom and, through resonance and inductive effects, withdraws electron density from the phenyl ring. This electron withdrawal is most pronounced at the ortho and para positions relative to the sulfone group.

When the isothiocyanate group is positioned at the para position of the phenyl sulfone, the electron-withdrawing effect of the sulfone group is transmitted through the aromatic system to the isothiocyanate moiety. This has a profound impact on the electrophilicity of the central carbon atom of the isothiocyanate group (-N=C =S). The increased electron withdrawal makes this carbon atom significantly more electron-deficient and, therefore, more susceptible to nucleophilic attack by an amine.

This enhanced electrophilicity is the key to the heightened reactivity of isothiocyanatophenyl sulfones compared to their non-sulfonated counterparts, such as phenyl isothiocyanate. This increased reactivity can be leveraged to achieve efficient conjugation under milder conditions, which is particularly advantageous when working with sensitive biomolecules.

The Core Reaction: Forging the Thiourea Linkage

The reaction between an isothiocyanate and a primary amine proceeds via a nucleophilic addition mechanism to form a stable thiourea bond.[1] The reaction is initiated by the attack of the lone pair of electrons from the primary amine's nitrogen atom on the electrophilic carbon of the isothiocyanate. This addition leads to the formation of a transient zwitterionic intermediate, which then rapidly rearranges to the stable thiourea product.

Figure 1. Reaction mechanism of an isothiocyanate with a primary amine.

The stability of the resulting thiourea linkage is a significant advantage in bioconjugation, as it is generally stable under a wide range of physiological conditions.[4] However, it is important to note that under certain harsh conditions, such as prolonged exposure to strong ammonia, the thiourea linkage can be transformed into a guanidinium group.[5]

Key Reaction Parameters

Several factors influence the rate and efficiency of the reaction between an isothiocyanate and an amine:

• pH: The reaction is highly pH-dependent. The attacking amine must be in its unprotonated, nucleophilic form. Therefore, the reaction is typically carried out at a pH slightly above the pKa of the target amino group. For the ε-amino group of lysine residues in proteins, a pH of 8.5 to 9.5 is often optimal.[6]

• Temperature: The reaction is generally faster at higher temperatures. However, for bioconjugation to sensitive proteins, the reaction is often performed at room temperature or even at 4°C to minimize protein denaturation. The enhanced reactivity of isothiocyanatophenyl sulfones can be advantageous here, allowing for efficient labeling at lower temperatures.

• Solvent: The choice of solvent can influence the reaction rate. For bioconjugation, the reaction is typically carried out in aqueous buffers. A small amount of a polar aprotic solvent, such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), can be used to dissolve the isothiocyanate reagent before adding it to the aqueous protein solution.

Experimental Protocol: Labeling a Protein with 4-Isothiocyanatophenyl Sulfone

This protocol provides a general procedure for labeling a protein with a generic 4-isothiocyanatophenyl sulfone. The exact conditions may need to be optimized for the specific protein and desired degree of labeling.

Materials

• Protein of interest (e.g., Bovine Serum Albumin, BSA)

• 4-Isothiocyanatophenyl sulfone

• Labeling buffer: 0.1 M sodium bicarbonate buffer, pH 9.0

• Quenching solution: 1 M Tris-HCl, pH 8.0

• Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Phosphate-buffered saline (PBS), pH 7.4

Reagent Preparation

• Protein Solution: Prepare a solution of the protein at a concentration of 2-10 mg/mL in the labeling buffer.

• Isothiocyanate Stock Solution: Immediately before use, dissolve the 4-isothiocyanatophenyl sulfone in a minimal amount of DMF or DMSO to a final concentration of 10 mg/mL.

Conjugation Reaction

• Slowly add the desired molar excess of the isothiocyanate stock solution to the protein solution while gently stirring. A 10- to 20-fold molar excess of the isothiocyanate over the protein is a good starting point. The high reactivity of the sulfone-containing isothiocyanate may allow for a lower molar excess compared to less reactive isothiocyanates.

• Incubate the reaction mixture for 1-2 hours at room temperature, protected from light. Alternatively, the reaction can be carried out overnight at 4°C.

• Quench the reaction by adding the quenching solution to a final concentration of 50-100 mM. The primary amine in Tris will react with any remaining isothiocyanate. Incubate for 1 hour at room temperature.

Purification of the Conjugate

• Separate the labeled protein from the unreacted isothiocyanate and other small molecules by size-exclusion chromatography.

• Equilibrate the column with PBS, pH 7.4.

• Apply the quenched reaction mixture to the column.

• Collect the fractions containing the protein-conjugate, which will typically elute in the void volume.

• Monitor the protein concentration in the fractions by measuring the absorbance at 280 nm. The presence of the label can be confirmed by measuring the absorbance at the appropriate wavelength for the chromophore, if applicable.

Figure 2. Experimental workflow for protein labeling with 4-isothiocyanatophenyl sulfone.

Qualitative Reactivity Comparison

Isothiocyanate Reagent	Key Substituent	Electronic Effect of Substituent	Expected Reactivity
Phenyl Isothiocyanate	None	Neutral	Baseline
4-Nitrophenyl Isothiocyanate	Nitro (-NO₂)	Strongly Electron-Withdrawing	High
4-Isothiocyanatophenyl Sulfone	Sulfone (-SO₂R)	Very Strongly Electron-Withdrawing	Very High
Fluorescein Isothiocyanate (FITC)	Fluorescein	Electron-Donating (overall)	Moderate

The strongly electron-withdrawing nature of the sulfone group is expected to render the isothiocyanatophenyl sulfone significantly more reactive than both the unsubstituted phenyl isothiocyanate and even the highly reactive fluorescein isothiocyanate (FITC). Its reactivity is anticipated to be on par with or greater than that of 4-nitrophenyl isothiocyanate.

Applications in Research and Drug Development

The unique properties of isothiocyanatophenyl sulfones make them valuable tools in several areas of research and development:

• Bioconjugation: Their high reactivity allows for efficient labeling of biomolecules under mild conditions, which is crucial for preserving the structure and function of sensitive proteins and peptides. This makes them excellent candidates for the development of antibody-drug conjugates (ADCs), fluorescent probes, and other targeted therapeutic and diagnostic agents.

• Drug Discovery: The sulfone moiety is a common functional group in many approved drugs.[3] It can improve a molecule's physicochemical properties, such as solubility and metabolic stability. By using isothiocyanatophenyl sulfones as building blocks, medicinal chemists can readily introduce both a reactive handle for conjugation and a beneficial sulfone group into a drug candidate.

• Materials Science: The bifunctional nature of some isothiocyanatophenyl sulfones (containing two isothiocyanate groups) makes them useful as crosslinking agents in the development of polymers and other advanced materials.[2]

Conclusion

Isothiocyanatophenyl sulfones represent a powerful class of reagents for researchers, scientists, and drug development professionals. The presence of the sulfone group significantly enhances the reactivity of the isothiocyanate moiety, enabling more efficient and versatile bioconjugation reactions. By understanding the fundamental principles of their reactivity and the practical considerations for their use, researchers can leverage the unique advantages of these compounds to advance their work in a wide range of applications, from fundamental biological research to the development of novel therapeutics and materials.

References

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• Regiodivergent synthesis of sulfone-tethered lactam–lactones bearing four contiguous stereocenters. (2023). RSC Advances, 13(31), 21547–21554. [Link]

• Reactivity and Kinetics of Vinyl Sulfone-Functionalized Self-Assembled Monolayers for Bioactive Ligand Immobilization. (2012). Langmuir, 28(41), 14773–14781. [Link]

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• The importance of sulfur-containing motifs in drug design and discovery. (2022). Expert Opinion on Drug Discovery, 17(7), 743–763. [Link]

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• Structural diversity of US FDA-approved sulfur-containing drugs. (2022). Nature Communications, 13(1), 5948. [Link]

• Isothiocyanate chemistry. (a) Isothiocyanate reacting with primary amine. (b) Isothiocyanate reacting with thiol. (2020). Retrieved from [Link]

• Does anyone know about the stability of thiourea bonds (formed by the reaction of isothiocyanate group and amine group) in cells and in vivo? (2015). Retrieved from [Link]

• Modification of the thiourea linkage of a fluorescein-oligonucleotide conjugate to a guanidinium motif during ammonia deprotection. (2001). Bioconjugate Chemistry, 12(5), 795–800. [Link]

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The Emerging Role of Isothiocyanatophenyl Sulfones: A Technical Guide for Researchers in Drug Discovery

This in-depth guide provides a comprehensive overview of isothiocyanatophenyl sulfones, a class of compounds with significant potential in drug development and chemical biology. We will delve into their synthesis, mechanism of action, and diverse applications, offering field-proven insights and detailed experimental protocols to empower researchers in their scientific endeavors.

Introduction: The Strategic Combination of Isothiocyanate and Sulfone Moieties

The isothiocyanatophenyl sulfone scaffold represents a compelling fusion of two powerful functional groups in medicinal chemistry: the electrophilic isothiocyanate and the versatile sulfone. The isothiocyanate group is well-established as a covalent modifier of proteins, primarily reacting with nucleophilic residues such as cysteine and lysine.[1] This reactivity has been harnessed in the development of anticancer agents and biochemical probes.[2][3] The sulfone group, on the other hand, is a key structural motif in a wide array of approved drugs, valued for its ability to enhance metabolic stability, improve solubility, and modulate the electronic properties of a molecule.[4][5]

The strategic combination of these two moieties in the isothiocyanatophenyl sulfone framework offers the potential for developing highly specific and potent therapeutic agents and research tools. The electron-withdrawing nature of the sulfone group can modulate the reactivity of the isothiocyanate, potentially fine-tuning its selectivity for specific protein targets. This guide will explore the fundamental chemistry and biology of this promising class of compounds.

Synthesis of Isothiocyanatophenyl Sulfones: A Modular Approach

The synthesis of isothiocyanatophenyl sulfones can be approached in a modular fashion, typically involving the formation of a diaryl sulfone followed by the introduction of the isothiocyanate group. A general synthetic scheme is outlined below.

Figure 1: General synthetic workflow for isothiocyanatophenyl sulfones.

Key Experimental Protocol: Synthesis of a Model Isothiocyanatophenyl Sulfone

This protocol provides a representative method for the synthesis of an isothiocyanatophenyl sulfone, starting from commercially available precursors.

Step 1: Synthesis of 4-Aminophenyl Phenyl Sulfone

• To a solution of aniline (1.0 eq) in a suitable solvent (e.g., dichloromethane), add 4-acetylaminobenzenesulfonyl chloride (1.1 eq) portion-wise at 0 °C.

• Add a base, such as pyridine (1.2 eq), and stir the reaction mixture at room temperature overnight.

• Quench the reaction with water and extract the product with an organic solvent.

• Purify the crude product by recrystallization or column chromatography to obtain N-(4-(phenylsulfonyl)phenyl)acetamide.

• Hydrolyze the acetamide group by heating with aqueous hydrochloric acid to yield 4-aminophenyl phenyl sulfone.

Step 2: Conversion to 4-Isothiocyanatophenyl Phenyl Sulfone

• Dissolve 4-aminophenyl phenyl sulfone (1.0 eq) in a mixture of dichloromethane and water.

• Add thiophosgene (1.1 eq) and a base, such as calcium carbonate (2.0 eq).

• Stir the biphasic mixture vigorously at room temperature for several hours.

• Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the resulting solid by column chromatography to obtain 4-isothiocyanatophenyl phenyl sulfone.

Reactivity and Mechanism of Action: Covalent Modification of Proteins

The key to the biological activity of isothiocyanatophenyl sulfones lies in the electrophilic nature of the isothiocyanate group. This functional group readily reacts with nucleophilic residues on proteins, most notably the thiol group of cysteine and the epsilon-amino group of lysine.[1]

Figure 2: Covalent modification of cysteine and lysine residues by isothiocyanates.

The formation of these covalent adducts can lead to a variety of biological outcomes, including enzyme inhibition, disruption of protein-protein interactions, and induction of apoptosis.[1][3] The sulfone moiety can influence this reactivity through its electron-withdrawing effects, which can enhance the electrophilicity of the isothiocyanate carbon, potentially increasing the rate of reaction with nucleophiles.

Applications in Drug Discovery and Chemical Biology

The unique properties of isothiocyanatophenyl sulfones make them attractive candidates for a range of applications in biomedical research.

Covalent Inhibitors of Enzymes

The ability to form irreversible covalent bonds with target proteins makes isothiocyanatophenyl sulfones promising scaffolds for the development of potent and selective enzyme inhibitors.[6][7] This is particularly relevant for targets where high affinity and prolonged duration of action are desired.

Target Class	Potential Application	Rationale
Cysteine Proteases	Anti-parasitic, Anti-viral	Covalent modification of the active site cysteine.[6]
Kinases	Oncology	Targeting cysteine residues in or near the ATP-binding pocket.
Carbonic Anhydrases	Oncology, Glaucoma	Modification of active site histidine residues.[7]

Table 1: Potential enzymatic targets for isothiocyanatophenyl sulfone-based inhibitors.

Biochemical Probes for Target Identification and Validation

Isothiocyanatophenyl sulfones can be functionalized with reporter tags, such as fluorophores or biotin, to create powerful biochemical probes.[8][9] These probes can be used in proteomic studies to identify the cellular targets of a particular compound, a crucial step in understanding its mechanism of action and for target validation.

Figure 3: Workflow for target identification using an isothiocyanatophenyl sulfone-based probe.

Anticancer Agents

A number of naturally occurring and synthetic isothiocyanates have demonstrated potent anticancer activity.[2][3] The isothiocyanatophenyl sulfone scaffold offers a novel platform for the design of new anticancer drugs with potentially improved pharmacological properties. The sulfone group can enhance drug-like properties, while the isothiocyanate provides a mechanism for covalent engagement with cancer-relevant targets.[4][10]

Characterization and Analysis

Thorough characterization of isothiocyanatophenyl sulfones is essential to ensure their purity and to understand their properties. A combination of analytical techniques should be employed.

Technique	Purpose
Nuclear Magnetic Resonance (NMR)	Structural elucidation and confirmation.
Mass Spectrometry (MS)	Determination of molecular weight and confirmation of identity.
Infrared (IR) Spectroscopy	Identification of the characteristic isothiocyanate stretch (~2100 cm⁻¹).
High-Performance Liquid Chromatography (HPLC)	Assessment of purity.[11]

Table 2: Recommended analytical techniques for the characterization of isothiocyanatophenyl sulfones.

Future Perspectives

The field of isothiocyanatophenyl sulfone chemistry is still in its early stages, but the foundational principles of its constituent functional groups suggest a promising future. Further research is warranted to explore the full potential of this compound class. Key areas for future investigation include:

• Expansion of the chemical space: Synthesis of a diverse library of isothiocyanatophenyl sulfone analogs to explore structure-activity relationships.

• Systematic biological screening: Evaluation of these compounds against a broad range of biological targets to identify novel therapeutic opportunities.

• Development of next-generation probes: Design of more sophisticated probes for advanced applications in chemical biology, such as activity-based protein profiling.

By leveraging the principles and protocols outlined in this guide, researchers can effectively explore the exciting potential of isothiocyanatophenyl sulfones in their own drug discovery and development programs.

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• Mechanism of Action of Sulfones. (URL: [Link])

• Recent Advances in the Synthesis of Isothiocyanates Using Elemental Sulfur - MDPI. (URL: [Link])

• Comparative evaluation of phenyl isothiocyanate derivatization and “dilute-and-shoot” methods for HPLC–MS/MS-based targeted metabolomics analysis of amine-containing metabolites in plasma samples - NIH. (URL: [Link])

• New fluorescent probes for sulfane sulfurs and the application in bioimaging - PMC - NIH. (URL: [Link])

• New rhodol-sulforaphane conjugates as innovative isothiocyanate-based cytotoxic agents for cancer cells - PubMed. (URL: [Link])

• Pharmacokinetics of sulfur?containing compounds in aged garlic extract: S?Allylcysteine, S?1?propenylcysteine, S?methylcysteine, S?allylmercaptocysteine and others (Review) - PubMed. (URL: [Link])

• Fluorovinylsulfones and -Sulfonates as Potent Covalent Reversible Inhibitors of the Trypanosomal Cysteine Protease Rhodesain: Structure-Activity Relationship, Inhibition Mechanism, Metabolism, and In Vivo Studies - PubMed. (URL: [Link])

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A Technical Guide to the Safe Handling of Aryl Isothiocyanates for Research & Development

Forward: The isothiocyanate functional group is a potent and versatile tool in the synthesis of pharmaceuticals and bioactive molecules, prized for its reactivity as a key building block.[1] However, the very reactivity that makes it valuable necessitates a rigorous and informed approach to its handling. This guide provides a comprehensive framework for the safe use of aryl isothiocyanates, focusing on 4-(Methylsulfonyl)phenyl isothiocyanate as a representative compound. The principles and protocols detailed herein are broadly applicable to the wider class of aryl isothiocyanates and are designed to empower researchers to work confidently and safely.

Core Hazard Analysis: Understanding the Isothiocyanate Moiety

The primary hazards associated with aryl isothiocyanates stem from the electrophilic nature of the central carbon atom in the –N=C=S group. This makes them highly susceptible to reaction with nucleophiles, including biological macromolecules.

• Mechanism of Toxicity: The primary mode of action involves reaction with amine and thiol groups present in proteins and enzymes.[2] This covalent modification can disrupt normal biological function, leading to the observed toxicological effects. Isothiocyanates are known sensitizers, meaning that initial exposure can lead to an allergic-type response upon subsequent, even minimal, contact.[3]

• Key Hazards:

  • Respiratory Sensitization: Inhalation of vapors or aerosols can cause allergy or asthma-like symptoms.[4][5][6] This is a critical hazard, as sensitization can be permanent.

  • Skin Corrosion/Irritation & Sensitization: Direct contact can cause severe skin burns and may lead to allergic skin reactions.[4][5][7]

  • Severe Eye Damage: The lachrymatory (tear-inducing) nature of many isothiocyanates means they are potent eye irritants capable of causing serious damage.[8][9][10]

  • Acute Toxicity: Many compounds in this class are toxic if swallowed, inhaled, or in contact with skin.[4][6][7]

Case Study Profile: 4-(Methylsulfonyl)phenyl isothiocyanate

To ground our safety protocols in a specific example, we will use 4-(Methylsulfonyl)phenyl isothiocyanate. The presence of the electron-withdrawing methylsulfonyl group can influence the reactivity of the isothiocyanate moiety.

Identifier	Value	Source
Chemical Name	4-(Methylsulfonyl)phenyl isothiocyanate	N/A
CAS Number	3678-50-8	N/A
Molecular Formula	C₈H₇NO₂S₂	N/A
Molecular Weight	213.28 g/mol	N/A

GHS Hazard Classification Summary: Based on data for structurally similar compounds like Phenyl isothiocyanate and Phenethyl isothiocyanate, a conservative hazard assessment is warranted.[4][6][10]

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 3/4	H301/H302: Toxic/Harmful if swallowed
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin
Acute Toxicity, Inhalation	Category 3/4	H331/H332: Toxic/Harmful if inhaled
Skin Corrosion/Irritation	Category 1B/2	H314/H315: Causes severe skin burns and eye damage / Causes skin irritation
Serious Eye Damage	Category 1	H318: Causes serious eye damage
Respiratory Sensitization	Category 1	H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation

The Self-Validating Safety Workflow: From Storage to Disposal

A robust safety protocol is a system of checks and balances. The following workflow is designed to be self-validating, ensuring that critical safety steps are considered before, during, and after experimental work.

Caption: A workflow for handling aryl isothiocyanates.

Detailed Protocols and Causality

Engineering Controls: The Primary Barrier

Directive: All work with aryl isothiocyanates, including weighing, transfers, and reactions, must be conducted within a certified chemical fume hood.

Causality: The primary routes of exposure are inhalation of potent vapors and aerosols.[6][11] A fume hood provides the essential first line of defense by capturing these emissions at the source, preventing them from entering the user's breathing zone. Standard laboratory ventilation is insufficient to manage the risks posed by these sensitizing and toxic compounds.

Personal Protective Equipment (PPE): The Last Line of Defense

Effective PPE is not just about wearing it, but selecting the correct type and using it properly.

Equipment	Specification	Rationale & Best Practices
Gloves	Nitrile, minimum 4 mil thickness.	Isothiocyanates can permeate some glove materials. Inspect gloves before use and change them frequently, especially after handling the neat compound. Double-gloving is recommended for transfers of pure material. Wash hands thoroughly after glove removal.[12][13]
Eye Protection	Indirectly vented chemical splash goggles.	Protects against splashes and the lachrymatory vapors that can cause severe eye damage.[10] Standard safety glasses do not provide an adequate seal against vapors.
Body Protection	Flame-resistant laboratory coat with tight-fitting cuffs.	Protects skin from accidental splashes. Cuffs should be tucked into gloves to prevent exposure at the wrist.[12]
Respiratory	Not required if work is confined to a fume hood.	An air-purifying respirator with an organic vapor cartridge may be necessary for spill cleanup outside of a hood, but this should only be performed by trained emergency personnel.[6]

Safe Handling and Storage

• Storage: Store containers in a cool, dry, well-ventilated area, away from incompatible materials such as acids, bases, alcohols, and strong oxidizing agents.[14][15] Containers should be kept tightly closed, preferably under an inert atmosphere (e.g., argon or nitrogen) as many isothiocyanates are moisture-sensitive.[16][17] Store below eye level in a secure location.[18]

• Dispensing: Use a dedicated spatula for solids. Never return unused material to the original container to avoid contamination. Perform all transfers over a spill tray or absorbent pad within the fume hood.

• Reactions: Be mindful that reactions with nucleophiles like amines and alcohols can be exothermic.[15] For larger-scale reactions, consider initial cooling and controlled addition of reagents.

• Prohibited Actions: Never smell or taste chemicals.[19] Do not eat, drink, or apply cosmetics in the laboratory.[13] Pipetting by mouth is strictly forbidden; always use a pipet bulb or mechanical device.[13]

Emergency Response Protocols

Rapid and correct response to an exposure or spill is critical to mitigating harm.

Exposure Response

Exposure Route	Immediate Action
Inhalation	Immediately move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[5][10]
Skin Contact	Immediately flush the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.[19] Seek immediate medical attention.[10]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.[14] Seek immediate medical attention.[10]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention immediately.[10][14]

Spill Response Workflow

This workflow outlines the logical steps for managing a chemical spill. It should only be undertaken for small, manageable spills by trained personnel. For large spills, evacuate the area and contact emergency services.

Caption: A decision workflow for chemical spill response.

Spill Cleanup Protocol (Minor Spills):

• Alert & Assess: Alert personnel in the immediate area.[20] Assess the spill size and ensure you have the appropriate training and PPE to handle it.[21]

• Contain: If the material is flammable, eliminate all ignition sources.[21] Confine the spill by encircling it with an absorbent material like vermiculite or chemical spill socks.[21][22]

• Absorb: Cover the spill with an inert absorbent material. Do not use combustible materials like paper towels for large spills.

• Collect: Carefully sweep or scoop the absorbed material into a designated, leak-proof hazardous waste container.[19]

• Decontaminate: Clean the spill area with soap and water, and collect the cleaning materials as hazardous waste.

• Dispose: Ensure all contaminated materials (absorbent, gloves, clothing) are placed in a sealed container, properly labeled, and disposed of according to institutional hazardous waste guidelines.[19]

Waste Disposal

All waste containing aryl isothiocyanates, including neat compound, reaction mixtures, and contaminated materials, must be treated as hazardous waste.

• Liquid Waste: Collect in a labeled, sealed, and compatible waste container. Do not mix with incompatible waste streams.

• Solid Waste: Collect contaminated items (gloves, weigh boats, absorbent pads) in a separate, sealed, and labeled solid waste container.[19]

References

• New Jersey Department of Health. (1999). Hazard Summary: Methyl Isothiocyanate. Retrieved from nj.gov. [Link]

• Wikipedia. Isothiocyanate. Retrieved from en.wikipedia.org. [Link]

• Carl ROTH. Safety Data Sheet: Phenyl isothiocyanate. Retrieved from carlroth.com. [Link]

• Health and Safety Executive. Emergency response / spill control. Retrieved from hse.gov.uk. [Link]

• Utah State University. Rules for the Safe Handling of Chemicals in the Laboratory. Retrieved from usu.edu. [Link]

• Health and Safety Executive. (2025). Chemicals - safe use and handling. Retrieved from hse.gov.uk. [Link]

• Organic Chemistry Portal. Isothiocyanate synthesis. Retrieved from organic-chemistry.org. [Link]

• Nowicki, D., et al. (2018). Isothiocyanates: An Overview of Their Antimicrobial Activity against Human Infections. PMC. [Link]

• Wikipedia. Tear gas. Retrieved from en.wikipedia.org. [Link]

• ChemRxiv. (2023). Recent Advancement in Synthesis of Isothiocyanates. Retrieved from chemrxiv.org. [Link]

• Centers for Disease Control and Prevention. (2024). What to Do to Shelter in Place for a Chemical Emergency. Retrieved from cdc.gov. [Link]

• Wikipedia. Isocyanate. Retrieved from en.wikipedia.org. [Link]

• ResearchGate. Isothiocyanate chemistry. Retrieved from researchgate.net. [Link]

• Royal Society of Chemistry. (2022). Isothiocyanates – A Review of their Health Benefits and Potential Food Applications. Retrieved from pubs.rsc.org. [Link]

• University of Wisconsin–Madison. Chemical Storage. Retrieved from ehs.wisc.edu. [Link]

• National Institutes of Health. Working with Chemicals. Retrieved from nap.nationalacademies.org. [Link]

• University of Nottingham. Emergency Spill Response Procedure – External Areas. Retrieved from nottingham.ac.uk. [Link]

• University of Toronto. Chemical Spill Procedures. Retrieved from ehs.utoronto.ca. [Link]

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• 5. carlroth.com [carlroth.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
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Protocols & Analytical Methods

Application Notes and Protocols: Isothiocyanatophenyl Sulfone as a Homobifunctional Crosslinker

Authored by: Gemini, Senior Application Scientist

Introduction

In the landscape of bioconjugation chemistry, the selection of a crosslinking agent is paramount to elucidating protein-protein interactions, stabilizing protein complexes, and constructing novel biomaterials.[1] Homobifunctional crosslinkers, possessing two identical reactive groups, offer a straightforward approach to covalently linking molecules with similar functional groups.[1][2][3] This guide introduces Isothiocyanatophenyl Sulfone, a homobifunctional crosslinker designed for the specific and efficient covalent bonding of primary amines in proteins and other biomolecules.

Isothiocyanatophenyl Sulfone features two isothiocyanate (-N=C=S) groups, which react specifically with non-protonated primary amines, such as the N-terminus of a polypeptide chain and the ε-amino group of lysine residues, to form stable thiourea linkages.[4][5] The rigid phenyl sulfone spacer arm imparts a fixed spatial separation between conjugated molecules, making it a valuable tool for structural biology and protein interaction studies. The sulfone moiety enhances the chemical stability of the spacer and can influence the solubility of the reagent.[6][7][8]

This document provides a comprehensive overview of the chemistry of Isothiocyanatophenyl Sulfone, its applications, and detailed protocols for its use in protein crosslinking experiments.

Chemical Properties and Mechanism of Action

The efficacy of a crosslinker is defined by its reactivity, specificity, and the stability of the bond it forms. Isothiocyanatophenyl Sulfone is designed to leverage the unique chemistry of the isothiocyanate group for targeted protein modification.

Structure and Physicochemical Properties:

While "Isothiocyanatophenyl Sulfone" may refer to several isomers, a common structure is 1-isothiocyanato-4-(4-isothiocyanatophenylsulfonyl)benzene. The properties of this molecule can be inferred from its constituent chemical groups.

Property	Estimated Value / Characteristic	Rationale
Molecular Formula	C₁₄H₈N₂O₂S₃	Based on the structure of 1-isothiocyanato-4-(4-isothiocyanatophenylsulfonyl)benzene.
Molecular Weight	~348.42 g/mol	Calculated from the molecular formula.
Spacer Arm Length	~12-15 Å	Estimated based on the lengths of two phenyl rings and a sulfone group.
Reactivity	Primary amines (α-amino terminus, ε-amino of Lysine)	Isothiocyanate groups are known to react with primary amines.[4][5]
Solubility	Sparingly soluble in aqueous buffers; Soluble in organic solvents (DMSO, DMF)	The aromatic structure suggests limited aqueous solubility, a common trait for non-sulfonated crosslinkers. The sulfone group is polar and may slightly improve water solubility.[7]
Bond Formed	Thiourea linkage	The reaction of an isothiocyanate with a primary amine forms a stable thiourea bond.[5]

Mechanism of Crosslinking:

The crosslinking reaction proceeds via a nucleophilic addition mechanism. The unprotonated primary amine of a protein acts as a nucleophile, attacking the electrophilic carbon atom of the isothiocyanate group. This reaction is highly dependent on pH.

Figure 1: Reaction mechanism of Isothiocyanatophenyl Sulfone with protein primary amines.

The reaction rate is significantly influenced by pH. An alkaline environment (pH 8.5-9.5) is optimal as it deprotonates the primary amines, increasing their nucleophilicity and thus their reactivity towards the isothiocyanate group.[4][9][10] At lower pH values, the reaction proceeds much more slowly.

Applications in Research

The ability to covalently link proteins provides a powerful tool for various research applications:

• Studying Protein-Protein Interactions: By "freezing" interactions in place, crosslinking can capture both stable and transient protein complexes for subsequent analysis by techniques like SDS-PAGE or mass spectrometry.[1][11]

• Stabilizing Quaternary Structures: Crosslinking can be used to stabilize multimeric protein complexes, preventing their dissociation during analysis.[1]

• Protein Immobilization: Covalently attaching proteins to solid supports, such as beads or surfaces, is a common application for biosensors, affinity chromatography, and bioassays.[1][12]

• Conjugate Synthesis: The creation of antibody-enzyme or antibody-drug conjugates often relies on crosslinking chemistry.

Experimental Protocol: Crosslinking Proteins in Solution

This protocol provides a general framework for crosslinking two proteins (Protein A and Protein B) in solution. Optimization is crucial and should be performed for each specific system.

A. Critical Experimental Parameters:

Successful crosslinking depends on the careful optimization of several parameters:

• Buffer Composition: The choice of buffer is critical. Avoid buffers containing primary amines, such as Tris or glycine, as they will compete with the target proteins for reaction with the crosslinker.[12] Phosphate, borate, or carbonate/bicarbonate buffers are recommended.[12]

• pH: The reaction is most efficient at a pH of 8.5-9.5.[4] However, protein stability at this pH must be considered. A compromise may be necessary.

• Molar Ratio: The molar ratio of crosslinker to protein must be determined empirically.[13] A starting point is often a 10- to 50-fold molar excess of crosslinker over the protein.

• Protein Concentration: Higher protein concentrations favor intermolecular (between proteins) crosslinking, while lower concentrations can lead to more intramolecular (within the same protein) crosslinking.[12]

• Reaction Time and Temperature: Typical reaction times range from 30 minutes to 2 hours at room temperature or 4°C.[12] Lower temperatures can help maintain protein stability but may require longer incubation times.

B. Materials and Reagents:

• Isothiocyanatophenyl Sulfone crosslinker

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Reaction Buffer: e.g., 100 mM Sodium Phosphate or Sodium Borate, pH 8.5

• Quenching Buffer: e.g., 1 M Tris-HCl, pH 8.0

• Protein A and Protein B in a suitable buffer

• SDS-PAGE reagents (gels, running buffer, loading buffer with a reducing agent like DTT or β-mercaptoethanol)

• Coomassie stain or other protein visualization method

C. Step-by-Step Protocol:

• Prepare Protein Solution:

  • Dialyze or desalt the protein samples into the chosen amine-free Reaction Buffer (e.g., 100 mM Sodium Phosphate, pH 8.5).

  • Adjust the final protein concentration. A starting concentration of 1-5 mg/mL is common.

  • If crosslinking two different proteins, mix them at the desired molar ratio in the Reaction Buffer.

• Prepare Crosslinker Stock Solution:

  • Immediately before use, dissolve the Isothiocyanatophenyl Sulfone in anhydrous DMSO or DMF to a concentration of 10-50 mM.

  • Note: The crosslinker is susceptible to hydrolysis. Prepare the stock solution fresh and do not store it in aqueous solutions.

• Crosslinking Reaction:

  • Add the calculated volume of the crosslinker stock solution to the protein solution while gently vortexing. The final concentration of DMSO/DMF should ideally be below 10% (v/v) to minimize effects on protein structure.

  • Incubate the reaction mixture for 30 minutes to 2 hours at room temperature. A parallel reaction at 4°C for 2-4 hours can also be tested.

• Quench the Reaction:

  • To stop the crosslinking reaction, add the Quenching Buffer to a final concentration of 20-50 mM.[12] The primary amines in the Tris buffer will react with and consume any excess crosslinker.

  • Incubate for an additional 15-30 minutes at room temperature.

• Analyze the Results:

  • Add SDS-PAGE loading buffer (containing a reducing agent) to an aliquot of the quenched reaction mixture.

  • Boil the sample for 5 minutes.

  • Analyze the sample by SDS-PAGE.[14] Include controls such as non-crosslinked proteins and proteins treated with the crosslinker individually.

  • Visualize the protein bands by Coomassie staining. Successful intermolecular crosslinking will be indicated by the appearance of new, higher molecular weight bands corresponding to the crosslinked protein complexes.[15]

D. Experimental Workflow Diagram:

Figure 2: General workflow for protein crosslinking using Isothiocyanatophenyl Sulfone.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
No or Low Crosslinking Efficiency	- Inactive Crosslinker: Reagent hydrolyzed due to moisture. - Incorrect Buffer: Buffer contains primary amines (e.g., Tris, glycine). - Suboptimal pH: pH is too low for efficient reaction. - Low Protein Concentration: Favors intramolecular crosslinking.	- Use fresh, high-quality anhydrous DMSO/DMF. Prepare crosslinker stock solution immediately before use. - Use an amine-free buffer like phosphate, borate, or HEPES.[12] - Increase the pH of the reaction buffer to 8.5-9.5, ensuring protein stability. - Increase the concentration of the protein(s).
Protein Precipitation/Aggregation	- Excessive Crosslinking: Molar ratio of crosslinker is too high. - Solvent Effects: Concentration of organic solvent (DMSO/DMF) is too high. - Protein Instability: The protein is not stable under the reaction conditions (e.g., alkaline pH).	- Perform a titration experiment to find the optimal crosslinker:protein molar ratio. Start with a lower ratio (e.g., 10:1). - Keep the final concentration of the organic solvent below 10% (v/v). - Test a lower pH (e.g., 8.0) and/or a lower temperature (4°C), but be prepared to increase the reaction time.
High Molecular Weight Smear on Gel	- Non-specific Aggregation: Extensive, random crosslinking.	- Reduce the crosslinker concentration and/or reaction time. - Optimize the protein concentration.

Safety and Handling

Isothiocyanates are reactive compounds and should be handled with care.[16] Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated area or a chemical fume hood. Consult the Safety Data Sheet (SDS) for detailed handling and disposal information.

References

• ResearchGate. (n.d.). SDS-PAGE and SEC analysis of the proteins cross-linked by.... Retrieved from [Link]

• Zahran, E. M., et al. (2010). Transthiocarbamoylation of Proteins by Thiolated Isothiocyanates. Journal of Biological Chemistry, 285(19), 14585–14593. Retrieved from [Link]

• Li, Z. Y., et al. (2017). New Mild and Simple Approach to Isothiocyanates: A Class of Potent Anticancer Agents. Molecules, 22(5), 773. Retrieved from [Link]

• Kim, D. H., et al. (2020). Cross-Linked Sulfonated Poly(arylene ether sulfone) Membrane Using Polymeric Cross-Linkers for Polymer Electrolyte Membrane Fuel Cell Applications. Polymers, 12(11), 2586. Retrieved from [Link]

• Ito, H., et al. (2021). Crosslinked Sulfonated Polyphenylsulfone (CSPPSU) Membranes for Elevated-Temperature PEM Water Electrolysis. Membranes, 11(11), 863. Retrieved from [Link]

• Chavez, J. D., et al. (2024). Expanding the Crosslinking Mass Spectrometry Toolbox With Vinyl Sulfone Crosslinkers. Journal of the American Society for Mass Spectrometry, 35(2), 235–244. Retrieved from [Link]

• ResearchGate. (2016). Determination of the Degree of Sulfonation in Cross-linked and Non-cross-linked Poly(ether ether ketone) Using Different Analytical Techniques. Retrieved from [Link]

• Cejpek, K., et al. (2000). Reactions of allyl isothiocyanate with alanine, glycine, and several peptides in model systems. Journal of Agricultural and Food Chemistry, 48(8), 3560-3566. Retrieved from [Link]

• ResearchGate. (2016). Optimum conditions to know the interaction of peptide/protein and Isothiocyanates ..?. Retrieved from [Link]

• Lee, J. Y., et al. (2012). Photocrosslinking of sulfonated poly(arylene ether sulfone) in a swollen state. Journal of Materials Chemistry, 22(19), 9646-9654. Retrieved from [Link]

• Stewart, S. A., et al. (2018). Synthetic Hydrogels formed by Thiol-Ene Crosslinking of Vinyl Sulfone-functional Poly(Methyl Vinyl Ether-alt-Maleic Acid) with α,ω-Dithio-Polyethyleneglycol. Soft Matter, 14(40), 8317-8324. Retrieved from [Link]

• Rogers, C. J., et al. (2015). Efficient isothiocyanate modification of peptides facilitates structural analysis by radical-directed dissociation. Analyst, 140(19), 6645-6653. Retrieved from [Link]

• Wdowiak, K., et al. (2022). Isothiocyanates (ITCs) 1-(Isothiocyanatomethyl)-4-phenylbenzene and 1-Isothiocyanato-3,5-bis(trifluoromethyl)benzene—Aldehyde Dehydrogenase (ALDH) Inhibitors, Decreases Cisplatin Tolerance and Migratory Ability of NSCLC. International Journal of Molecular Sciences, 23(21), 13398. Retrieved from [Link]

• Cyanagen. (n.d.). HOMOBIFUNCTIONAL and HETEROBIFUNCTIONAL Crosslinkers for biomolecule binding. Retrieved from [Link]

• Bandyopadhyay, S., et al. (2019). Combining Non-reducing SDS-PAGE Analysis and Chemical Crosslinking to Detect Multimeric Complexes Stabilized by Disulfide Linkages in Mammalian Cells in Culture. Journal of Visualized Experiments, (147), e59577. Retrieved from [Link]

• Kim, D. H., et al. (2020). Cross-Linked Sulfonated Poly(arylene ether sulfone) Membrane Using Polymeric Cross-Linkers for Polymer Electrolyte Membrane Fuel Cell Applications. Polymers, 12(11), 2586. Retrieved from [Link]

• JoVE. (2019). Combining Non-reducing SDS-PAGE Analysis and Chemical Crosslinking to Detect Multimeric Complexes Stabilized by Disulfide Linkages in Mammalian Cells in Culture. Retrieved from [Link]

• Paez, J. I., et al. (2021). Thiol-Methylsulfone-Based Hydrogels for Cell Encapsulation: Reactivity Optimization of Aryl-Methylsulfone Substrate for Fine-Tunable Gelation Rate and Improved Stability. Biomacromolecules, 22(7), 2874–2886. Retrieved from [Link]

• Yu, C., et al. (2020). Exploring Spacer Arm Structures for Designs of Asymmetric Sulfoxide-containing MS-cleavable Cross-linkers. Analytical Chemistry, 92(15), 10343–10351. Retrieved from [Link]

• Kühn, C., et al. (2021). Determination of Isothiocyanate-Protein Conjugates in a Vegetable-Enriched Bread. Foods, 10(6), 1303. Retrieved from [Link]

• NIST. (n.d.). Benzene, isothiocyanato-. Retrieved from [Link]

• S-cool. (n.d.). How to cross-link proteins. Retrieved from [Link]

• ChemSynthesis. (n.d.). 1-isothiocyanato-4-methylbenzene. Retrieved from [Link]

• Wikipedia. (n.d.). Isocyanate. Retrieved from [Link]

• Wikipedia. (n.d.). Sulfolane. Retrieved from [Link]

• Cejpek, K., et al. (2000). Reactions of allyl isothiocyanate with alanine, glycine, and several peptides in model systems. Journal of Agricultural and Food Chemistry, 48(8), 3560-3566. Retrieved from [Link]

• ResearchGate. (2015). The Performance of Crosslinking with Divinyl Sulfone as Controlled by the Interplay Between the Chemical Modification and Conformation of Hyaluronic Acid. Retrieved from [Link]

• Miesen, F. A., et al. (2022). Non-enzymatic degradation of aliphatic Brassicaceae isothiocyanates during aqueous heat treatment. ChemRxiv. Retrieved from [Link]

• Li, Z. Y., et al. (2013). Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate via One-Pot or Two-Step Process. Synthesis, 45(12), 1667-1674. Retrieved from [Link]

• ResearchGate. (n.d.). SDS PAGE of the proteins used for cross-linking. Retrieved from [Link]

• Stewart, S. A., et al. (2018). Synthetic hydrogels formed by thiol–ene crosslinking of vinyl sulfone-functional poly(methyl vinyl ether-alt-maleic acid) with α,ω-dithio-polyethyleneglycol. Soft Matter, 14(40), 8317-8324. Retrieved from [Link]

• DiMarco, R. L., et al. (2021). Multifunctional Silk Vinyl Sulfone-Based Hydrogel Scaffolds for Dynamic Material-Cell Interactions. Advanced Functional Materials, 31(18), 2010196. Retrieved from [Link]

• Wikipedia. (n.d.). Sulfone. Retrieved from [Link]

• Plackova, M., et al. (2017). Isothiocyanates: cholinesterase inhibiting, antioxidant, and anti-inflammatory activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 32(1), 845-853. Retrieved from [Link]

• Campos, D., et al. (2022). Antibiotics Induce Metabolic and Physiological Responses in Daphnia magna. Metabolites, 12(1), 69. Retrieved from [Link]

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• 16. Isothiocyanates (ITCs) 1-(Isothiocyanatomethyl)-4-phenylbenzene and 1-Isothiocyanato-3,5-bis(trifluoromethyl)benzene—Aldehyde Dehydrogenase (ALDH) Inhibitors, Decreases Cisplatin Tolerance and Migratory Ability of NSCLC - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Antibody-Drug Conjugate Preparation using Arylsulfonyl Isothiocyanate Linkers

For Researchers, Scientists, and Drug Development Professionals

Introduction: Enhancing ADC Stability and Efficacy with Arylsulfonyl Isothiocyanate Linkers

Antibody-drug conjugates (ADCs) represent a powerful class of targeted therapeutics, combining the specificity of monoclonal antibodies with the potency of cytotoxic drugs.[] The linker, which connects the antibody to the drug, is a critical component that dictates the ADC's stability, pharmacokinetics, and overall therapeutic index.[2] While various conjugation strategies exist, targeting the abundant lysine residues on the antibody surface offers a straightforward method for producing ADCs.[3][4]

This application note details a protocol for the preparation of ADCs using a novel class of linkers: arylsulfonyl isothiocyanates. This approach leverages the well-established reactivity of the isothiocyanate group towards the primary amines of lysine residues to form stable thiourea bonds.[5] The incorporation of a sulfone moiety into the linker backbone is designed to enhance the stability of the resulting conjugate. Sulfone-containing linkers have been shown to improve the stability of ADCs in plasma compared to more traditional linkers, potentially reducing off-target toxicity and improving in vivo efficacy.[6]

This document provides a comprehensive guide, from the underlying chemical principles to detailed experimental protocols for conjugation, purification, and characterization of ADCs prepared with arylsulfonyl isothiocyanate linkers.

The Chemistry of Arylsulfonyl Isothiocyanate Conjugation

The conjugation of an arylsulfonyl isothiocyanate linker to an antibody primarily involves the reaction between the electrophilic isothiocyanate group (-N=C=S) and the nucleophilic ε-amino group of lysine residues on the antibody surface. This reaction results in the formation of a highly stable thiourea linkage.

The reaction is typically carried out under mild basic conditions (pH 8.0-9.5) to ensure that the lysine ε-amino groups are deprotonated and thus maximally nucleophilic.[7] Temperature and reaction time are critical parameters that are optimized to control the drug-to-antibody ratio (DAR).[8]

The sulfone group (R-SO₂-R') within the linker is a key feature for enhancing stability. It is a chemically robust and polar functional group that can improve the pharmacokinetic properties of the ADC. Linkers containing sulfone moieties have demonstrated increased stability in plasma, which is crucial for ensuring that the cytotoxic payload remains attached to the antibody until it reaches the target tumor cell.[6]

Figure 1: Reaction scheme for the conjugation of an arylsulfonyl isothiocyanate linker-drug to a lysine residue on an antibody.

Experimental Protocols

This section provides a step-by-step guide for the preparation, purification, and characterization of an ADC using an arylsulfonyl isothiocyanate linker.

Materials and Reagents

Reagent	Supplier	Purpose
Monoclonal Antibody (e.g., Trastuzumab)	In-house/Commercial	Targeting vehicle
Arylsulfonyl Isothiocyanate Linker-Drug	Custom Synthesis	Payload delivery system
Phosphate-Buffered Saline (PBS), pH 7.4	Standard Supplier	Buffer for antibody handling
Borate Buffer, 0.1 M, pH 8.5	Standard Supplier	Conjugation reaction buffer
Dimethyl Sulfoxide (DMSO)	Standard Supplier	Solvent for linker-drug
Size-Exclusion Chromatography (SEC) Column	Standard Supplier	Purification of ADC
Hydrophobic Interaction Chromatography (HIC) Column	Standard Supplier	DAR determination
UV-Vis Spectrophotometer	Standard Supplier	Concentration and DAR determination
LC-MS System	Standard Supplier	Mass confirmation and DAR analysis

Part 1: Preparation of the Arylsulfonyl Isothiocyanate Linker-Drug Stock Solution

The arylsulfonyl isothiocyanate linker is first conjugated to the cytotoxic drug of choice through standard synthetic organic chemistry procedures. The resulting linker-drug construct is then prepared for conjugation to the antibody.

• Dissolve the Linker-Drug: Accurately weigh the arylsulfonyl isothiocyanate linker-drug and dissolve it in anhydrous DMSO to a final concentration of 10 mM.

• Storage: Store the stock solution at -20°C, protected from light and moisture.

Part 2: Antibody Preparation and Conjugation

This protocol is for a typical lab-scale conjugation. Optimization of the molar excess of the linker-drug and reaction time may be necessary depending on the specific antibody and desired DAR.

• Buffer Exchange: If the antibody is in a buffer containing primary amines (e.g., Tris), exchange it into PBS (pH 7.4) using a desalting column or dialysis.

• Concentration Adjustment: Adjust the antibody concentration to 5-10 mg/mL in PBS.

• pH Adjustment: Add 0.1 M borate buffer (pH 8.5) to the antibody solution to achieve a final pH of 8.5. This deprotonates the lysine amino groups, making them more reactive.

• Initiate Conjugation: While gently stirring, add a 5- to 10-fold molar excess of the arylsulfonyl isothiocyanate linker-drug stock solution to the antibody solution. The final concentration of DMSO should not exceed 10% (v/v) to prevent antibody denaturation.[9]

• Incubation: Incubate the reaction mixture at room temperature for 2-4 hours with continuous gentle stirring. The reaction can be monitored over time to determine the optimal incubation period for achieving the target DAR.[8]

Figure 2: Workflow for the preparation and characterization of an ADC using an arylsulfonyl isothiocyanate linker.

Part 3: Purification of the Antibody-Drug Conjugate

Purification is essential to remove unreacted linker-drug and any protein aggregates.[10] Size-exclusion chromatography (SEC) is a common and effective method.

• Column Equilibration: Equilibrate a pre-packed SEC column (e.g., Sephadex G-25) with PBS (pH 7.4).

• Sample Loading: Load the conjugation reaction mixture onto the equilibrated SEC column.

• Elution: Elute the ADC with PBS (pH 7.4). The ADC will elute in the initial fractions, while the smaller, unreacted linker-drug molecules will be retained longer on the column.

• Fraction Collection and Pooling: Collect fractions and monitor the protein concentration by measuring absorbance at 280 nm. Pool the fractions containing the purified ADC.

• Concentration and Storage: Concentrate the pooled ADC fractions using an appropriate method (e.g., centrifugal filtration) and store at 2-8°C for short-term use or at -80°C for long-term storage.

Characterization of the Antibody-Drug Conjugate

Thorough characterization of the purified ADC is crucial to ensure its quality and for understanding its structure-activity relationship. Key parameters to determine are the drug-to-antibody ratio (DAR), purity, and aggregation state.

Determination of Drug-to-Antibody Ratio (DAR)

The average number of drug molecules conjugated to each antibody is a critical quality attribute of an ADC.[11]

1. UV-Vis Spectroscopy:

This is a simple and rapid method for estimating the average DAR.[4] It requires knowledge of the extinction coefficients of the antibody and the drug at two different wavelengths.

• Procedure:

  • Measure the absorbance of the purified ADC solution at 280 nm (for protein) and at the wavelength of maximum absorbance for the drug (e.g., λ_max_drug).

  • Calculate the concentrations of the antibody and the drug using the Beer-Lambert law and a set of simultaneous equations.

  • The DAR is the molar ratio of the drug to the antibody.

• Limitations: This method provides an average DAR and does not give information about the distribution of different drug-loaded species. The presence of unconjugated drug can lead to an overestimation of the DAR.[12]

2. Hydrophobic Interaction Chromatography (HIC):

HIC separates ADC species based on their hydrophobicity. Since the drug is typically hydrophobic, species with higher DAR will be more hydrophobic and have longer retention times on the HIC column.

• Procedure:

  • Inject the purified ADC onto a HIC column.

  • Elute with a decreasing salt gradient.

  • The resulting chromatogram will show peaks corresponding to different DAR species (DAR0, DAR1, DAR2, etc.).

  • The average DAR can be calculated from the peak areas of the different species.[13]

3. Liquid Chromatography-Mass Spectrometry (LC-MS):

LC-MS provides the most detailed information about the DAR and the distribution of drug-loaded species.

• Procedure:

  • The ADC sample can be analyzed intact or after reduction to separate the light and heavy chains.

  • The sample is separated by reverse-phase or size-exclusion chromatography and then introduced into the mass spectrometer.

  • The mass of each species is determined, and the number of conjugated drugs can be calculated from the mass shift compared to the unconjugated antibody.

  • The average DAR is calculated from the relative abundance of each drug-loaded species.[14]

Purity and Aggregation Analysis

Size-Exclusion Chromatography (SEC):

Analytical SEC is used to assess the purity and aggregation state of the ADC.

• Procedure:

  • Inject the purified ADC onto a calibrated SEC column.

  • The main peak should correspond to the monomeric ADC.

  • The presence of earlier eluting peaks indicates the presence of aggregates, while later eluting peaks may correspond to fragments.

  • The percentage of monomer, aggregate, and fragment can be calculated from the peak areas.

Conclusion

The use of arylsulfonyl isothiocyanate linkers presents a promising strategy for the development of stable and effective antibody-drug conjugates. The protocol outlined in this application note provides a robust framework for the preparation, purification, and characterization of these novel ADCs. The combination of the stable thiourea linkage formed by the isothiocyanate group and the enhanced stability conferred by the sulfone moiety offers the potential for developing ADCs with improved therapeutic windows. As with any ADC development program, careful optimization of the conjugation conditions and thorough characterization of the final product are essential for success.

References

• Bode, J. W., et al. (2018). Chemoenzymatic site-selective dual modification of a Fab fragment.
• Brun, M. P., & Gauzy-Lazo, L. (2013). Protocols for Lysine Conjugation.
• Chen, Y., et al. (2014). Improving the Serum Stability of Site-Specific Antibody Conjugates with Sulfone Linkers.

• Creative Biolabs. (n.d.). Lysine-based Conjugation Service. Retrieved from [Link]

• Creative Biolabs. (n.d.). Protocols for Lysine Conjugation. Retrieved from [Link]

• Geble, A. C., et al. (2020). Current approaches for the purification of antibody-drug conjugates.

• Agilent Technologies. (2015). Drug-to-Antibody Ratio (DAR) Calculation of Antibody-Drug Conjugates (ADCs) Using Automated Sample Preparation and Novel DAR Calculator Software. Retrieved from [Link]

• Spangler, J. B., et al. (2011). A novel antibody-drug conjugate platform for the selective delivery of a PBD dimer to HER2-positive tumors. Journal of Medicinal Chemistry, 54(17), 5898-5908.
• Chen, J., & Murphy, S. (2015). Drug-to-Antibody Ratio (DAR) Calculation of Antibody-Drug Conjugates (ADCs).

• Agilent Technologies. (2015). Drug-to-Antibody Ratio (DAR) Calculation of Antibody-Drug Conjugates (ADCs). Retrieved from [Link]

• Zuberbühler, K., et al. (2020). Synthesis of site-specific antibody-drug conjugates by ADP-ribosyl cyclases.
• Wang, L., et al. (2021). Antibody-Drug Conjugate Using Ionized Cys-Linker-MMAE as the Potent Payload Shows Optimal Therapeutic Safety. Pharmaceuticals, 14(10), 1045.
• Spangler, J. B., et al. (2020). Sulfatase-cleavable linkers for antibody-drug conjugates. Chemical Science, 11(10), 2745-2751.
• F. Beke, et al. (2020).

• Creative Biolabs. (n.d.). Conjugation Based on Lysine Residues. Retrieved from [Link]

• FluoroFinder. (2025). Antibody Conjugation Techniques. Retrieved from [Link]

• Jacobson, O., et al. (2019). From molecules to medicine: thiol selective bioconjugation in synthesis of diagnostic and therapeutic radiopharmaceuticals. Chemical Society Reviews, 48(23), 5694-5712.

• Creative Biolabs. (n.d.). Conjugation Site Analysis of Lysine-Conjugated ADCs. Retrieved from [Link]

• Spangler, J. B. (2020).
• Li, G., et al. (2016).

• Creative Biolabs. (n.d.). Lysine-based Conjugation. Retrieved from [Link]

• Wang, L., et al. (2021). Antibody-Drug Conjugate Using Ionized Cys-Linker-MMAE as the Potent Payload Shows Optimal Therapeutic Safety. Pharmaceuticals, 14(10), 1045.
• Li, Y., et al. (2019). Real-time analysis on drug-antibody ratio of antibody-drug conjugates for synthesis, process optimization, and quality control. Analytical chemistry, 91(15), 9889-9896.

• AxisPharm. (2024). Advances in ADC Linker Research. Retrieved from [Link]

• Agarwal, P., & Bertozzi, C. R. (2015). Site-specific antibody-drug conjugates: the nexus of bioorthogonal chemistry, protein engineering, and drug development.
• Zeglis, B. M., et al. (2020). Harnessing Fc-Directed Bioconjugation for the Synthesis of Site-Specifically Modified Radioimmunoconjugates.

Sources

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• 4. Lysine-based Conjugation Service - Creative Biolabs [creativebiolabs.net]
• 5. Antibody Conjugation Techniques | FluoroFinder [fluorofinder.com]
• 6. Improving the Serum Stability of Site-Specific Antibody Conjugates with Sulfone Linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cysteine specific bioconjugation with benzyl isothiocyanates - RSC Advances (RSC Publishing) DOI:10.1039/D0RA02934C [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Fluorescein Isothiocyanate (FITC) - conjugated Antibodies | Thermo Fisher Scientific - JP [thermofisher.com]
• 10. Cysteine specific bioconjugation with benzyl isothiocyanates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cysteine specific bioconjugation with benzyl isothiocyanates - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. A new reagent for stable thiol-specific conjugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Four Classic Fixed-point Coupling Techniques for ADC – Creative Biolabs ADC Blog [creative-biolabs.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]

The Sulfonamide Safety-Catch Linker: A Robust Strategy for Advanced Solid-Phase Peptide Synthesis

Introduction: Navigating Complexity in Peptide Synthesis with Safety-Catch Linkers

Solid-Phase Peptide Synthesis (SPPS), a cornerstone of peptide chemistry and drug discovery, enables the stepwise assembly of amino acids on an insoluble resin support.[1][2] A critical component of this methodology is the linker, the chemical moiety that tethers the nascent peptide chain to the solid support.[3][4] The choice of linker dictates the conditions under which the final peptide can be cleaved and ultimately determines the compatibility with various protection strategies.[5][6] For the synthesis of complex peptides, such as those requiring C-terminal modification, cyclization, or the incorporation of sensitive residues, a highly versatile and robust linker strategy is paramount.

The "safety-catch" linker concept addresses this need by providing a stable linkage throughout the synthesis that can be "activated" by a specific chemical transformation to render it labile for cleavage.[1][6] This dual-state nature offers an exceptional level of control and orthogonality, compatible with both Boc/Bzl and Fmoc/tBu synthesis strategies.[1][5] Among the various safety-catch linkers developed, those based on a sulfonamide linkage have emerged as a particularly powerful tool for peptide chemists.[1]

This application note provides a comprehensive guide to the theory and practical application of sulfonamide-based safety-catch linkers in SPPS. We will delve into the underlying chemical principles, provide detailed, field-proven protocols, and offer insights into the causality behind experimental choices to empower researchers in their pursuit of complex peptide synthesis.

The Core Directive: Understanding the Sulfonamide Safety-Catch Mechanism

The efficacy of the sulfonamide safety-catch linker hinges on the distinct chemical properties of the N-acylsulfonamide bond. In its native state, this bond is remarkably stable, capable of withstanding the acidic and basic conditions routinely employed in both Fmoc and Boc SPPS for the deprotection of the α-amino group.[5][7] This stability ensures that the peptide remains securely anchored to the resin during the entire chain elongation process.

The "safety" is released through a two-step activation and cleavage process:

• Activation: The sulfonamide nitrogen is activated, typically through N-alkylation. This is the key step that transforms the stable linker into a labile one. The introduction of an electron-withdrawing group on the nitrogen atom significantly increases the electrophilicity of the carbonyl carbon in the N-acylsulfonamide linkage.

• Cleavage: The activated N-acyl-N-alkylsulfonamide is now susceptible to nucleophilic attack. Treatment with a suitable nucleophile results in the cleavage of the acyl-nitrogen bond, releasing the peptide from the solid support.[8][9]

This mechanism allows for the generation of peptides with a variety of C-terminal functionalities, depending on the nucleophile used for cleavage. For instance, aminolysis yields a C-terminal amide, hydrolysis provides a carboxylic acid, and thiolysis can produce a peptide thioester.[5][10]

The Genesis: From Kenner to Ellman

The foundational work on sulfonamide safety-catch linkers was pioneered by Kenner and colleagues.[5][10] Their initial design involved the N-methylation of the resin-bound acyl-sulfonamide with diazomethane to activate the linker for cleavage.[5][10] While groundbreaking, this approach had limitations, including the low reactivity of the N-methyl acyl sulfonamide, which often led to poor cleavage yields, especially with less reactive nucleophiles.[5]

To overcome these challenges, Ellman and coworkers introduced a significant modification.[5] They developed a sulfamoylbenzamide-based linker where the activation is performed with iodoacetonitrile (ICH₂CN).[5][10] This N-cyanomethylation results in a much more reactive intermediate, facilitating efficient cleavage with a broader range of nucleophiles, including sterically hindered amines.[5][10]

Visualizing the Workflow and Mechanism

To provide a clear understanding of the process, the following diagrams illustrate the overall workflow and the detailed chemical mechanism of the sulfonamide safety-catch strategy.

Figure 1: Overall workflow of SPPS using a sulfonamide safety-catch linker.

Figure 2: Chemical mechanism of activation and cleavage.

The Role of the Isothiocyanate Functional Group

While the sulfonamide is the core of the safety-catch linker, the isothiocyanate group (-N=C=S) serves as a highly efficient reactive handle. Its primary application in this context is the immobilization of the sulfonamide linker onto an amine-functionalized solid support. The isothiocyanate reacts readily with primary amines on the resin to form a stable thiourea linkage. This method of attachment is robust and proceeds under mild conditions, making it an excellent choice for preparing the sulfonamide-functionalized resin.

Experimental Protocols

The following protocols are provided as a general guide and may require optimization based on the specific peptide sequence and solid support used.

Protocol 1: Preparation of Sulfonamide Resin via Isothiocyanate Coupling

This protocol describes the functionalization of an aminomethylated polystyrene resin with a sulfonamide linker bearing an isothiocyanate group.

• Resin Swelling: Swell aminomethyl polystyrene resin (1 g, appropriate loading) in dimethylformamide (DMF, 10 mL) for 1 hour in a peptide synthesis vessel.

• Coupling Reaction: Dissolve 4-isothiocyanatobenzenesulfonamide (3 equivalents relative to resin loading) in DMF. Add the solution to the swollen resin.

• Reaction Monitoring: Gently agitate the resin slurry at room temperature for 12-24 hours. Monitor the reaction completion using a Kaiser test (ninhydrin test). The absence of a blue color indicates complete consumption of the primary amines.

• Washing: Once the reaction is complete, drain the reaction vessel and wash the resin sequentially with DMF (3 x 10 mL), dichloromethane (DCM, 3 x 10 mL), and methanol (3 x 10 mL).

• Drying: Dry the resin under high vacuum to a constant weight.

Protocol 2: Loading of the First Amino Acid

This protocol details the acylation of the sulfonamide resin with the first protected amino acid.

• Resin Swelling: Swell the prepared sulfonamide resin (1 g) in DCM (10 mL) for 30 minutes, followed by DMF (10 mL) for 30 minutes.

• Activation of Amino Acid: In a separate vessel, dissolve the Fmoc-protected amino acid (4 equivalents) and a coupling agent such as diisopropylcarbodiimide (DIC, 4 equivalents) in DMF.

• Coupling: Add the activated amino acid solution to the swollen resin. Add 4-dimethylaminopyridine (DMAP, 0.1 equivalents) as a catalyst.

• Reaction: Agitate the mixture at room temperature for 4-12 hours. Monitor the loading efficiency by cleaving a small sample of the resin and analyzing the free amino acid content.

• Capping (Optional): To block any unreacted sulfonamide sites, treat the resin with a solution of acetic anhydride and pyridine in DMF.

• Washing: Wash the resin as described in Protocol 1, Step 4.

Protocol 3: Peptide Chain Elongation

Follow standard Fmoc-SPPS protocols for peptide chain elongation. Each cycle consists of:

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF.

• Washing: Wash thoroughly with DMF.

• Amino Acid Coupling: Couple the next Fmoc-protected amino acid using a suitable coupling reagent (e.g., HBTU/HOBt or HATU) and a base (e.g., DIPEA).

• Washing: Wash with DMF.

Repeat these steps until the desired peptide sequence is assembled.

Protocol 4: Activation of the Sulfonamide Linker

This protocol describes the N-alkylation of the sulfonamide linker to prepare it for cleavage.

• Resin Preparation: After the final elongation cycle, wash the peptide-resin with DMF and then with tetrahydrofuran (THF).

• Alkylation Reaction: Prepare a solution of iodoacetonitrile (10 equivalents) and N,N-diisopropylethylamine (DIPEA, 5 equivalents) in N-methyl-2-pyrrolidone (NMP). Add this solution to the resin.

• Reaction Conditions: Agitate the mixture at room temperature for 12-24 hours. The reaction can be monitored by cleaving a small aliquot and analyzing the product by mass spectrometry.

• Washing: Wash the resin sequentially with NMP (3 x 10 mL), DCM (3 x 10 mL), and methanol (3 x 10 mL).

• Drying: Dry the activated resin under vacuum.

Protocol 5: Cleavage of the Peptide from the Activated Linker

This protocol outlines the final release of the peptide from the solid support.

• Resin Swelling: Swell the activated peptide-resin in a suitable solvent (e.g., THF or DMF).

• Cleavage Cocktail: Prepare a solution of the desired nucleophile. The choice of nucleophile and solvent will depend on the desired C-terminal functionality.

  • For C-terminal amides: Use a primary or secondary amine (e.g., 1 M benzylamine in THF).

  • For C-terminal esters: Use an alcohol in the presence of a non-nucleophilic base.

  • For C-terminal carboxylic acids: Use a hydroxide source (e.g., 0.5 M NaOH in a THF/water mixture), followed by acidification.

• Cleavage Reaction: Add the cleavage cocktail to the resin and agitate at room temperature for 2-12 hours.

• Product Collection: Filter the resin and collect the filtrate containing the cleaved peptide. Wash the resin with a small amount of the cleavage solvent to ensure complete recovery.

• Work-up: Concentrate the filtrate under reduced pressure. The subsequent purification steps (e.g., precipitation, HPLC) will depend on the properties of the peptide and the cleavage cocktail used.

Quantitative Data and Performance

The efficiency of the sulfonamide safety-catch linker strategy is highly dependent on the choice of activation and cleavage conditions. The table below summarizes representative data on the performance of this linker system.

Parameter	Condition/Reagent	Typical Yield/Purity	Reference
First Amino Acid Loading	Fmoc-AA-OH, DIC, DMAP	70-90%	[5]
Linker Stability	20% Piperidine in DMF (Fmoc deprotection)	Stable	[1]
Linker Stability	50% TFA in DCM (Boc deprotection)	Stable	[1]
Activation	Iodoacetonitrile, DIPEA in NMP	>95% conversion	[5][10]
Cleavage (Amide)	Benzylamine in THF	High	[5]
Cleavage (Thioester)	Thiophenol, KOBu in THF	Good to High	[8]

Note: Yields and purities are highly sequence-dependent and may require optimization.

Conclusion and Future Perspectives

The sulfonamide-based safety-catch linker represents a sophisticated and highly versatile tool in the arsenal of the peptide chemist. Its inherent stability during chain elongation, coupled with a distinct activation step for controlled cleavage, provides the orthogonality required for the synthesis of challenging peptide targets. The ability to generate diverse C-terminal functionalities by simply varying the final nucleophilic cleavage agent further underscores its utility in both peptide-based drug discovery and fundamental biological research. While challenges such as the loading of the first amino acid can require careful optimization, the strategic advantages offered by this linker system make it an indispensable methodology for advancing the frontiers of peptide science.

References

• Al-Obeidi, F., & Albericio, F. (2024). Safety-Catch Linkers for Solid-Phase Peptide Synthesis. Molecules, 29(7), 1429. [Link]

• García, J., & Albericio, F. (2024). Safety-Catch Linkers for Solid-Phase Peptide Synthesis. National Institutes of Health. [Link]

• García, J., & Albericio, F. (2024). Safety-Catch Linkers for Solid-Phase Peptide Synthesis. ResearchGate. [Link]

• Seeberger, P. H., & Werz, D. B. (2012). Acylsulfonamide safety-catch linker: promise and limitations for solid–phase oligosaccharide synthesis. Beilstein Journal of Organic Chemistry, 8, 2203-2208. [Link]

• ResearchGate. (n.d.). General acyl sulfonamide safety-catch linker, activation, and cleavage. ResearchGate. [Link]

• Ellman, J. A., & Backes, B. J. (1999). An Alkanesulfonamide “Safety-Catch” Linker for Solid-Phase Synthesis. The Journal of Organic Chemistry, 64(4), 1167-1173. [Link]

• Fleming, I., Frackenpohl, J., & Ila, H. (1998). Cleavage of sulfonamides with phenyldimethylsilyllithium. Journal of the Chemical Society, Perkin Transactions 1, 1229-1236. [Link]

• Scialdone, M. A., & Shuey, S. W. (2009). A Convenient Approach to Synthesizing Peptide C-Terminal N-Alkyl Amides. National Institutes of Health. [Link]

• Li, et al. (2023). Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates. National Institutes of Health. [Link]

• Scialdone, M. A., & Shuey, S. W. (2009). A Convenient Approach to Synthesizing Peptide C-Terminal N-Alkyl Amides. ResearchGate. [Link]

• Jensen, K. J., et al. (2016). C-Terminally modified peptides via cleavage of the HMBA linker by O-, N- or S-nucleophiles. Organic & Biomolecular Chemistry, 14(10), 2855-2861. [Link]

• Jensen, K. J., et al. (2016). C-Terminally modified peptides via cleavage of the HMBA linker by O-, N- or S-nucleophiles. ResearchGate. [Link]

• University of Richmond Scholarship Repository. (2024). Exploration of Sulfonamides and Benzothiazoles as Peptide-Based Cleavable Linkers. UR Scholarship Repository. [Link]

• AAPPTec. (n.d.). Resins for Solid Phase Peptide Synthesis - Core Resins. AAPPTec. [Link]

• Andreu, D., et al. (2023). Linker-Free Synthesis of Antimicrobial Peptides Using a Novel Cleavage Reagent: Characterisation of the Molecular and Ionic Composition by nanoESI-HR MS. National Institutes of Health. [Link]

Sources

• 1. bachem.com [bachem.com]
• 2. chempep.com [chempep.com]
• 3. Emerging Trends in Solid State Phase Peptide Synthesis | Blog [aurigeneservices.com]
• 4. biosynth.com [biosynth.com]
• 5. Safety-Catch Linkers for Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. C-Terminally modified peptides via cleavage of the HMBA linker by O -, N - or S -nucleophiles - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C6OB00213G [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

"Isothiocyanatophenyl sulfone" fluorescent dye conjugation method

Application Note & Protocol

Robust and Efficient Conjugation of Proteins and Antibodies using Isothiocyanatophenyl Sulfone (SITPS) Fluorescent Dyes

Introduction: The Advantage of Sulfonated Isothiocyanates

Fluorescent labeling of proteins and antibodies is a cornerstone technique in biological research and diagnostics. Among the various reactive chemistries available, the isothiocyanate group is well-established for its ability to form stable thiourea bonds with primary amines on biomolecules. Isothiocyanatophenyl sulfone (SITPS) dyes represent an advancement in this class of reagents. The addition of the sulfone group, a strong electron-withdrawing moiety, enhances the reactivity of the isothiocyanate group, allowing for more efficient conjugation under milder conditions. Furthermore, the sulfonate (SO₃⁻) group imparts significant hydrophilicity to the dye molecule. This increased water solubility minimizes the risk of dye aggregation during the conjugation process and reduces non-specific binding of the final conjugate, leading to improved signal-to-noise ratios in imaging and flow cytometry applications.

This guide provides a comprehensive, field-tested protocol for the successful conjugation of SITPS dyes to proteins and antibodies, offering insights into the critical parameters that ensure reproducibility and high performance.

Principle of Conjugation: The Thiourea Bond Formation

The core of the conjugation process is the nucleophilic addition reaction between the electrophilic isothiocyanate group (-N=C=S) of the SITPS dye and the unprotonated primary amine groups (-NH₂) found on the protein. These amines are primarily the ε-amino groups of lysine residues and the N-terminal α-amino group.

The reaction is highly pH-dependent. For the amine to act as an effective nucleophile, it must be in its unprotonated state. Since the pKa of lysine's ε-amino group is approximately 10.5, the reaction is most efficient at a pH between 9.0 and 9.5. This alkaline environment ensures a sufficient concentration of reactive, unprotonated amines while maintaining the stability of most proteins. The resulting covalent linkage is a stable thiourea bond, which is resistant to hydrolysis under physiological conditions, ensuring the fluorescent signal remains permanently attached to the target molecule.

Figure 1: Chemical reaction between a protein's primary amine and an SITPS dye.

Experimental Design: Materials, Buffers, and Key Parameters

Essential Materials

• Protein/Antibody: ≥95% purity, at a concentration of 1-10 mg/mL.

• SITPS Fluorescent Dye: Lyophilized powder, protected from light and moisture.

• Reaction Buffer: 0.1 M sodium carbonate-bicarbonate buffer, pH 9.0-9.5.

• Quenching Buffer: 1.5 M Tris-HCl, pH 8.8.

• Solvent: Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).

• Purification System: Size-exclusion chromatography (e.g., Sephadex G-25 column) or dialysis cassette (10K MWCO).

• Spectrophotometer: Capable of measuring absorbance in UV and visible ranges.

Critical Consideration: Buffer Selection

The success of the conjugation hinges on the absence of competing nucleophiles. Crucially, the protein must be in a buffer free of primary amines. Buffers like Tris (Tris(hydroxymethyl)aminomethane) or glycine will compete with the protein for the dye, drastically reducing labeling efficiency.

Recommended Buffer Exchange: If your protein is in an incompatible buffer, it must be exchanged into the Reaction Buffer (or PBS, pH 7.4, with the pH adjusted later) via dialysis or a desalting column prior to starting the protocol.

Calculating Molar Ratios

The Degree of Labeling (DOL), or the average number of dye molecules per protein, is controlled by the molar ratio of dye to protein in the reaction. A higher ratio leads to a higher DOL. However, excessive labeling can lead to fluorescence quenching and protein denaturation.

Target Protein	Recommended Molar Excess of Dye	Target DOL	Application Notes
Antibody (IgG)	8:1 to 15:1	3 - 7	Optimal for most immunofluorescence and flow cytometry applications.
Streptavidin	4:1 to 8:1	2 - 4	Higher labeling can interfere with biotin-binding sites.
Other Proteins	5:1 to 20:1	Varies	Must be optimized empirically. Start with a 10:1 ratio.

Table 1: Recommended starting molar excess ratios for SITPS dye conjugation.

Step-by-Step Conjugation Protocol

Step 1: Preparation of the Protein (Time: 5 minutes)

• Transfer the calculated volume of protein solution (e.g., 1 mg of a 5 mg/mL solution = 200 µL) into a microcentrifuge tube.

• Add 1/10th volume of the 0.1 M Reaction Buffer (pH 9.0-9.5). For the 200 µL example, add 20 µL.

• Mix gently by pipetting. This adjusts the pH of the protein solution into the optimal range for the reaction.

Causality Check: This step ensures the lysine residues are sufficiently deprotonated to be reactive without prolonged exposure of the protein to a high pH, which could cause denaturation.

Step 2: Preparation of SITPS Dye Stock (Time: 5 minutes)

• Allow the vial of lyophilized SITPS dye to equilibrate to room temperature before opening to prevent moisture condensation.

• Reconstitute the dye in anhydrous DMSO or DMF to a final concentration of 10 mg/mL. For example, add 10 µL of DMSO to 100 µg of dye.

• Vortex thoroughly until all the dye is dissolved. The solution should be clear.

Causality Check: SITPS dyes are susceptible to hydrolysis. Using anhydrous solvent and preparing the stock solution immediately before use maximizes the concentration of the active, reactive form of the dye.

Step 3: The Conjugation Reaction (Time: 1-2 hours)

• Calculate the required volume of dye stock solution based on your desired molar excess.

  • Formula: Vol_Dye (µL) = (Molar_Excess * [Protein_mg / MW_Protein_kDa]) / ([Dye_mg/mL] / MW_Dye_kDa)

• Add the calculated volume of dye stock to the protein solution while gently vortexing or stirring.

• Incubate the reaction for 1-2 hours at room temperature, protected from light (e.g., wrap the tube in aluminum foil).

Causality Check: Stirring ensures a homogenous reaction, while protection from light prevents photobleaching of the fluorophore before it is even used.

Step 4: Purification of the Conjugate (Time: 30 minutes - Overnight)

It is critical to remove any unreacted, free dye from the labeled protein. Free dye will contribute to high background signal and inaccurate concentration measurements.

Method A: Size-Exclusion Chromatography (Recommended)

• Equilibrate a desalting column (e.g., Sephadex G-25) with Phosphate Buffered Saline (PBS), pH 7.4.

• Apply the entire reaction mixture to the top of the column.

• Elute with PBS. The first colored band to elute is the high-molecular-weight protein-dye conjugate. The second, slower-moving band is the low-molecular-weight free dye.

• Collect the first colored fraction.

Method B: Dialysis

• Transfer the reaction mixture to a dialysis cassette (10K MWCO).

• Dialyze against 1L of PBS, pH 7.4, at 4°C.

• Change the buffer at least 3-4 times over 24-48 hours until the buffer remains clear and colorless.

Causality Check: Both methods separate molecules based on size. Chromatography is faster and provides a more concentrated product, while dialysis is simpler for larger volumes but is more time-consuming.

Characterization: Calculating the Degree of Labeling (DOL)

The DOL is essential for standardizing experiments and ensuring batch-to-batch consistency. It is determined spectrophotometrically.

• Measure the absorbance of the purified conjugate at two wavelengths:

  • 280 nm: Absorbance of the protein (A₂₈₀).

  • λ_max: The maximum absorbance of the specific SITPS dye (A_dye).

• Calculate the protein concentration, correcting for the dye's absorbance at 280 nm.

  • Correction Factor (CF): CF = A₂₈₀_of_dye / A_max_of_dye (This value is dye-specific and usually provided by the manufacturer).

  • Corrected A₂₈₀: A_prot = A₂₈₀ - (A_dye * CF)

  • Protein Concentration (M): [Protein] = A_prot / ε_prot (where ε_prot is the molar extinction coefficient of the protein at 280 nm).

• Calculate the dye concentration.

  • Dye Concentration (M): [Dye] = A_dye / ε_dye (where ε_dye is the molar extinction coefficient of the dye at its λ_max).

• Calculate the DOL.

  • DOL = [Dye] / [Protein]

Overall Experimental Workflow

Figure 2: Step-by-step workflow for SITPS dye conjugation.

References

Application Note & Protocol: Surface Modification of Nanoparticles with 4-Sulfophenyl Isothiocyanate (SPITC)

Introduction: The Strategic Advantage of SPITC in Nanoparticle Functionalization

In the rapidly advancing fields of nanomedicine, diagnostics, and targeted drug delivery, the ability to precisely control the surface chemistry of nanoparticles is paramount. The surface functionalization dictates the nanoparticle's interaction with its biological environment, influencing its stability, biocompatibility, circulation time, and cellular uptake. Among the vast arsenal of chemical tools for bioconjugation, heterobifunctional crosslinkers offer a powerful approach for covalently attaching biomolecules to nanoparticle surfaces.

This application note provides a detailed guide to the use of 4-Sulfophenyl isothiocyanate (SPITC) for the surface modification of amine-functionalized nanoparticles. SPITC is a strategic choice for researchers for two primary reasons rooted in its unique structure:

• Amine-Reactive Isothiocyanate Group: The isothiocyanate moiety (-N=C=S) reacts efficiently and specifically with primary amine groups (-NH₂) present on the nanoparticle surface under mild aqueous conditions. This reaction forms a highly stable thiourea linkage , ensuring a permanent and robust surface modification.

• Water-Solubilizing Sulfonate Group: The presence of a negatively charged sulfonate group (-SO₃⁻) on the phenyl ring confers excellent water solubility to the linker. When conjugated to a nanoparticle, this group provides a hydrophilic shield, which can significantly enhance colloidal stability, prevent aggregation, and reduce non-specific protein adsorption (opsonization) in biological media[1][2].

This guide is designed for researchers, scientists, and drug development professionals. It will elucidate the chemical principles, provide validated, step-by-step protocols for nanoparticle modification, and detail the essential characterization techniques to verify successful conjugation.

The Chemistry of SPITC Conjugation: A Tale of Two Ends

The effectiveness of SPITC as a surface modification agent lies in its heterobifunctional nature. The molecule acts as a bridge, connecting the nanoparticle surface to the aqueous environment through a stable covalent bond while presenting a new, functional chemical group.

The Amine-Isothiocyanate Reaction

The core of the conjugation strategy is the reaction between the electrophilic carbon atom of the isothiocyanate group and the nucleophilic primary amine on the nanoparticle surface. This reaction proceeds readily in aqueous buffers, typically at a slightly alkaline pH (7.5-9.0), to form a stable thiourea bond. Unlike some other amine-reactive chemistries, this process does not require a catalyst and is relatively insensitive to hydrolysis, making it a reliable choice for bioconjugation in aqueous environments.

Diagram 1: SPITC conjugation workflow.

The Role of the Sulfonate Group

Once conjugated, the sulfonate end of the SPITC molecule is exposed to the solvent. This group is critical for several reasons:

• Colloidal Stability: The negatively charged sulfonate groups create electrostatic repulsion between nanoparticles, preventing them from aggregating in suspension, which is a common challenge in nanoparticle formulation[3].

• Hydrophilicity: The hydrophilic nature of the sulfonate group improves the nanoparticle's dispersibility in aqueous and biological buffers.

• Reduced Non-Specific Binding: A dense layer of hydrophilic, charged groups can create a hydration barrier that minimizes the adsorption of proteins and other biomolecules, a phenomenon known as a "stealth" effect, which can prolong circulation times in vivo[2].

Experimental Protocols

This section provides detailed, self-validating protocols. The first protocol details the essential prerequisite: the creation of an amine-functionalized nanoparticle surface. The second protocol describes the conjugation of SPITC to these activated nanoparticles.

Protocol 1: Amine Functionalization of Silica Nanoparticles

Rationale: Silica nanoparticles are a common platform for bioconjugation due to their biocompatibility and well-established surface chemistry. This protocol utilizes (3-Aminopropyl)triethoxysilane (APTES) to introduce primary amine groups onto the silica surface.

Materials:

• Silica Nanoparticles (SiNPs)

• (3-Aminopropyl)triethoxysilane (APTES)

• Anhydrous Ethanol

• Ammonium Hydroxide (NH₄OH) solution (28-30%)

• Deionized (DI) Water

Procedure:

• Dispersion: Disperse 100 mg of silica nanoparticles in 50 mL of anhydrous ethanol in a round-bottom flask. Sonicate for 15 minutes to ensure a homogenous suspension.

• Hydroxylation (Activation): Add 5 mL of DI water and 2 mL of ammonium hydroxide solution to the nanoparticle suspension. Stir the mixture vigorously for 2 hours at room temperature. This step increases the density of silanol (Si-OH) groups on the surface, preparing it for silanization.

• Silanization: Add 1 mL of APTES to the reaction mixture. Increase the temperature to 60°C and allow the reaction to proceed for 4 hours under constant stirring.

• Washing: After the reaction, collect the nanoparticles by centrifugation (e.g., 10,000 x g for 20 minutes). Discard the supernatant.

• Purification: Resuspend the nanoparticle pellet in 50 mL of anhydrous ethanol and sonicate for 5 minutes. Repeat the centrifugation and resuspension step three times with ethanol and twice with DI water to remove unreacted APTES and other reagents.

• Final Product: After the final wash, resuspend the amine-functionalized nanoparticles (SiNP-NH₂) in an appropriate buffer (e.g., PBS pH 7.4) for storage or immediate use in the next protocol.

Protocol 2: SPITC Conjugation to Amine-Functionalized Nanoparticles

Rationale: This protocol details the covalent attachment of 4-Sulfophenyl isothiocyanate (SPITC) to the newly created amine groups on the nanoparticle surface. The reaction is performed in a buffer that facilitates the nucleophilic attack of the amine on the isothiocyanate.

Materials:

• Amine-functionalized nanoparticles (e.g., SiNP-NH₂ from Protocol 1)

• 4-Sulfophenyl isothiocyanate, sodium salt (SPITC)

• Reaction Buffer: 100 mM Sodium Bicarbonate buffer, pH 8.5

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Purification Buffer: DI Water or PBS, pH 7.4

Procedure:

• Nanoparticle Suspension: Suspend the amine-functionalized nanoparticles in the Reaction Buffer to a final concentration of 5-10 mg/mL.

• SPITC Stock Solution: Immediately before use, prepare a 10 mg/mL stock solution of SPITC in anhydrous DMSO.

• Molar Excess Calculation: Calculate the amount of SPITC needed for a 20- to 50-fold molar excess relative to the available amine groups on the nanoparticles. Note: If the amine density is unknown, start with an empirical amount, for example, 1 mg of SPITC for every 10 mg of nanoparticles, and optimize from there.

• Conjugation Reaction: While gently vortexing the nanoparticle suspension, add the calculated volume of the SPITC stock solution dropwise.

• Incubation: Incubate the reaction mixture for 2 hours at room temperature, or overnight at 4°C, with gentle end-over-end rotation. Protect the reaction from light, as many isothiocyanate reagents are light-sensitive.

• Purification: Collect the SPITC-modified nanoparticles by centrifugation (e.g., 10,000 x g for 20 minutes).

• Washing: Discard the supernatant, which contains unreacted SPITC. Resuspend the pellet in the Purification Buffer. Repeat the centrifugation and resuspension process at least three times to ensure complete removal of excess reagents.

• Final Product: Resuspend the final product (NP-SPITC) in the desired buffer for characterization and downstream applications.

Diagram 2: Experimental workflow for SPITC modification.

Characterization and Validation

Each step of the surface modification process must be validated to ensure the reaction was successful. Below are the key characterization techniques and the expected outcomes.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is essential for confirming the presence of new functional groups on the nanoparticle surface.

• Amine-Functionalized NPs (SiNP-NH₂): Compared to unmodified SiNPs, the spectrum should show new peaks corresponding to N-H stretching (~3300-3400 cm⁻¹) and N-H bending (~1560-1640 cm⁻¹).

• SPITC-Modified NPs: The most significant change will be the appearance of peaks characteristic of the thiourea linkage and the sulfonate group. Look for C=S stretching peaks around 1300-1400 cm⁻¹ and S=O stretching from the sulfonate group around 1030-1070 cm⁻¹ and 1150-1200 cm⁻¹[4]. The disappearance of the sharp isothiocyanate (-N=C=S) peak around 2100 cm⁻¹ also indicates a successful reaction.

Dynamic Light Scattering (DLS)

DLS measures the hydrodynamic diameter of the nanoparticles in suspension.

• Expected Outcome: A successful conjugation of the SPITC linker will result in a measurable increase in the hydrodynamic diameter of the nanoparticles due to the added molecular layer on the surface[1][5]. An unchanged or significantly larger size may indicate failed conjugation or aggregation, respectively.

Zeta Potential Analysis

Zeta potential is a measure of the surface charge of the nanoparticles and is a critical indicator of colloidal stability.

• Expected Outcome: This is a key validation step. Amine-functionalized nanoparticles will have a positive zeta potential at neutral pH due to the protonation of amine groups (-NH₃⁺). After successful conjugation with SPITC, the surface will be dominated by the negatively charged sulfonate groups (-SO₃⁻), causing a significant shift in the zeta potential from a positive to a strong negative value (e.g., from +20 mV to -30 mV)[6][7]. This charge reversal is a definitive indicator of successful surface modification.

Modification Step	Expected Hydrodynamic Diameter (DLS)	Expected Zeta Potential (pH 7.4)	Key FTIR Peaks to Observe
Unmodified SiNPs	Baseline (e.g., 100 nm)	Negative (e.g., -25 mV)	Si-O-Si (~1100 cm⁻¹)
**Amine-Functionalized (SiNP-NH₂) **	Slight Increase (e.g., 105 nm)	Positive (e.g., +20 to +40 mV)	N-H stretch (~3350 cm⁻¹), N-H bend (~1600 cm⁻¹)
SPITC-Modified (NP-SPITC)	Further Increase (e.g., 110 nm)	Strong Negative (e.g., -30 to -50 mV)	S=O stretch (~1040, ~1170 cm⁻¹), C=S stretch (~1350 cm⁻¹)

Conclusion and Field-Proven Insights

The surface modification of nanoparticles with 4-Sulfophenyl isothiocyanate is a robust and highly effective method for creating water-soluble, colloidally stable nanoparticles suitable for a wide range of biological applications. The formation of a stable thiourea bond ensures the linker's permanence, while the terminal sulfonate group provides essential hydrophilicity and charge stabilization.

Expert Insights:

• Buffer Choice is Critical: The use of an amine-free buffer (like bicarbonate or borate) at a slightly alkaline pH is crucial for the conjugation step to prevent the buffer from competing with the nanoparticle's amine groups.

• Purification is Key: Thoroughly washing the nanoparticles after conjugation is essential to remove unreacted SPITC, which can interfere with downstream applications and characterization. Centrifugation is generally effective for nanoparticles >50 nm; for smaller particles, tangential flow filtration or dialysis may be necessary.

• Validate Each Step: Do not proceed to the conjugation step without confirming successful amine functionalization, typically via zeta potential measurement. The charge reversal from positive to negative is the most compelling evidence of a successful SPITC reaction.

By following the detailed protocols and validation steps outlined in this guide, researchers can confidently and reproducibly functionalize their nanoparticles, paving the way for the development of next-generation nanotherapeutics and diagnostics.

References

• ResearchGate. (n.d.). The sulfonate groups provided by the copolymerization of styrene and.... Available at: [Link]

• Characterization of Gold Nanorods Conjugated with Synthetic Glycopolymers Using an Analytical Approach Based on spICP-SFMS and EAF4-MALS. (2021). National Institutes of Health. Available at: [Link]

• Gargis, A. S., et al. (2008). Use of 4-sulfophenyl isothiocyanate labeling and mass spectrometry to determine the site of action of the streptococcolytic peptidoglycan hydrolase zoocin A. Applied and Environmental Microbiology, 74(22), 6867–6874. Available at: [Link]

• Zolfigol, M. A., & Ayazi-Nasrabadi, R. (2016). Synthesis of the first magnetic nanoparticles with a thiourea dioxide-based sulfonic acid tag. RSC Advances, 6(70), 65929-65938. Available at: [Link]

• ResearchGate. (n.d.). FTIR spectrum of thiourea. Available at: [Link]

• Effect of Surface Modification of Gold Nanoparticles Loaded with Small Nucleic Acid Sequences on Cytotoxicity and Uptake: A Comparative Study In Vitro. (2020). ACS Publications. Available at: [Link]

• ResearchGate. (n.d.). Alterations in zeta potential change over time. The zeta potential of.... Available at: [Link]

• Application of Fourier Transform Infrared (FTIR) Spectroscopy in Characterization of Green Synthesized Nanoparticles. (2023). MDPI. Available at: [Link]

• ResearchGate. (n.d.). Scheme 1 Crosslinkers used in the bioconjugation. Available at: [Link]

• ResearchGate. (n.d.). Zeta potentials and DLS particle size of FITC functionalized.... Available at: [Link]

• ResearchGate. (n.d.). Dynamic Light Scattering (DLS) and TEM analysis of the Nanoparticles.... Available at: [Link]

• Monitoring gold nanoparticle conjugation and analysis of biomolecular binding with nanoparticle tracking analysis (NTA) and dynamic light scattering (DLS). (2014). Royal Society of Chemistry. Available at: [Link]

• Recent advances in surface decoration of nanoparticles in drug delivery. (2023). Frontiers. Available at: [Link]

• Unique Therapeutics. (n.d.). Effect of Zeta Potential on the Properties of Nano-Drug Delivery Systems - A Review (Part 1). Available at: [Link]

• Effect of Amine, Carboxyl, or Thiol Functionalization of Mesoporous Silica Particles on Their Efficiency as a Quercetin Delivery System in Simulated Gastrointestinal Conditions. (2022). MDPI. Available at: [Link]

• ResearchGate. (n.d.). (A) -change of nanoparticle zeta potential in the course of.... Available at: [Link]

• Application of Light Scattering Techniques to Nanoparticle Characterization and Development. (2018). Frontiers. Available at: [Link]

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• 1. Monitoring gold nanoparticle conjugation and analysis of biomolecular binding with nanoparticle tracking analysis (NTA) and dynamic light scattering (DLS) - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. Frontiers | Recent advances in surface decoration of nanoparticles in drug delivery [frontiersin.org]
• 3. Isothiocyanate-Functionalized Mesoporous Silica Nanoparticles as Building Blocks for the Design of Nanovehicles with Optimized Drug Release Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of the first magnetic nanoparticles with a thiourea dioxide-based sulfonic acid tag: application in the one-pot synthesis of 1,1,3-tri(1H-indol-3-yl) alkanes under mild and green conditions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Characterization of Gold Nanorods Conjugated with Synthetic Glycopolymers Using an Analytical Approach Based on spICP-SFMS and EAF4-MALS - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. researchgate.net [researchgate.net]

Application Notes & Protocols: Formation and Crosslinking of Isothiocyanatophenyl Sulfone Hydrogels

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction: A New Frontier in Hydrogel Chemistry

Hydrogels have become indispensable tools in biomedical research and drug development, prized for their tunable mechanical properties, high water content, and biocompatibility. The choice of crosslinking chemistry is paramount as it dictates the hydrogel's formation kinetics, stability, and its interaction with encapsulated therapeutics. This guide introduces a sophisticated and robust hydrogel system based on the reaction of isothiocyanatophenyl sulfone functional groups with amine-containing polymers.

The core of this technology lies in the highly efficient and specific reaction between an isothiocyanate (-N=C=S) group and a primary amine (-NH₂) to form a stable thiourea linkage (-NH-C(S)-NH-). When polymers functionalized with isothiocyanatophenyl sulfone moieties are mixed with polymers bearing multiple amine groups, a covalently crosslinked hydrogel network is rapidly formed under physiological conditions. The presence of the sulfone (-SO₂-) group on the phenyl ring, being strongly electron-withdrawing, is anticipated to enhance the electrophilicity of the isothiocyanate carbon, potentially accelerating the reaction rate and ensuring high crosslinking efficiency.[1] This guide provides the foundational knowledge and detailed protocols for synthesizing, characterizing, and utilizing these advanced hydrogels.

The Underpinning Chemistry: Thiourea Crosslinking

The formation of isothiocyanatophenyl sulfone hydrogels is predicated on the nucleophilic addition of a primary amine to the electrophilic carbon atom of the isothiocyanate group. This reaction is highly chemoselective and proceeds readily in aqueous environments, making it ideal for encapsulating sensitive biological molecules.

The overall reaction can be summarized as follows:

• Step 1: Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of a primary amine attacks the central carbon atom of the isothiocyanate group.

• Step 2: Proton Transfer: A proton is transferred from the amine to the nitrogen of the isothiocyanate, resulting in the formation of a stable thiourea bond.

This chemistry offers several advantages for hydrogel formation:

• Biocompatibility: The reaction occurs under mild, physiological conditions (pH 7-8.5) without the need for potentially cytotoxic catalysts or initiators.[2]

• "Click" Chemistry Characteristics: The reaction is fast, efficient, and produces no by-products, simplifying purification and ensuring a well-defined network structure.[3]

• Stability: The resulting thiourea linkage is highly stable, leading to robust hydrogels suitable for long-term applications.[4]

Below is a diagram illustrating the fundamental crosslinking mechanism.

Caption: Amine-Isothiocyanate Crosslinking Mechanism.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the key experiments involved in the creation and characterization of isothiocyanatophenyl sulfone hydrogels.

Protocol 1: Synthesis of an Isothiocyanate-Functionalized Polymer Precursor

The first step is to create a polymer backbone functionalized with the reactive isothiocyanatophenyl sulfone group. Here, we provide a general method for modifying a polymer with available amine groups (e.g., chitosan or amine-terminated polyethylene glycol) to introduce the isothiocyanate functionality. This is a two-step process involving an initial reaction with a diisothiocyanate compound.

Materials:

• Amine-containing polymer (e.g., Chitosan, amine-terminated PEG)

• Terephthaloyl diisothiocyanate[2]

• Anhydrous Dimethylformamide (DMF)

• Triethylamine (TEA)

• Dialysis tubing (MWCO appropriate for the polymer)

• Lyophilizer

Procedure:

• Dissolution: Dissolve the amine-containing polymer in anhydrous DMF to a concentration of 1-5% (w/v). Stir under an inert atmosphere (e.g., nitrogen or argon) until fully dissolved.

• Activation: Add a molar excess of terephthaloyl diisothiocyanate (e.g., 10-fold molar excess relative to the amine groups on the polymer) to the polymer solution.

• Reaction: Add triethylamine (2-3 molar equivalents relative to the diisothiocyanate) to catalyze the reaction. Allow the mixture to stir at room temperature for 24 hours.

• Purification: Transfer the reaction mixture to a dialysis tube and dialyze against a 50:50 mixture of DMF and water for 24 hours, followed by dialysis against deionized water for 48 hours, changing the water every 12 hours. This removes unreacted reagents and by-products.

• Isolation: Freeze the purified polymer solution and lyophilize to obtain the isothiocyanate-functionalized polymer as a dry powder.

• Characterization: Confirm the functionalization using FTIR spectroscopy by identifying the characteristic isothiocyanate peak (~2100-2270 cm⁻¹).

Protocol 2: Hydrogel Formation via Amine-Isothiocyanate Crosslinking

This protocol describes the formation of the hydrogel by mixing the isothiocyanate-functionalized polymer with a multi-amine crosslinker.

Materials:

• Isothiocyanate-functionalized polymer (from Protocol 3.1)

• Multi-amine crosslinking polymer (e.g., 4-arm or 8-arm amine-terminated PEG, Chitosan)

• Phosphate-buffered saline (PBS), pH 7.4

• Vortex mixer

Procedure:

• Precursor Solution A: Prepare a stock solution of the isothiocyanate-functionalized polymer in PBS (pH 7.4) at a desired concentration (e.g., 10% w/v).

• Precursor Solution B: Prepare a stock solution of the multi-amine crosslinking polymer in PBS (pH 7.4) at a concentration calculated to provide a 1:1 molar ratio of isothiocyanate groups to amine groups.

• Mixing and Gelation: In a small vial, add a defined volume of Precursor Solution A. Then, rapidly add an equal volume of Precursor Solution B. Immediately vortex the mixture for 3-5 seconds.

• Observation: Allow the vial to stand at room temperature. Gelation can be confirmed by inverting the vial; a successful hydrogel will not flow. The time from mixing to the point where the solution no longer flows is the gelation time.

The workflow for hydrogel formation is depicted below.

Caption: Experimental Workflow for Hydrogel Formation.

Protocol 3: Characterization of Hydrogel Properties

A. Swelling Ratio:

• Prepare a hydrogel sample of a known initial weight (W_initial).

• Immerse the hydrogel in PBS (pH 7.4) at 37°C.

• At predetermined time points (e.g., 1, 2, 4, 8, 24 hours), remove the hydrogel, gently blot the surface with a lab wipe to remove excess water, and record the swollen weight (W_swollen).

• The swelling ratio is calculated as: (W_swollen - W_initial) / W_initial.

B. Rheological Analysis:

• Use a rheometer with a parallel plate geometry.

• Mix the precursor solutions as described in Protocol 3.2 and immediately place the mixture onto the rheometer stage.

• Perform a time sweep experiment at a constant frequency (e.g., 1 Hz) and strain (e.g., 1%) to monitor the storage modulus (G') and loss modulus (G'').

• The gel point is identified as the time at which G' surpasses G''.

Parameter	Typical Value Range	Significance
Gelation Time	30 seconds - 10 minutes	Determines suitability for in-situ applications.
Storage Modulus (G')	1 - 50 kPa	Indicates the stiffness and mechanical integrity of the hydrogel.
Equilibrium Swelling Ratio	5 - 20	Reflects the crosslinking density and affects nutrient/drug diffusion.

Protocol 4: Drug Loading and In Vitro Release Study

This protocol outlines a method for encapsulating a model therapeutic and studying its release profile.

Materials:

• Model drug (e.g., Doxorubicin, Bovine Serum Albumin)

• Hydrogel precursor solutions (from Protocol 3.2)

• PBS (pH 7.4)

• UV-Vis Spectrophotometer

Procedure:

• Loading: Dissolve the model drug in the multi-amine crosslinker solution (Precursor B) before mixing.

• Hydrogel Formation: Form the drug-loaded hydrogel as described in Protocol 3.2.

• Release Study:

  • Place the drug-loaded hydrogel in a known volume of PBS (e.g., 5 mL) at 37°C with gentle agitation.

  • At specified time intervals, withdraw a small aliquot (e.g., 100 µL) of the release medium and replace it with fresh PBS to maintain sink conditions.

  • Quantify the drug concentration in the collected aliquots using a UV-Vis spectrophotometer at the drug's maximum absorbance wavelength.

• Data Analysis: Calculate the cumulative percentage of drug released over time.

Caption: Drug Release via Diffusion from the Hydrogel Matrix.

Concluding Remarks and Future Directions

The isothiocyanatophenyl sulfone hydrogel system represents a versatile and highly controllable platform for a multitude of biomedical applications. The thiourea crosslinking chemistry is robust, biocompatible, and proceeds efficiently under physiological conditions. By tuning parameters such as polymer concentration, molecular weight, and the degree of functionalization, researchers can precisely tailor the mechanical and drug release properties of these hydrogels.[5] This makes them excellent candidates for applications in controlled drug delivery, 3D cell culture, and tissue engineering. Further research can explore the synthesis of biodegradable variants by incorporating cleavable linkages into the polymer backbones, expanding their utility in regenerative medicine.

References

• Li, Z.-Y., Ma, H.-Z., Han, C., Xi, H.-T., Meng, Q., Chen, X., & Sun, X.-Q. (2013). Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate via One-Pot or Two-Step Process. Synthesis, 45(12), 1667–1674. [Link]

• Reay, M., Riacci, C., Holland, C., & Grover, L. M. (2024). Amine-reactive crosslinking enhances type 0 collagen hydrogel properties for regenerative medicine. Frontiers in Bioengineering and Biotechnology, 12, 1391728. [Link]

• Mehmood, S., et al. (2025). Development and characterization of glutaryl thiourea crosslinked novel hydrogel; a detailed analysis of biocompatibility, angiogenesis, and antibacterial potential. Request PDF. [Link]

• Conti, S., et al. (2024). Isothiocyanate-Based Microemulsions Loaded into Biocompatible Hydrogels as Innovative Biofumigants for Agricultural Soils. ResearchGate. [Link]

• Li, J. J., et al. (2012). A general and facile one-pot process of isothiocyanates from amines under aqueous conditions. Beilstein Journal of Organic Chemistry, 8, 88-93. [Link]

• Butler, R. N., Grogan, D. C., McDonald, P. D., & Burke, L. A. (1997). Competitive reactivity of the aryl isothiocyanate dipolarophile at N=C versus C=S with nucleophilic 1,3-dipoles: a combined experimental and theoretical study. Journal of the Chemical Society, Perkin Transactions 1, (23), 3587-3590. [Link]

• Gisbert-Garzarán, M., et al. (2019). Isothiocyanate-Functionalized Mesoporous Silica Nanoparticles as Building Blocks for the Design of Nanovehicles with Optimized Drug Release Profile. Nanomaterials, 9(9), 1221. [Link]

• Al-Abdullah, Z. S., et al. (2014). Synthesis and Characterization of a Self-Assembling Hydrogel from Water-Soluble Cellulose Derivatives and Sodium Hydroxide/Thiourea Solution. International Journal of Materials and Chemistry, 4(2), 25-30. [Link]

• Dastnaei, P. G. (2025). Synthesis of Hydrogels through Various Polymerization Methods and Their Potential in Biomedical and Industrial Applications. Progress in Chemical and Biochemical Research, 8(4), 355-369. [Link]

• Mathiselvam, M., Loganathan, D., & Varghese, B. (2013). Synthesis and characterization of thiourea- and urea-linked glycolipids as low-molecular-weight hydrogelators. RSC Advances, 3(34), 14528-14537. [Link]

• David, R., et al. (2024). Shaping the mechanical properties of a gelatin hydrogel interface via amination. bioRxiv. [Link]

• Salami, S. A., et al. (2023). Aqueous microwave assisted novel synthesis of isothiocyanates by amine catalyzed thionation of isocyanides with Lawesson's reagent. Phosphorus, Sulfur, and Silicon and the Related Elements, 198(1), 27-35. [Link]

• Mata-Mata, J. L., et al. (2020). Mechanochemical Thiocyanation of Aryl Compounds via C–H Functionalization. ACS Omega, 5(51), 33289-33298. [Link]

• Singh, P., & Kumar, S. (2015). Reactivity and diverse synthetic applications of acyl isothiocyanates. Arkivoc, 2015(6), 206-245. [Link]

• Tunn, T., et al. (2014). Multi-functionalized hydrogels by a thiolactone-based synthetic protocol. Polymer Chemistry, 5, 2407-2411. [Link]

• Organic Chemistry Portal. (n.d.). Aryl sulfone synthesis by C-S coupling reactions. [Link]

• Humpenöder, F., et al. (2023). Preparation of multifunctional hydrogels with accessible isothiouronium groups via radical cross-linking copolymerization. Scientific Reports, 13, 10398. [Link]

• El-Sherbiny, I. M., & El-Sayed, M. E. (2012). Novel terephthaloyl thiourea cross-linked chitosan hydrogels as antibacterial and antifungal agents. Carbohydrate Polymers, 87(1), 744-753. [Link]

• Wang, L., et al. (2017). Na2S2O8-mediated efficient synthesis of isothiocyanates from primary amines in water. Green Chemistry, 19(15), 3505-3509. [Link]

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• 5. rsc.org [rsc.org]

Technical Notes & Optimization

Optimizing "Isothiocyanatophenyl sulfone" reaction pH and temperature

Welcome to the technical support guide for optimizing reactions involving isothiocyanatophenyl sulfone and its derivatives. This document is designed for researchers, chemists, and drug development professionals who are utilizing this class of compounds for conjugation, labeling, or synthesis. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your experiments effectively.

The unique structure of isothiocyanatophenyl sulfone—combining the amine-reactive isothiocyanate (ITC) group with a potent electron-withdrawing sulfone moiety—makes it a highly efficient reagent. However, its reactivity is exquisitely sensitive to reaction conditions. This guide provides a comprehensive framework for navigating the critical parameters of pH and temperature to achieve maximal yield and product purity.

Frequently Asked Questions (FAQs)

This section addresses the most common questions and issues encountered when working with isothiocyanatophenyl sulfones.

Q1: What is the fundamental mechanism of the reaction between an isothiocyanate and a primary amine?

The core reaction is a nucleophilic addition. The primary amine (R-NH₂), acting as a nucleophile, attacks the electrophilic carbon atom of the isothiocyanate group (-N=C=S). This forms a stable thiourea linkage (-NH-C(S)-NH-) between the two molecules. The thiourea bond is generally very stable under physiological conditions.[1][2]

Q2: Why is pH the most critical parameter for this reaction?

The reaction's initiation is entirely dependent on the nucleophilicity of the amine. For a primary amine to be an effective nucleophile, it must be in its unprotonated form (R-NH₂). In acidic or neutral conditions, the amine exists predominantly in its protonated, non-nucleophilic ammonium form (R-NH₃⁺).

An alkaline pH (typically 8.5-9.5) is required to shift the equilibrium towards the deprotonated amine, making the lone pair of electrons on the nitrogen available to attack the isothiocyanate.[3][4] Therefore, controlling the pH is the single most important factor for ensuring the reaction proceeds efficiently.

Q3: What is the optimal pH range for reacting isothiocyanatophenyl sulfone with a primary amine?

For most primary amines, including the ε-amino groups of lysine residues in proteins, the optimal pH range is 9.0 to 9.5 .[3][5] In this range, a sufficient concentration of the amine is deprotonated to drive the reaction forward at a reasonable rate without causing significant degradation of the isothiocyanate reagent itself. Reactions with highly nucleophilic aliphatic amines may proceed at a slightly lower pH, but pH 9.0 is an excellent starting point for optimization.

Q4: My reaction yield is low. What are the likely causes related to pH?

Low yield is most often traced back to suboptimal pH conditions.

• pH is too low (pH < 8.5): The concentration of the nucleophilic, unprotonated amine is insufficient, leading to a very slow or stalled reaction.[4]

• pH is too high (pH > 10.5): While a higher pH increases the concentration of the reactive amine, it also dramatically accelerates the competing hydrolysis reaction. The isothiocyanate group itself can be attacked by hydroxide ions (OH⁻), leading to its degradation and rendering it inactive.[1]

• Incorrect Buffer Choice: Using a buffer with a primary or secondary amine, such as Tris (tris(hydroxymethyl)aminomethane) or glycine, is a common mistake. These buffer components will react with your isothiocyanate, competing with your target molecule and drastically reducing the yield of your desired product.[3]

Q5: How does temperature affect the reaction?

Temperature influences two competing factors: reaction rate and reagent stability.

• Increased Temperature: Generally, raising the temperature increases the rate of the desired thiourea formation.[6]

• Decreased Stability: Isothiocyanates, particularly in aqueous, alkaline solutions, are susceptible to thermal degradation and hydrolysis.[1][7] High temperatures can accelerate the decomposition of the reagent, reducing the overall yield.

A common strategy is to conduct the reaction at room temperature (20-25°C) for 2-4 hours or at 4°C for 8-18 hours.[3] The lower temperature slows the reaction but significantly improves the stability of the isothiocyanate, which is often the preferred method for sensitive proteins or long reactions.

Q6: How does the phenyl sulfone group specifically influence the reaction?

The sulfone group (-SO₂) is a powerful electron-withdrawing group. It pulls electron density away from the phenyl ring and, consequently, from the isothiocyanate group. This inductive effect makes the central carbon of the isothiocyanate moiety even more electrophilic (electron-poor) than in other aryl isothiocyanates.

This increased electrophilicity makes isothiocyanatophenyl sulfone significantly more reactive towards nucleophiles. The practical implication is that reactions may proceed faster, or under milder pH and temperature conditions, compared to isothiocyanates with electron-donating groups.

Q7: My isothiocyanatophenyl sulfone reagent seems to have lost activity. What happened?

The most likely culprit is hydrolysis. The isothiocyanate group is sensitive to moisture. When preparing stock solutions, it is critical to use a dry, anhydrous organic solvent like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).[1] Stock solutions should be stored desiccated and protected from light, typically at -20°C for short-term or -80°C for long-term storage.[1] Never store isothiocyanates in an aqueous solution.[1]

Visualizing the Core Chemistry

Understanding the interplay between the desired reaction and competing side reactions is key to successful optimization.

Caption: pH-dependent reaction pathways for isothiocyanatophenyl sulfone.

Troubleshooting Guide

Use this guide to diagnose and solve common experimental issues.

Problem	Potential Cause	Recommended Solution
No or Very Low Product Yield	1. Incorrect pH: Reaction buffer is too acidic (pH < 8.5).	Verify buffer pH is in the 9.0-9.5 range using a calibrated pH meter. Prepare fresh buffer if necessary.[3]
2. Incompatible Buffer: Using Tris, glycine, or other amine-containing buffers.	Switch to a non-reactive buffer like 0.1 M sodium carbonate-bicarbonate[3] or 0.1 M sodium borate.
3. Degraded Reagent: The isothiocyanate has been hydrolyzed due to improper storage or handling.	Use a fresh aliquot of the isothiocyanatophenyl sulfone. Prepare stock solutions in anhydrous DMSO immediately before use.[1]
Reaction is Slow or Incomplete	1. Suboptimal Temperature: Reaction performed at a temperature that is too low for the required timeframe.	Increase the reaction temperature to room temp (20-25°C) or extend the reaction time. Monitor for reagent degradation.
2. Insufficient Reagent: Molar excess of isothiocyanate is too low.	Increase the molar ratio of isothiocyanate to the target amine. A 10- to 20-fold molar excess is a common starting point for protein labeling.
Multiple Unidentified Products (Side Reactions)	1. Reaction pH is too High: High pH (>10) promotes side reactions and reagent decomposition.	Lower the reaction pH to the 9.0-9.5 range to minimize hydrolysis.[1]
2. Presence of Other Nucleophiles: The sample contains other reactive groups (e.g., free thiols).	If thiol reactivity is a concern, consider performing the reaction at a pH > 9, where amine reactivity is strongly favored over thiol reactivity.[8]
3. Over-labeling (for proteins): High reagent concentration or long reaction time leads to modification of multiple sites.	Reduce the molar excess of the isothiocyanate or shorten the incubation time. Analyze product by mass spectrometry to determine the degree of labeling.[1]

Experimental Protocols

These protocols provide a validated starting point for your experiments.

Protocol 1: General Conjugation to a Primary Amine (e.g., Protein)

• Prepare the Target Molecule:

  • Dissolve or dialyze your protein (or other amine-containing molecule) into a non-amine-containing buffer.

  • Recommended Buffer: 0.1 M sodium carbonate-bicarbonate, pH 9.0.[3]

  • Ensure the final concentration of the target molecule is appropriate (e.g., 2-10 mg/mL for proteins).

• Prepare the Isothiocyanate Stock Solution:

  • Immediately before use, dissolve the isothiocyanatophenyl sulfone in anhydrous DMSO to a concentration of 1-10 mg/mL.[1][3]

  • Causality Note: Preparing this solution fresh is critical to prevent hydrolysis, which diminishes the reagent's reactivity.

• Perform the Conjugation:

  • While gently stirring the solution of your target molecule, add the calculated amount of the isothiocyanate stock solution. For proteins, a 10- to 20-fold molar excess of isothiocyanate over protein is a good starting point.

  • Incubate the reaction mixture. Choose one of the following starting conditions:

    • Room Temperature (20-25°C): Incubate for 2 hours.

    • Cold (4°C): Incubate for 8-18 hours (overnight).[3]

  • Protect the reaction from light, especially if either reactant or the product is light-sensitive.

• Quench and Purify:

  • (Optional but recommended) Quench any unreacted isothiocyanate by adding a small molecule with a primary amine (e.g., Tris or glycine) to a final concentration of ~50 mM. Incubate for 1 hour.

  • Remove unreacted isothiocyanate and byproducts by gel filtration (e.g., a desalting column) or dialysis.[1]

Protocol 2: Workflow for Optimizing Reaction pH and Temperature

This systematic approach will help you determine the ideal conditions for your specific application.

Caption: Workflow for systematic optimization of pH and temperature.

References

• ChemRxiv. (2023). Recent Advancement in Synthesis of Isothiocyanates. Retrieved from [Link]

• ResearchGate. (n.d.). Isothiocyanate chemistry. Retrieved from [Link]

• PubMed. (2022). Formation and stability of isothiocyanate protein conjugates at different pH values and bread types enriched with nasturtium (Tropaeolum majus L.). Retrieved from [Link]

• ResearchGate. (2022). Formation and stability of isothiocyanate protein conjugates at different pH values and bread types enriched with nasturtium (Tropaeolum majus L.) | Request PDF. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate via One-Pot or Two-Step Process. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Thiourea synthesis by thioacylation. Retrieved from [Link]

• ResearchGate. (n.d.). The synthesis of isothiocyanates via a hydrolysis reaction of the glucosinolate by the myrosinase enzyme. Retrieved from [Link]

• ResearchGate. (2022). Why is my protein labelling not working? Retrieved from [Link]

• National Institutes of Health. (2017). Optimizing isothiocyanate formation during enzymatic glucosinolate breakdown by adjusting pH value, temperature and dilution in Brassica vegetables and Arabidopsis thaliana. Retrieved from [Link]

• TdB Labs. (n.d.). FITC Labeling and Conjugation. Retrieved from [Link]

• Journal of Immunology. (1965). Chemical and Physical Variables Affecting the Properties of Fluorescein Isothiocyanate and Its Protein Conjugates. Retrieved from [Link]

• MDPI. (2022). Recent Advances in the Synthesis of Isothiocyanates Using Elemental Sulfur. Retrieved from [Link]

• Springer. (n.d.). Conjugation of Protein to FITC. Retrieved from [Link]

• ResearchGate. (2015). Does anyone know about the stability of thiourea bonds (formed by the reaction of isothiocyanate group and amine group) in cells and in vivo? Retrieved from [Link]

• Food Chemistry. (2022). Isothiocyanates – A Review of their Health Benefits and Potential Food Applications. Retrieved from [Link]

Sources

• 1. FITC (Fluorescein Isothiocyanate) | AAT Bioquest [aatbio.com]
• 2. researchgate.net [researchgate.net]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. timothyspringer.org [timothyspringer.org]
• 6. academic.oup.com [academic.oup.com]
• 7. Isothiocyanates – A Review of their Health Benefits and Potential Food Applications – Current Research in Nutrition and Food Science Journal [foodandnutritionjournal.org]
• 8. researchgate.net [researchgate.net]

Navigating the Reactivity of Isothiocyanatophenyl Sulfone: A Technical Guide to Ensuring Stability in Experimental Systems

Welcome to the technical support center for isothiocyanatophenyl sulfone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical advice on the stability of this reactive compound in various buffer systems. As a bifunctional molecule, isothiocyanatophenyl sulfone offers unique opportunities in bioconjugation and materials science, but its utility is intrinsically linked to a thorough understanding of its chemical behavior in aqueous environments. This center will equip you with the knowledge to troubleshoot common experimental challenges and optimize your protocols for success.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions encountered when working with isothiocyanatophenyl sulfone.

Q1: What are the primary factors influencing the stability of isothiocyanatophenyl sulfone in aqueous solutions?

A1: The stability of isothiocyanatophenyl sulfone is primarily dictated by two factors: pH and the presence of nucleophiles. The isothiocyanate group (-N=C=S) is electrophilic and thus susceptible to nucleophilic attack. In aqueous solutions, water itself can act as a nucleophile, leading to hydrolysis. This hydrolysis is significantly accelerated at higher pH values (alkaline conditions) due to the increased concentration of the more potent nucleophile, the hydroxide ion (OH⁻). Furthermore, any other nucleophiles present in your buffer system, such as primary amines or thiols, will compete with hydrolysis and react with the isothiocyanate group.

Q2: How does the sulfone group affect the reactivity of the isothiocyanate moiety?

A2: The sulfone group (-SO₂-) is a strong electron-withdrawing group. Its presence on the phenyl ring significantly increases the electrophilicity of the central carbon atom in the isothiocyanate group. This heightened electrophilicity makes isothiocyanatophenyl sulfone more reactive towards nucleophiles compared to aryl isothiocyanates with electron-donating or neutral substituents. This increased reactivity can be advantageous for achieving rapid conjugation, but it also renders the molecule more susceptible to hydrolysis, demanding careful control of reaction conditions. A strong structure-reactivity relationship has been observed for isothiocyanates, where electron-withdrawing groups increase their reactivity.[1]

Q3: Which buffer systems are recommended for working with isothiocyanatophenyl sulfone?

A3: The choice of buffer is critical. For reactions targeting primary amines (e.g., lysine residues on proteins), an alkaline pH (typically 8.5-9.5) is required to ensure the amine is in its deprotonated, nucleophilic state. However, this is the pH range where hydrolysis is most rapid. Therefore, a compromise is necessary. Buffers such as sodium bicarbonate or sodium borate at pH 8.5-9.0 are commonly used. It is crucial to use freshly prepared buffers and to minimize the reaction time to favor the desired conjugation over hydrolysis. For reactions targeting thiols (e.g., cysteine residues), a slightly acidic to neutral pH (6.5-7.5) is preferred to maintain the thiol in its more reactive thiolate form while minimizing hydrolysis. Phosphate-buffered saline (PBS) at pH 7.4 is a common choice.

Q4: Are there any buffer components that should be avoided?

A4: Absolutely. Avoid buffers containing primary or secondary amines, such as Tris (tris(hydroxymethyl)aminomethane) or glycine, as these will directly compete with your target molecule for reaction with the isothiocyanate. Similarly, buffers containing thiols, like dithiothreitol (DTT) or β-mercaptoethanol, should be avoided unless they are part of a specific reaction scheme involving the isothiocyanate group.

Q5: How should I store stock solutions of isothiocyanatophenyl sulfone?

A5: Stock solutions should be prepared in an anhydrous aprotic solvent, such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), to prevent premature hydrolysis. These stock solutions should be stored at -20°C or -80°C, protected from moisture and light. It is advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or no conjugation efficiency	Hydrolysis of isothiocyanatophenyl sulfone: The compound may have degraded before or during the reaction.	- Prepare fresh stock solutions of the isothiocyanate in anhydrous solvent immediately before use.- Minimize the time the isothiocyanate is in an aqueous buffer before adding it to the reaction mixture.- If possible, lower the reaction pH to a level that still allows for sufficient amine reactivity but reduces the rate of hydrolysis.
Incorrect pH of the reaction buffer: The target nucleophile (e.g., amine) is not sufficiently deprotonated.	- Verify the pH of your reaction buffer. For amine conjugation, ensure the pH is in the optimal range of 8.5-9.5.
Presence of competing nucleophiles: Components in the buffer or sample are reacting with the isothiocyanate.	- Use a non-nucleophilic buffer such as sodium bicarbonate, borate, or phosphate.- Ensure your target molecule is purified and free from amine- or thiol-containing contaminants.
Precipitation during the reaction	Low solubility of the isothiocyanate or the conjugate: The addition of the isothiocyanate from an organic stock solution can cause precipitation.	- Decrease the molar excess of the isothiocyanate.- Increase the volume of the reaction mixture to lower the overall concentration.- Add a small percentage (e.g., 5-10%) of a compatible organic co-solvent like DMSO or DMF to the reaction, ensuring it does not denature your target molecule.
Inconsistent results between experiments	Variability in the age or storage of the isothiocyanate stock solution: The compound degrades over time, even in anhydrous solvent.	- Use freshly prepared stock solutions for each experiment or use aliquots that have been stored properly and have not undergone multiple freeze-thaw cycles.- Qualify each new batch of isothiocyanate to ensure its reactivity.
Changes in buffer pH upon storage: Carbonate buffers, for instance, can change pH upon exposure to atmospheric CO₂.	- Always use freshly prepared buffers for conjugation reactions.

Stability of Isothiocyanatophenyl Sulfone in Different Buffer Systems: A Summary

The following table provides an estimated overview of the stability of isothiocyanatophenyl sulfone in common buffer systems. The half-life values are estimations based on the known reactivity of aryl isothiocyanates with electron-withdrawing groups and the general principles of isothiocyanate hydrolysis.[1][2][3] Actual stability will depend on the specific concentration, temperature, and presence of other solutes.

Buffer System	pH	Estimated Half-life at Room Temperature	Primary Degradation Pathway	Suitability for Conjugation
Phosphate-Buffered Saline (PBS)	7.4	Minutes to a few hours	Hydrolysis	Suitable for thiol conjugation; amine conjugation is very slow.
Sodium Bicarbonate	8.5	Seconds to minutes	Hydrolysis	Suitable for amine conjugation, but reaction must be rapid.
Sodium Borate	9.0	Seconds to minutes	Hydrolysis	Suitable for amine conjugation, but reaction must be rapid.
Acetate Buffer	5.0	Several hours to days	Hydrolysis	Generally not suitable for amine or thiol conjugation due to protonation of the nucleophiles.
Tris Buffer	7.4 - 8.5	Not applicable	Reaction with buffer	Avoid: Tris is a primary amine and will react with the isothiocyanate.

Experimental Protocols

Protocol 1: General Procedure for Protein Labeling with Isothiocyanatophenyl Sulfone

This protocol provides a general workflow for conjugating isothiocyanatophenyl sulfone to primary amines (lysine residues) on a protein.

1. Protein Preparation: a. Dissolve the protein in a suitable buffer for your downstream application, preferably one without primary amines or other nucleophiles. b. If the protein buffer contains interfering substances, perform a buffer exchange into a conjugation-compatible buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5) using dialysis or a desalting column. c. Adjust the protein concentration to 1-10 mg/mL.

2. Isothiocyanatophenyl Sulfone Stock Solution Preparation: a. Immediately before use, dissolve the isothiocyanatophenyl sulfone in anhydrous DMSO or DMF to a concentration of 10-20 mM. b. Vortex briefly to ensure complete dissolution.

3. Conjugation Reaction: a. Add a 10- to 20-fold molar excess of the isothiocyanatophenyl sulfone stock solution to the protein solution. Add the stock solution dropwise while gently stirring to avoid precipitation. b. The final concentration of the organic solvent should not exceed 10% (v/v) to minimize the risk of protein denaturation. c. Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C, protected from light. The optimal incubation time should be determined empirically.

4. Quenching the Reaction (Optional but Recommended): a. To stop the reaction and consume any unreacted isothiocyanate, add a small molecule with a primary amine (e.g., Tris-HCl or glycine) to a final concentration of 50-100 mM. b. Incubate for an additional 30-60 minutes at room temperature.

5. Purification of the Conjugate: a. Remove unreacted isothiocyanatophenyl sulfone and reaction byproducts by size-exclusion chromatography (desalting column), dialysis, or tangential flow filtration. b. The choice of purification method will depend on the scale of the reaction and the properties of the protein.

6. Characterization of the Conjugate: a. Determine the degree of labeling (DOL) using UV-Vis spectroscopy by measuring the absorbance of the protein and the incorporated label at their respective maxima. b. Further characterization can be performed using techniques such as mass spectrometry (MALDI-TOF or ESI-MS) or HPLC.

Visualizing the Chemistry: Reaction Pathways and Workflows

Reaction of Isothiocyanatophenyl Sulfone with Nucleophiles

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. thaiscience.info [thaiscience.info]
• 3. The stability of isothiocyanates in broccoli extract : oxidation from erucin to sulforaphane was discovered [biblio.ugent.be]

Technical Support Center: Isothiocyanatophenyl Sulfone in Bioconjugation

Welcome to the technical support center for isothiocyanatophenyl sulfone and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) regarding the use of this powerful bioconjugation reagent. As a bifunctional linker, isothiocyanatophenyl sulfone offers unique advantages in covalently linking molecules to proteins and other biomolecules. However, like any reactive chemical, its use requires a nuanced understanding to avoid common pitfalls of side reactions and byproduct formation. This guide is structured to provide you with the expertise and practical solutions to ensure the success of your experiments.

Understanding the Reagent: A Tale of Two Functional Groups

Isothiocyanatophenyl sulfone is a hetero-bifunctional crosslinker. To troubleshoot its use effectively, it's crucial to understand the reactivity of its two key functional groups: the isothiocyanate and the phenyl sulfone.

• The Isothiocyanate Group (-N=C=S): This is a potent electrophile that readily reacts with primary amines to form a stable thiourea linkage. This is the primary reaction utilized for conjugation to lysine residues on proteins. However, it is also susceptible to hydrolysis, especially at elevated pH, which can lead to the formation of an unreactive amine byproduct.

• The Phenyl Sulfone Group (-SO2-Ph): The sulfone group is a strong electron-withdrawing group. In the context of an isothiocyanatophenyl sulfone, this electronic effect significantly influences the reactivity of the isothiocyanate group, making it more electrophilic and thus more reactive towards nucleophiles. While this can enhance the rate of the desired conjugation reaction, it can also increase the susceptibility to side reactions. In some molecular contexts, aryl sulfones can also serve as leaving groups in nucleophilic aromatic substitution reactions, particularly with highly reactive nucleophiles like thiols.

This dual nature dictates the reaction conditions and potential side products you may encounter.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues encountered during bioconjugation reactions with isothiocyanatophenyl sulfone.

Q1: My conjugation efficiency is low, or the reaction is not proceeding to completion. What are the likely causes and how can I fix this?

A1: Low conjugation efficiency is a common problem that can stem from several factors.

• Suboptimal pH: The reaction of isothiocyanates with primary amines is highly pH-dependent. The amine must be in its deprotonated, nucleophilic state. A general recommendation is to perform the reaction at a pH of 8.5-9.5. Below this range, the amine will be protonated and unreactive. However, at pH values above 9.5, the rate of hydrolysis of the isothiocyanate group increases significantly, leading to the formation of an unreactive amine byproduct and reducing the amount of reagent available for conjugation.[1]

• Presence of Competing Nucleophiles: Buffers containing primary amines, such as Tris (tris(hydroxymethyl)aminomethane) or glycine, will compete with your target molecule for the isothiocyanate group.[2] Always use non-nucleophilic buffers like borate or carbonate.

• Reagent Instability: Isothiocyanates are susceptible to hydrolysis.[3][4] Ensure your isothiocyanatophenyl sulfone reagent is stored under anhydrous conditions and is not expired. Prepare stock solutions in an anhydrous solvent like DMF or DMSO and use them immediately.

• Steric Hindrance: If the target amine on your biomolecule is sterically hindered, the reaction rate may be slow. Consider increasing the reaction time or temperature (with caution, see Q2).

Troubleshooting Workflow for Low Conjugation Efficiency

Caption: Troubleshooting workflow for low conjugation efficiency.

Q2: I am observing significant byproduct formation. What are these byproducts and how can I minimize them?

A2: The primary byproduct is typically the hydrolyzed form of the isothiocyanatophenyl sulfone, which is an amine and is unreactive towards your target molecule. Another potential, though less common, side reaction could involve reaction with other nucleophilic residues on your protein, such as thiols, particularly if the sulfone group is part of a heteroaromatic system designed for thiol reactivity.[5][6]

Minimizing Byproduct Formation:

Side Reaction	Byproduct	Cause	Mitigation Strategy
Hydrolysis	Phenyl sulfone amine	High pH (>9.5), extended reaction times in aqueous buffer	Maintain pH between 8.5-9.5. Minimize reaction time. Add the isothiocyanatophenyl sulfone stock solution to the reaction mixture immediately after preparation.
Reaction with Thiols	Thiol-adduct	Presence of free thiols (e.g., cysteine residues)	If targeting amines, cap free thiols with a reagent like N-ethylmaleimide (NEM) prior to adding the isothiocyanatophenyl sulfone. If targeting thiols, ensure the sulfone is part of a system designed for this reactivity (e.g., heteroaryl methylsulfone).[5]

Reaction Scheme of Major Side Reaction: Hydrolysis

Caption: Hydrolysis of isothiocyanate leading to an unreactive amine byproduct.

Q3: After my reaction, I need to purify my conjugate. What is the best approach?

A3: Purification is critical to remove unreacted isothiocyanatophenyl sulfone, byproducts, and any unconjugated biomolecules. The choice of method depends on the size and properties of your biomolecule.

• Size Exclusion Chromatography (SEC): This is the most common and effective method for purifying protein conjugates. It separates molecules based on their size, effectively removing small molecules like the unreacted crosslinker and its hydrolysis byproduct.

• Dialysis or Tangential Flow Filtration (TFF): For large volumes and large biomolecules, dialysis or TFF can be used to remove small molecular weight impurities. Ensure a significant buffer exchange volume to achieve high purity.

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): For smaller biomolecules like peptides, RP-HPLC can provide high-resolution separation of the conjugate from unreacted starting materials.

A general protocol for purification is provided in the experimental section below.

Experimental Protocols

Protocol 1: General Procedure for Protein Conjugation

• Buffer Preparation: Prepare a 0.1 M sodium borate or sodium carbonate buffer, pH 9.0. Ensure the buffer is free of any primary amine-containing substances.

• Protein Preparation: Dissolve your protein in the conjugation buffer to a final concentration of 1-10 mg/mL. If your protein stock is in a buffer containing amines (e.g., Tris), exchange it into the conjugation buffer using dialysis or a desalting column.

• Crosslinker Preparation: Immediately before use, dissolve the isothiocyanatophenyl sulfone in anhydrous DMF or DMSO to a concentration of 10-20 mg/mL.

• Conjugation Reaction: While gently vortexing the protein solution, add a 10- to 20-fold molar excess of the dissolved crosslinker. The optimal ratio should be determined empirically for your specific protein.

• Incubation: Incubate the reaction mixture for 2 hours at room temperature with gentle stirring.

• Quenching (Optional): To quench any unreacted isothiocyanate, you can add a small molecule with a primary amine (e.g., Tris or glycine) to a final concentration of 20-50 mM and incubate for an additional 30 minutes.

• Purification: Purify the conjugate using size exclusion chromatography, dialysis, or another appropriate method to remove unreacted crosslinker and byproducts.

Protocol 2: Purification of the Conjugate by Size Exclusion Chromatography (SEC)

• Column Equilibration: Equilibrate an appropriate SEC column (e.g., Sephadex G-25) with a suitable storage buffer for your protein (e.g., PBS, pH 7.4).

• Sample Loading: Load the entire reaction mixture from Protocol 1 onto the equilibrated column.

• Elution: Elute the column with the storage buffer.

• Fraction Collection: Collect fractions and monitor the eluate for protein content using a spectrophotometer at 280 nm. The protein conjugate will typically elute in the void volume or early fractions, well separated from the smaller unreacted crosslinker and byproducts.

• Pooling and Concentration: Pool the protein-containing fractions and concentrate if necessary using an appropriate method (e.g., centrifugal filtration).

References

• Li, Z.-Y., Ma, H.-Z., Han, C., Xi, H.-T., Meng, Q., Chen, X., & Sun, X.-Q. (2013). Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate via One-Pot or Two-Step Process. Synthesis, 45(12), 1667–1674. [Link]

• Wikipedia. (n.d.). Isocyanate. In Wikipedia. Retrieved January 26, 2026, from [Link]

• Wikipedia. (n.d.). Isothiocyanate. In Wikipedia. Retrieved January 26, 2026, from [Link]

• Nagy, K. N., Sándorfalvi, Á., & Szigetvári, Á. (2021). Recent Advances in the Synthesis of Isothiocyanates Using Elemental Sulfur. Catalysts, 11(9), 1081. [Link]

• Li, J., & Chen, P. R. (2016). Arylation Chemistry for Bioconjugation. Chemical Society Reviews, 45(5), 1413-1423. [Link]

• Nagy, K. N., Sándorfalvi, Á., & Szigetvári, Á. (2021). A more sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur. Green Chemistry, 23(15), 5486-5493. [Link]

• Li, S., Wu, X., & Zhao, R. (2010). Effect of temperature, pH and light on the stability of sulforaphane solution. Wei Sheng Yan Jiu, 39(3), 334-336. [Link]

• Tavares, A. A., Glaus, L., Kiefer, J. D., Seeliger, F., Gasser, G., & Mindt, T. L. (2020). Thiol-Reactive PODS-Bearing Bifunctional Chelators for the Development of EGFR-Targeting [18F]AlF-Affibody Conjugates. Molecules, 25(21), 5001. [Link]

• Kumar, A., & Kumar, S. (2022). One-pot thiol-free synthetic approach to sulfides, and sulfoxides selectively. RSC Advances, 12(39), 25299-25304. [Link]

• Reddit. (2024, November 10). How anyone have experience with reacting amines with phenyl isothiocyanate? Reddit. [Link]

• Organic Chemistry Portal. (n.d.). Isothiocyanate synthesis. [Link]

• Takeda, K., Minami, H., & Ishida, N. (2023). Recent Advancement in the Synthesis of Isothiocyanates. Chemical Communications, 59(84), 12537-12553. [Link]

• Castro, A., Leis, J. R., & Pena, M. E. (1986). Hydrolysis of aryl and alkyl isothiocyanates in aqueous perchloric acid. Journal of the Chemical Society, Perkin Transactions 2, (2), 117-120. [Link]

• ResearchGate. (2022, February 21). Why is my protein labelling not working?[Link]

• Brown, A. F., & Jeffery, E. H. (2006). Current Methods for the Extraction and Analysis of Isothiocyanates and Indoles in Cruciferous Vegetables. Molecules, 11(12), 977-991. [Link]

• Steiner, J., & Raines, R. T. (2023). Chemoselective umpolung of thiols to episulfoniums for cysteine bioconjugation. Nature Chemistry, 15(1), 125-133. [Link]

• Joubert, N., Beck, A., & Dumontet, C. (2021). Current approaches for the purification of antibody-drug conjugates. Journal of Chromatography B, 1182, 122932. [Link]

• Kirca, A., & Cemeroglu, B. (2003). Effects of temperature, solid content and pH on the stability of Black carrot anthocyanins. Food Chemistry, 83(4), 509-515. [Link]

• Concellón, C., & Díaz, M. (2010). Sulfones: new reagents in organocatalysis. Chemical Society Reviews, 39(6), 2166-2175. [Link]

• Jiang, S., & Chen, J. (2010). pH Shifting alters solubility characteristics and thermal stability of soy protein isolate and its globulin fractions in different pH, salt concentration, and temperature conditions. Journal of Agricultural and Food Chemistry, 58(13), 7967-7973. [Link]

• Steiner, J., & Raines, R. T. (2023). Chemoselective umpolung of thiols to episulfoniums for cysteine bioconjugation. Nature Chemistry, 15(1), 125-133. [Link]

• Stefánsson, A., & Gíslason, S. R. (2001). Stability of polythionate and thiosulfate in samples from Cinder Pool, YNP. Geochimica et Cosmochimica Acta, 65(21), 3767-3779. [Link]

• Lim, R. K., & Lin, Q. (2017). A Plug-and-Play Platform for the Formation of Trifunctional Cysteine Bioconjugates that also Offers Control over Thiol Cleavability. Bioconjugate Chemistry, 28(8), 2160-2168. [Link]

• Wani, R., Qian, J., & Furdui, C. M. (2011). Discovery of Heteroaromatic Sulfones As a New Class of Biologically Compatible Thiol-Selective Reagents. Bioconjugate Chemistry, 22(8), 1596-1605. [Link]

• Pravetoni, M., & Tucker, A. M. (2013). Characterization and optimization of fluorescein isothiocyanate labeling of humanized h2E2 anti-cocaine mAb. BMC Immunology, 14, 46. [Link]

• Sari, Y., & Ratnawati, R. (2024). THE EFFECT OF pH AND TEMPERATURE ON THE STABILITY OF ANTHOCYANINS FROM BLACK SOYBEAN SKIN EXTRACTS. Journal of Engineering and Applied Technology, 4(1), 1-6. [Link]

• Li, Z., & Wang, L. (2022). Photoinduced Synthesis of Sulfonyl-Containing Phosphorothioates via a Three-Component Reaction. Molecules, 27(15), 4905. [Link]

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• 3. Isothiocyanate [medbox.iiab.me]
• 4. Hydrolysis of aryl and alkyl isothiocyanates in aqueous perchloric acid - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. Arylation Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thiol-Reactive PODS-Bearing Bifunctional Chelators for the Development of EGFR-Targeting [18F]AlF-Affibody Conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Isothiocyanatophenyl Sulfone Labeled Proteins

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols for the purification of proteins labeled with 4-sulfophenyl isothiocyanate (SPITC) and related isothiocyanate compounds. As Senior Application Scientists, we have designed this resource to explain the causality behind experimental choices, ensuring your protocols are robust and self-validating.

Introduction to Isothiocyanatophenyl Sulfone Labeling

4-sulfophenyl isothiocyanate (SPITC) is a chemical reagent used to covalently label proteins.[1][2] The isothiocyanate group (–N=C=S) reacts specifically with primary amine groups (–NH₂) found at the N-terminus of polypeptides and on the side chain of lysine residues.[3][4] This reaction forms a stable thiourea bond, covalently attaching the sulfophenyl group to the protein.[5][6]

The addition of the sulfonate group (SO₃⁻) from the SPITC molecule increases the hydrophilicity of the labeled protein, which can help maintain solubility. This chemistry is fundamental in various applications, from modifying protein properties to preparing proteins for analysis by mass spectrometry.[1][2]

Frequently Asked Questions (FAQs)

Here we address common questions regarding the protein labeling and purification workflow.

Q1: What is the optimal pH for labeling proteins with isothiocyanates?

The reaction is highly pH-dependent. A pH between 8.5 and 9.5 is generally optimal for labeling lysine residues.[3][7][8] In this pH range, the epsilon-amino group of lysine is predominantly in its unprotonated, nucleophilic state (-NH₂), making it reactive with the isothiocyanate group.[3] Below pH 8, the reaction rate slows considerably as the amine groups become protonated (-NH₃⁺) and non-reactive.[3][8]

Q2: Which buffers should I use for the labeling reaction?

It is critical to use an amine-free buffer, as any primary amines will compete with the protein for reaction with the isothiocyanate.

Recommended Buffers	Incompatible Buffers
Sodium Carbonate/Bicarbonate (pH 9.0-9.5)	Tris (Tris(hydroxymethyl)aminomethane)
Borate (pH 8.5-9.0)	Glycine
Phosphate-Buffered Saline (PBS) - pH adjusted	Ammonium-containing buffers (e.g., NH₄Cl)

Rationale: Buffers like Tris and glycine contain primary amines that will inhibit the labeling reaction.[4][9] Always ensure your protein solution is thoroughly dialyzed into a compatible buffer before adding the labeling reagent.[4]

Q3: How do I stop the labeling reaction?

The reaction can be quenched by adding a small molecule containing a primary amine. A final concentration of 50 mM NH₄Cl, Tris, or glycine can be added to consume any excess isothiocyanate reagent.

Q4: What are the best methods to purify the labeled protein from unreacted label?

The most common and effective methods rely on size-based separation:

• Gel Filtration Chromatography (Size Exclusion): This is a highly effective method for separating the larger labeled protein from the smaller, unreacted isothiocyanate molecules.[4][10][11] It is also useful for buffer exchange into a final storage buffer.[10][12]

• Dialysis: This technique involves placing the protein-label mixture in a dialysis bag with a specific molecular weight cutoff (MWCO). The small, unreacted label diffuses out into a large volume of buffer, while the larger protein is retained.[13][14] This method is simple but generally slower than gel filtration.[15]

Troubleshooting Guide

This section addresses specific issues that may arise during your experiments.

Problem 1: Low Labeling Efficiency or No Labeling

Possible Cause 1: Incorrect pH

• Explanation: As detailed in the FAQs, the reaction requires an alkaline pH to ensure the target amine groups are deprotonated and nucleophilic.[3][9] If the pH is too low (e.g., neutral or acidic), the labeling efficiency will be drastically reduced.[8]

• Solution: Verify the pH of your reaction buffer and adjust to 8.5-9.5. Use freshly prepared buffers, as the pH of carbonate buffers can decrease over time due to CO₂ absorption.

Possible Cause 2: Presence of Competing Amines

• Explanation: Buffers like Tris or glycine, or contaminants like ammonium salts, will react with the isothiocyanate, reducing the amount available to label the protein.[4]

• Solution: Before labeling, dialyze the protein extensively against a recommended amine-free buffer such as sodium carbonate or borate buffer.[4][9]

Possible Cause 3: Inactive Reagent

• Explanation: Isothiocyanates are sensitive to moisture and can hydrolyze over time, rendering them inactive.

• Solution: Purchase high-quality reagents and store them in a desiccator, protected from light. Dissolve the isothiocyanate in an anhydrous solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) immediately before use.[4]

Problem 2: Protein Precipitation During or After Labeling

Possible Cause 1: High Concentration of Labeling Reagent

• Explanation: Isothiocyanates are often dissolved in organic solvents (DMSO/DMF). Adding a large volume of this solvent to your aqueous protein solution can cause the protein to denature and precipitate.

• Solution: Use a concentrated stock of the labeling reagent to minimize the volume of organic solvent added (ideally <5% of the total reaction volume). Add the reagent slowly and in small aliquots while gently stirring the protein solution.

Possible Cause 2: Over-labeling of the Protein

• Explanation: Covalent modification of too many lysine residues can alter the protein's surface charge and conformation, leading to aggregation and precipitation.[6]

• Solution: Reduce the molar ratio of isothiocyanate to protein in the reaction. Perform a titration experiment to find the optimal ratio that provides sufficient labeling without causing insolubility.

Problem 3: Difficulty Removing Unreacted Label

Possible Cause 1: Inefficient Purification Method

• Explanation: If unreacted label persists after purification, the chosen method may not be adequate.

• Solution:

  • For Gel Filtration: Ensure you are using a resin with an appropriate exclusion limit (e.g., G-25 or equivalent) that can effectively separate your protein from the small molecular weight label.[10] Collect fractions and monitor both protein (at 280 nm) and label (if it has a chromophore) absorbance.

  • For Dialysis: Increase the number of buffer changes and the duration of dialysis.[13] Use a dialysis buffer volume that is at least 500 times the sample volume.[13]

Problem 4: Labeled Protein is Inactive

Possible Cause 1: Labeling of Critical Residues

• Explanation: The labeling reaction targets lysine residues, which can be located in the active site or at protein-protein interaction interfaces. Modification of these critical residues can abolish the protein's biological activity.

• Solution: Reduce the molar excess of the labeling reagent to achieve a lower degree of labeling (e.g., 1-2 labels per protein).[16] This statistical approach increases the probability of leaving critical sites unmodified. If inactivity persists, consider alternative labeling strategies that target different amino acids (e.g., cysteine-reactive chemistry).

Experimental Protocols & Validation

Protocol 1: General Protein Labeling with SPITC

This protocol provides a starting point for labeling a generic protein with 4-sulfophenyl isothiocyanate.

• Protein Preparation: Dialyze the protein (typically 2-10 mg/mL) against 2 changes of 1L of 0.1 M sodium carbonate buffer, pH 9.0, at 4°C.[9]

• Reagent Preparation: Immediately before use, dissolve the SPITC in anhydrous DMSO to a concentration of 10 mg/mL.[4]

• Labeling Reaction: While gently stirring the protein solution, slowly add a 10 to 20-fold molar excess of the dissolved SPITC.

• Incubation: Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C, protected from light.

• Quenching (Optional): Add Tris or glycine to a final concentration of 50 mM and incubate for an additional 1-2 hours to quench any unreacted SPITC.

Protocol 2: Purification by Gel Filtration (Desalting Column)

• Column Equilibration: Equilibrate a desalting column (e.g., G-25) with your desired storage buffer (e.g., PBS, pH 7.4).

• Sample Loading: Apply the entire reaction mixture from Protocol 1 to the top of the equilibrated column.[4]

• Elution: Elute the protein with the storage buffer. The labeled protein is larger and will elute first in the void volume. The smaller, unreacted SPITC and quenching reagents will be retained by the resin and elute later.[4][10]

• Fraction Collection: Collect fractions and monitor the absorbance at 280 nm to detect the protein. The protein-containing fractions can often be identified visually if the label is colored.

Protocol 3: Purification by Dialysis

• Sample Loading: Transfer the reaction mixture into dialysis tubing with an appropriate MWCO (e.g., 10 kDa).

• First Dialysis: Place the sealed tubing into a beaker containing 1L of storage buffer (e.g., PBS, pH 7.4). Stir gently at 4°C for 2-4 hours.[13]

• Buffer Changes: Change the dialysis buffer at least three times over 24 hours to ensure complete removal of the unreacted label.[13][17]

• Sample Recovery: Carefully remove the protein solution from the tubing.[18]

Validation: Calculating the Degree of Labeling (DOL)

After purification, it is essential to determine the average number of label molecules per protein molecule. This requires measuring the absorbance of the purified conjugate at 280 nm (for protein) and at the λ-max of the label's chromophore (if applicable).[19][20]

The formula is: DOL = (A_max × ε_protein) / [(A₂₈₀ - (A_max × CF)) × ε_label]

Where:

• A_max: Absorbance of the labeled protein at the λ-max of the label.

• A₂₈₀: Absorbance of the labeled protein at 280 nm.

• ε_protein: Molar extinction coefficient of the protein at 280 nm.

• ε_label: Molar extinction coefficient of the label at its λ-max.

• CF: Correction factor (A₂₈₀ of the free label / A_max of the free label).[20][21]

Visual Diagrams

Caption: Experimental workflow for protein labeling and purification.

Caption: Reaction of isothiocyanate with a protein's primary amine.

References

• Determination of Isothiocyanate-Protein Conjugates in a Vegetable-Enriched Bread. MDPI. [Link]

• Reaction of Fluorescein-Isothiocyanate with Proteins and Amino Acids: I. Covalent and Non-Covalent Binding of Fluorescein-Isothiocyanate and Fluorescein to Proteins. ResearchGate. [Link]

• Cysteine specific bioconjugation with benzyl isothiocyanates. RSC Advances. [Link]

• Protein labelling with FITC. Ben-Gurion University of the Negev. [Link]

• An efficient method for FITC labelling of proteins using tandem affinity purification. National Institutes of Health (NIH). [Link]

• Why is my protein labelling not working? ResearchGate. [Link]

• Use of 4-sulfophenyl isothiocyanate labeling and mass spectrometry to determine the site of action of the streptococcolytic peptidoglycan hydrolase zoocin A. PubMed. [Link]

• Biochemistry Lab Protein Dialysis Protocol. University of San Diego. [Link]

• Charge derivatization by 4-sulfophenyl isothiocyanate enhances peptide sequencing by post-source decay matrix-assisted laser desorption/ionization time-of-flight mass spectrometry. ResearchGate. [Link]

• The best protocol for FITC labeling of proteins. ResearchGate. [Link]

• Guide to Gel Filtration or Size Exclusion Chromatography. Harvard Apparatus. [Link]

• FITC Labeling and Conjugation. TdB Labs. [Link]

• Protein Dialysis protocol. iGEM. [Link]

• Charge derivatization by 4-sulfophenyl isothiocyanate enhances peptide sequencing by post-source decay matrix-assisted laser desorption/ionization time-of-flight mass spectrometry. PubMed. [Link]

• How To Determine Degree of Protein Labeling. G-Biosciences. [Link]

• Gel Filtration Chromatography Protocol. Conduct Science. [Link]

• Protein Extraction and Cleanup. Bio-Rad. [Link]

• Gel-Filtration Chromatography. National Institutes of Health (NIH). [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Cysteine specific bioconjugation with benzyl isothiocyanates - RSC Advances (RSC Publishing) DOI:10.1039/D0RA02934C [pubs.rsc.org]
• 4. lifewp.bgu.ac.il [lifewp.bgu.ac.il]
• 5. Determination of Isothiocyanate-Protein Conjugates in a Vegetable-Enriched Bread [mdpi.com]
• 6. FITC Labeling and Conjugation - TdB Labs [tdblabs.se]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. An efficient method for FITC labelling of proteins using tandem affinity purification - PMC [pmc.ncbi.nlm.nih.gov]
• 10. harvardapparatus.com [harvardapparatus.com]
• 11. conductscience.com [conductscience.com]
• 12. bio-rad.com [bio-rad.com]
• 13. home.sandiego.edu [home.sandiego.edu]
• 14. Dialysis and concentration of protein solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. vivaproducts.com [vivaproducts.com]
• 16. researchgate.net [researchgate.net]
• 17. static.igem.org [static.igem.org]
• 18. Dialysis in Protein Purification - Creative Proteomics [creative-proteomics.com]
• 19. documents.thermofisher.com [documents.thermofisher.com]
• 20. info.gbiosciences.com [info.gbiosciences.com]
• 21. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]

"Isothiocyanatophenyl sulfone" storage and handling for long-term stability

Welcome to the technical support center for Isothiocyanatophenyl Sulfone (CAS 4430-49-3), also known as Bis(4-isothiocyanatophenyl) sulfone or 4,4'-Diisothiocyanatodiphenyl sulfone. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and effective handling of this versatile bifunctional reagent. By understanding its chemical nature, you can mitigate common experimental issues and ensure the integrity of your results.

The core of Isothiocyanatophenyl Sulfone's utility lies in its two reactive isothiocyanate (-N=C=S) groups, making it an excellent crosslinker or synthetic building block. However, this reactivity also makes it susceptible to degradation if not stored and handled correctly. The sulfone (-SO2-) group, in contrast, is chemically robust and stable.[1][2] Therefore, the primary focus for maintaining long-term stability is the preservation of the isothiocyanate functionalities.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for long-term stability of Isothiocyanatophenyl Sulfone?

For maximal long-term stability, Isothiocyanatophenyl Sulfone should be stored in a tightly sealed container in a cool, dry, and dark environment. A dessicator cabinet or a sealed container with a desiccant is highly recommended to protect it from moisture.[3][4] The isothiocyanate groups are susceptible to hydrolysis, which can lead to a loss of reactivity.

Q2: Should I store Isothiocyanatophenyl Sulfone under an inert atmosphere?

While the sulfone group is resistant to oxidation, storing the compound under an inert atmosphere (e.g., argon or nitrogen) is a best practice, especially for very long-term storage or if the container will be opened multiple times. This minimizes exposure to atmospheric moisture and oxygen, further preserving the reactive isothiocyanate groups.

Q3: Is Isothiocyanatophenyl Sulfone sensitive to light?

While there is no specific data on the photosensitivity of this exact compound, many reactive organic compounds can be sensitive to light. To err on the side of caution, it is recommended to store it in an amber vial or in a dark location to prevent any potential light-induced degradation.

Q4: What is the recommended procedure for weighing and handling the compound?

Due to its reactivity with moisture, it is advisable to handle Isothiocyanatophenyl Sulfone in a controlled environment, such as a glove box with a dry atmosphere. If this is not possible, allow the container to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture onto the cold powder. Use dry spatulas and glassware. Work swiftly to minimize the time the compound is exposed to the open air.

Q5: What solvents are recommended for dissolving Isothiocyanatophenyl Sulfone?

Isothiocyanatophenyl Sulfone is generally soluble in polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF). When preparing solutions, use anhydrous solvents to prevent hydrolysis of the isothiocyanate groups. Prepare solutions fresh for each experiment whenever possible, as the stability of isothiocyanates in solution, particularly in protic solvents, can be limited.[5]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Loss of Reactivity	Hydrolysis of the isothiocyanate groups due to moisture exposure.	- Ensure the compound is stored in a desiccated environment. - Use anhydrous solvents for all reactions. - Prepare solutions fresh before use.
Discoloration of the Powder	Potential degradation or presence of impurities.	- Confirm the purity of the compound using an appropriate analytical technique (e.g., NMR, LC-MS). - If purity is compromised, consider purification by recrystallization if a suitable solvent system can be identified, or procure a new batch.
Incomplete Reactions or Low Yields	The compound may have degraded, or the reaction conditions may be suboptimal.	- Verify the reactivity of a small test batch of the compound. - Ensure your reaction setup is scrupulously dry. - Avoid nucleophilic solvents or buffers (e.g., those containing primary or secondary amines) that can react with the isothiocyanate groups.
Clumping or Aggregation of the Powder	Absorption of atmospheric moisture.	- Dry the compound under vacuum in the presence of a strong desiccant (e.g., P₂O₅). Use caution and appropriate safety measures. - Improve storage conditions by using a high-quality desiccator.

Experimental Workflow: Best Practices for Handling

Caption: Workflow for optimal storage and handling of Isothiocyanatophenyl Sulfone.

Troubleshooting Logic

Caption: Decision tree for troubleshooting failed reactions.

References

• Linus Pauling Institute. (n.d.). Isothiocyanates. Oregon State University. Retrieved from [Link]

• Harris, T. D., et al. (2020). Isothiocyanate-Functionalized Bifunctional Chelates and fac-[MI(CO)3]+ (M = Re, 99mTc) Complexes for Targeting uPAR in Prostate Cancer. Inorganic chemistry, 59(17), 12367–12379. [Link]

• Bending, G. D., et al. (2015). Degradation of Biofumigant Isothiocyanates and Allyl Glucosinolate in Soil and Their Effects on the Microbial Community Composition. PloS one, 10(7), e0134139. [Link]

• Wikipedia. (n.d.). Sulfone. Retrieved from [Link]

• Okoshi, M., et al. (2013). Why Do Sulfone-Based Electrolytes Show Stability at High Voltages? Insight from Density Functional Theory. The Journal of Physical Chemistry Letters, 4(5), 784–787. [Link]

• Martínez-Sánchez, A., et al. (2022). Current Methods for the Extraction and Analysis of Isothiocyanates and Indoles in Cruciferous Vegetables. Foods, 11(19), 3121. [Link]

• Chatsuwan, N., et al. (2023). Cooking Methods for Preserving Isothiocyanates and Reducing Goitrin in Brassica Vegetables. Foods, 12(19), 3658. [Link]

• Rachtanapun, C., & Rachtanapun, P. (2010). Stability studies of isothiocyanates and nitriles in aqueous media. Songklanakarin Journal of Science and Technology, 32(5), 481-486. Retrieved from [Link]

• Syed, A. A., et al. (2024). Dietary isothiocyanates and anticancer agents: exploring synergism for improved cancer management. Frontiers in Pharmacology, 15, 1365860. [Link]

• Fiveable. (n.d.). Sulfone Definition. Retrieved from [Link]

• Chemistry Learner. (n.d.). Sulfone: Formula, Structure, Synthesis, and Reactions. Retrieved from [Link]

• Jakubikova, J., et al. (2023). A Comparative Review of Key Isothiocyanates and Their Health Benefits. Molecules, 28(24), 8031. [Link]

• Organic Chemistry Portal. (n.d.). Sulfone synthesis by oxidation. Retrieved from [Link]

• Market Research Media. (2025). 3,3'-DIAMINODIPHENYL SULFONE (CAS 599-61-1) Market Research Report 2025. Retrieved from [Link]

• Song, F., et al. (2025). The stability of isothiocyanates in broccoli extract: oxidation from erucin to sulforaphane was discovered. Food Chemistry, 480, 143872. [Link]

• DC Fine Chemicals. (n.d.). Optimizing Synthesis: The Role of Isothiocyanatophenyl Sulfone in Chemical Processes. Retrieved from [Link]

Sources

• 1. Sulfone: Formula, Structure, Synthesis, and Reactions. [chemistrylearner.com]
• 2. nbinno.com [nbinno.com]
• 3. fishersci.com [fishersci.com]
• 4. 4,4'-Diaminodiphenyl sulfone, 98% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. thaiscience.info [thaiscience.info]

"Isothiocyanatophenyl sulfone" cross-reactivity with non-target functional groups

Welcome to the technical support center for isothiocyanatophenyl sulfone reagents. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and answers to frequently asked questions regarding the cross-reactivity of this important class of bioconjugation reagents. My aim is to equip you with the scientific rationale and practical steps to mitigate non-specific reactions and ensure the success of your experiments.

Introduction: The Duality of Reactivity

Isothiocyanatophenyl sulfones are powerful tools for covalently modifying biomolecules. The isothiocyanate group (-N=C=S) is well-known for its high reactivity towards primary amines, such as the side chain of lysine residues and the N-terminus of proteins, forming a stable thiourea linkage. The sulfone group (-SO2-), on the other hand, is generally considered to be chemically stable. However, the interplay of these functional groups and the complex environment of a biological sample can sometimes lead to unexpected cross-reactivity. Understanding these potential off-target reactions is crucial for accurate and reproducible results.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: I'm observing low labeling efficiency with my isothiocyanatophenyl sulfone reagent. What are the likely causes?

Several factors can contribute to poor labeling efficiency. Let's break them down in a logical troubleshooting sequence.

1. Suboptimal pH of the Reaction Buffer:

• The Chemistry: The reaction between an isothiocyanate and a primary amine requires the amine to be in its unprotonated, nucleophilic state.[1] The pKa of the ε-amino group of lysine is around 10.5, while the N-terminal α-amino group has a pKa of approximately 7-8.[1] Therefore, the reaction kinetics are strongly pH-dependent.

• Troubleshooting: For efficient labeling of lysine residues, a buffer with a pH between 8.5 and 9.5 is generally optimal.[1] If you are targeting the N-terminus, a pH closer to neutral may provide better selectivity.[1] If your current pH is too low (e.g., below 8), the concentration of the reactive, free amine will be insufficient for efficient conjugation.[1][2]

• Actionable Advice: Prepare a fresh reaction buffer, such as sodium bicarbonate or borate buffer, at the appropriate pH. Avoid buffers containing primary or secondary amines (e.g., Tris), as these will compete with your target molecule for the isothiocyanate reagent.[2]

2. Reagent Instability and Hydrolysis:

• The Chemistry: Isothiocyanates can be susceptible to hydrolysis, especially at the higher pH required for efficient amine labeling.[1] This competing reaction consumes the reagent, reducing the amount available to react with your target protein.

• Troubleshooting: Always prepare your stock solution of the isothiocyanatophenyl sulfone reagent in an anhydrous solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). Add the reagent to the aqueous reaction buffer immediately before starting the labeling reaction. Avoid prolonged storage of the reagent in aqueous solutions.

• Actionable Advice: To assess the extent of hydrolysis, you can run a control reaction with the reagent in the buffer without your target molecule and analyze it by HPLC or mass spectrometry.

3. Issues with the Target Protein:

• The Chemistry: The accessibility of amine groups on your protein can be hindered by its three-dimensional structure. If the lysines or the N-terminus are buried within the protein core, they will not be available for labeling.

• Troubleshooting: Ensure your protein is properly folded and in a native conformation. Denaturation, aggregation, or the presence of interfering substances in your protein sample can all negatively impact labeling.

• Actionable Advice: Perform a buffer exchange step to remove any interfering substances. You can also try performing the labeling under partially denaturing conditions, but be aware that this may affect the protein's function.

4. Incorrect Reagent Concentration:

• The Chemistry: The stoichiometry of the labeling reaction is critical. While a molar excess of the isothiocyanate reagent is typically used, an extremely high excess can lead to quenching effects where the fluorophores on a heavily labeled protein interact and reduce the overall fluorescence signal.[3]

• Troubleshooting: If you are using a fluorescently tagged isothiocyanatophenyl sulfone, a low signal doesn't always mean low labeling.[3]

• Actionable Advice: Determine the degree of labeling (DOL) to quantify the number of reagent molecules attached to each protein. You can then optimize the molar ratio of the reagent to your protein to achieve the desired DOL.

FAQ 2: I suspect my isothiocyanatophenyl sulfone is reacting with thiols in my sample. Is this possible and how can I prevent it?

While the primary target of isothiocyanates is amines, cross-reactivity with other nucleophiles, particularly thiols (cysteine residues), can occur under certain conditions.

1. The Chemistry of Thiol Cross-Reactivity:

• The Competing Reaction: The sulfhydryl group of cysteine is a potent nucleophile and can react with isothiocyanates to form a dithiocarbamate adduct.[4] This is generally a slower reaction than with amines at alkaline pH, but it can become significant, especially if your protein has a high number of accessible and reactive cysteines.

• The Role of the Sulfone Group: While the sulfone group itself is generally unreactive towards thiols in this context, certain heteroaromatic sulfones have been specifically designed as thiol-selective reagents.[5][6] However, for a typical phenyl sulfone, the primary concern for thiol reactivity comes from the isothiocyanate group.

2. Troubleshooting and Mitigation Strategies:

• pH Control: The reaction of isothiocyanates with amines is highly favored at a pH of 9 or above.[1] At a more neutral pH, the reactivity with thiols can become more competitive. Therefore, maintaining the recommended alkaline pH for amine labeling can help minimize thiol cross-reactivity.

• Thiol Blocking: The most effective way to prevent thiol cross-reactivity is to block the cysteine residues before introducing the isothiocyanatophenyl sulfone reagent.

  • Recommended Blocking Agents: Reagents like iodoacetamide (IAM) or N-ethylmaleimide (NEM) are commonly used to irreversibly alkylate free thiols.[5][7]

  • Important Consideration: Be aware that some thiol-blocking reagents themselves can have off-target effects. For example, NEM has been shown to react with sulfenic acids.[5]

Workflow for Thiol Blocking Prior to Isothiocyanate Labeling

Caption: Workflow for preventing thiol cross-reactivity.

FAQ 3: Can the isothiocyanate group react with hydroxyl groups on my protein?

Reaction with hydroxyl groups (e.g., serine, threonine, tyrosine) is generally not a significant concern under typical bioconjugation conditions.

• The Chemistry: While isocyanates (a related functional group) are known to react with hydroxyl groups to form carbamates, isothiocyanates are significantly less reactive towards alcohols.[8][9][10] The reaction with amines is much more favorable.

• Reaction Conditions: The reaction of isocyanates with phenolic hydroxyl groups (like in tyrosine) can be more facile than with aliphatic hydroxyls (serine, threonine).[9] However, even for isocyanates, this reaction often requires catalysts or more forcing conditions than are used for bioconjugation.

FAQ 4: Is the sulfone group in my reagent completely inert?

In the context of bioconjugation with isothiocyanatophenyl sulfones, the sulfone group is highly stable and generally does not participate in covalent reactions with biomolecules.

• Chemical Stability: Sulfones are known for their thermal and chemical stability.[11] They are products of the oxidation of sulfides and are resistant to further oxidation.[12]

• Non-Covalent Interactions: While not participating in covalent bond formation, the sulfone moiety can engage in non-covalent interactions, such as hydrogen bonding, which could potentially influence the binding of the molecule to a target.[13]

• Vinyl Sulfones - A Different Case: It is important to distinguish phenyl sulfones from vinyl sulfones. Vinyl sulfones are electrophilic and are designed to react with nucleophiles, particularly thiols, via a Michael addition reaction.[14][15][16][17] Isothiocyanatophenyl sulfones do not possess this reactive vinyl group.

Summary Table of Potential Cross-Reactivity and Mitigation

Non-Target Group	Potential for Reaction	Recommended pH	Mitigation Strategy
Thiols (-SH)	Moderate	8.5 - 9.5	Pre-blocking with IAM or NEM
Hydroxyls (-OH)	Very Low	8.5 - 9.5	Generally not required
Hydrolysis (H₂O)	Moderate to High	8.5 - 9.5	Use fresh reagent, minimize reaction time

Experimental Protocol: General Procedure for Amine Labeling

This protocol provides a general guideline. You may need to optimize the conditions for your specific protein and isothiocyanatophenyl sulfone reagent.

• Protein Preparation:

  • Dissolve your protein in a suitable amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5-9.0) at a concentration of 1-10 mg/mL.

  • If your protein sample contains interfering substances, perform a buffer exchange using a desalting column.

• Reagent Preparation:

  • Prepare a 10 mg/mL stock solution of the isothiocyanatophenyl sulfone reagent in anhydrous DMF or DMSO.

  • This stock solution should be prepared fresh and protected from moisture.

• Labeling Reaction:

  • Calculate the required volume of the reagent stock solution to achieve the desired molar excess (typically 10- to 20-fold excess of reagent over protein).

  • Add the calculated volume of the reagent stock solution to the protein solution while gently vortexing.

  • Incubate the reaction mixture for 1-2 hours at room temperature or 4°C, protected from light if the reagent is fluorescent.

• Purification:

  • Remove the unreacted reagent and byproducts by passing the reaction mixture through a desalting column equilibrated with your desired storage buffer (e.g., PBS).

  • Collect the protein-containing fractions.

• Characterization (Optional but Recommended):

  • Determine the protein concentration (e.g., by Bradford or BCA assay).

  • If using a fluorescent reagent, measure the absorbance of the dye and the protein to calculate the Degree of Labeling (DOL).

Decision-Making Flowchart for Troubleshooting

Caption: Troubleshooting guide for isothiocyanate labeling.

References

• Relative reactivity and selectivity of vinyl sulfones and acrylates towards the thiol–Michael addition reaction and polymerization | Request PDF - ResearchGate. [Link]

• Discovery of Heteroaromatic Sulfones As a New Class of Biologically Compatible Thiol-Selective Reagents - NIH. [Link]

• Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate via One-Pot or Two-Step Process - Organic Chemistry Portal. [Link]

• How anyone have experience with reacting amines with phenyl isothiocyanate? - Reddit. [Link]

• Recent Advances in the Synthesis of Isothiocyanates Using Elemental Sulfur - MDPI. [Link]

• The Influence of the Hydroxyl Type on Crosslinking Process in Cyclodextrin Based Polyurethane Networks - PMC - NIH. [Link]

• Enhanced Antimicrobial Efficacy of Sulfones and Sulfonamides via Cage-Like Silsesquioxane Incorporation | Inorganic Chemistry - ACS Publications. [Link]

• Synthesis of Isothiocyanates from Primary Amines via Visible-Light Photocatalysis | Organic Letters - ACS Publications. [Link]

• Thiol-Blocking Electrophiles Interfere with Labeling and Detection of Protein Sulfenic Acids - PMC - NIH. [Link]

• Characterization and optimization of fluorescein isothiocyanate labeling of humanized h2E2 anti-cocaine mAb - PMC - NIH. [Link]

• Why is my protein labelling not working? - ResearchGate. [Link]

• The reaction of o -hydroxybenzyl alcohol with phenyl isocyanate in polar solvents. [Link]

• From molecules to medicine: thiol selective bioconjugation in synthesis of diagnostic and therapeutic radiopharmaceuticals - PMC - PubMed Central. [Link]

• NOVEL THIOL BLOCKING REAGENTS AND THEIR APPLICATION by JESSICA RENEE KNIGHT - Washington State University. [Link]

• Chemical reaction of (a) primary hydroxyl groups with isocyanate groups to form urethane groups - ResearchGate. [Link]

• Recent Advancement in Synthesis of Isothiocyanates - ChemRxiv. [Link]

• Relative reactivity and selectivity of vinyl sulfones and acrylates towards the thiol–Michael addition reaction and polymerization - Polymer Chemistry (RSC Publishing). [Link]

• Arylation Chemistry for Bioconjugation - PMC - PubMed Central. [Link]

• Sulfone containing examples of bioactive ingredients and technically relevant compounds. [Link]

• A general and facile one-pot process of isothiocyanates from amines under aqueous conditions - PMC - NIH. [Link]

• Chemoselective umpolung of thiols to episulfoniums for cysteine bioconjugation - PMC - NIH. [Link]

• Vinyl sulfone building blocks in covalently reversible reactions with thiols - RSC Publishing. [Link]

• Determination of primary and secondary amines alone and in mixtures with tertiary amines - Analyst (RSC Publishing). [Link]

• Sulfone synthesis by oxidation - Organic Chemistry Portal. [Link]

• Na2S2O8-mediated efficient synthesis of isothiocyanates from primary amines in water - Green Chemistry (RSC Publishing). [Link]

• Comparative evaluation of phenyl isothiocyanate derivatization and “dilute-and-shoot” methods for HPLC–MS/MS-based targeted metabolomics analysis of amine-containing metabolites in plasma samples - NIH. [Link]

• Thiol Reactive Probes and Chemosensors - PMC - PubMed Central - NIH. [Link]

• Novel Sulfone 2-Aminobenzimidazole Derivatives and Their Coordination Compounds: Contribution of the Ethyl and Phenyl Substituents on Non-Covalent Molecular Interactions; Biological Antiproliferative Activity - MDPI. [Link]

• US3341564A - Process for converting primary amines to isothiocyanates - Google P

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Technical Support Center: Optimizing Isothiocyanatophenyl Sulfone Crosslinking Efficiency

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth technical assistance for improving the efficiency of crosslinking reactions using isothiocyanatophenyl sulfone and its derivatives. Here, we move beyond generic protocols to offer field-proven insights and troubleshooting strategies, ensuring the success of your conjugation experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of isothiocyanatophenyl sulfone crosslinking?

A1: Isothiocyanatophenyl sulfone crosslinkers utilize the reactivity of the isothiocyanate group (-N=C=S). The carbon atom of the isothiocyanate moiety is highly electrophilic and readily reacts with nucleophilic groups on biomolecules.[1][2] The primary targets are the primary amino groups (-NH2) found on lysine residues and the N-terminus of proteins, forming a stable thiourea bond.[3] It can also react with thiol groups (-SH) on cysteine residues to form a dithiocarbamate linkage.[2][3]

Q2: How does the phenyl sulfone group influence the crosslinking reaction?

A2: The sulfone group (-SO₂) is a powerful electron-withdrawing group.[4] Its presence on the phenyl ring significantly increases the electrophilicity of the isothiocyanate carbon atom. This heightened reactivity can lead to faster reaction kinetics compared to isothiocyanates without such electron-withdrawing substituents. The sulfone group can also influence the solubility and stability of the crosslinker.[5]

Q3: What is the optimal pH for isothiocyanatophenyl sulfone crosslinking?

A3: The optimal pH depends on the target nucleophile. For targeting primary amines (lysine residues), a slightly alkaline pH of 8.5 to 9.5 is generally recommended.[6] At this pH, the amino groups are deprotonated and thus more nucleophilic. For targeting thiols (cysteine residues), a pH range of 7.0 to 8.0 is typically more effective. It's crucial to consider the stability of your protein at the chosen pH.

Q4: Can I use buffers containing primary amines, like Tris?

A4: No, it is critical to avoid buffers containing extraneous primary amines, such as Tris (tris(hydroxymethyl)aminomethane) or glycine. These will compete with the target biomolecule for reaction with the isothiocyanate, significantly reducing your crosslinking efficiency.[7] Recommended buffers include phosphate-buffered saline (PBS), carbonate-bicarbonate buffer, or HEPES, ensuring they are free from amine-containing additives.

Troubleshooting Guide

Issue 1: Low Crosslinking Yield

Low yield is a common challenge in bioconjugation.[8] Here’s a systematic approach to diagnosing and resolving this issue:

Potential Cause	Troubleshooting Steps & Explanation
Suboptimal pH	Verify the pH of your reaction buffer. For amine targeting, ensure the pH is between 8.5 and 9.5. Use a calibrated pH meter. Even slight deviations can significantly impact the deprotonation of lysine residues and thus their reactivity.
Presence of Competing Nucleophiles	Ensure your protein solution is free from amine-containing buffers (e.g., Tris, glycine) and other nucleophilic contaminants.[7] Use dialysis or a desalting column to exchange the buffer prior to conjugation.
Insufficient Molar Excess of Crosslinker	Increase the molar ratio of the isothiocyanatophenyl sulfone crosslinker to your protein. A 10- to 50-fold molar excess is a good starting point. Titrate the concentration to find the optimal balance between efficiency and potential protein modification issues.
Protein Aggregation or Precipitation	Visually inspect the reaction mixture for any signs of precipitation. If observed, this indicates that the crosslinking may be causing protein insolubility. Consider reducing the crosslinker concentration, lowering the reaction temperature, or adding stabilizing excipients.
Hydrolysis of the Isothiocyanate Group	Isothiocyanates can be susceptible to hydrolysis, especially at higher pH and temperature. Prepare the crosslinker solution immediately before use and add it to the protein solution promptly.

Experimental Protocols

Protocol 1: General Procedure for Crosslinking a Protein with Isothiocyanatophenyl Sulfone

This protocol provides a starting point for your experiments. Optimization will be necessary based on your specific protein and crosslinker.

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4-8.5)

• Isothiocyanatophenyl sulfone crosslinker

• Anhydrous DMSO or DMF

• Quenching reagent (e.g., 1M Tris-HCl, pH 8.0)

• Desalting column or dialysis cassette

Procedure:

• Protein Preparation:

  • Ensure your protein is at a suitable concentration (typically 1-10 mg/mL) in an amine-free buffer.

  • If necessary, perform a buffer exchange to remove any interfering substances.

• Crosslinker Preparation:

  • Immediately before use, dissolve the isothiocyanatophenyl sulfone crosslinker in anhydrous DMSO or DMF to create a concentrated stock solution (e.g., 10-50 mM).

• Conjugation Reaction:

  • Add the desired molar excess of the crosslinker stock solution to the protein solution while gently vortexing.

  • Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight. The optimal time and temperature should be determined empirically.

• Quenching the Reaction:

  • Add a quenching reagent, such as Tris-HCl, to a final concentration of 50-100 mM to consume any unreacted crosslinker.

  • Incubate for 15-30 minutes at room temperature.

• Purification:

  • Remove excess crosslinker and byproducts by passing the reaction mixture through a desalting column or by dialysis against an appropriate buffer.

• Analysis:

  • Analyze the crosslinked product using SDS-PAGE, mass spectrometry, or other relevant techniques to determine the degree of conjugation and identify any changes in protein structure or function.

Visualizing the Workflow

Diagram 1: Isothiocyanatophenyl Sulfone Crosslinking Workflow

Caption: A streamlined workflow for protein conjugation using isothiocyanatophenyl sulfone.

Diagram 2: Reaction Mechanism

Caption: The reaction of a primary amine with an isothiocyanate to form a stable thiourea bond.

References

• Discovery of Heteroaromatic Sulfones As a New Class of Biologically Compatible Thiol-Selective Reagents. (n.d.). National Institutes of Health. Retrieved January 26, 2026, from [Link]

• Recent Advances in the Synthesis of Isothiocyanates Using Elemental Sulfur. (2021). MDPI. Retrieved January 26, 2026, from [Link]

• Trouble-shooting guide about BS3 (Bis[sulfosuccinimidyl] suberate) protein cross-link. Any tips/tricks for beginners? (2014). ResearchGate. Retrieved January 26, 2026, from [Link]

• p-Isothiocyanatophenyl 6-phospho-alpha-D-mannopyranoside coupled to albumin. A model compound recognized by the fibroblast lysosomal enzyme uptake system. 1. Chemical synthesis and characterization. (1981). PubMed. Retrieved January 26, 2026, from [Link]

• From molecules to medicine: thiol selective bioconjugation in synthesis of diagnostic and therapeutic radiopharmaceuticals. (2021). National Institutes of Health. Retrieved January 26, 2026, from [Link]

• Isothiocyanate chemistry. (a) Isothiocyanate reacting with primary amine. (b) Isothiocyanate reacting with thiol. (n.d.). ResearchGate. Retrieved January 26, 2026, from [Link]

• Chapter 1. Synthesis and Structure–Activity Relations in Allylsulfide and Isothiocyanate Compounds From Garlic and Broccoli Against In Vitro Cancer Cell Growth. (2016). ResearchGate. Retrieved January 26, 2026, from [Link]

• Benzophenone-4-isothiocyanate. (n.d.). PubChem. Retrieved January 26, 2026, from [Link]

• Bioconjugation Using Thiols: Old Chemistry Rediscovered to Connect Polymers with Nature's Building Blocks. (2012). ACS Publications. Retrieved January 26, 2026, from [Link]

• Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry. (2016). National Institutes of Health. Retrieved January 26, 2026, from [Link]

• Sulforaphane and Its Bifunctional Analogs: Synthesis and Biological Activity. (2020). National Institutes of Health. Retrieved January 26, 2026, from [Link]

• New Method for the Synthesis of Sulforaphane and Related Isothiocyanates. (2016). ResearchGate. Retrieved January 26, 2026, from [Link]

• Sulfone synthesis by oxidation. (n.d.). Organic Chemistry Portal. Retrieved January 26, 2026, from [Link]

• Bioconjugation Using Thiols: Old Chemistry Rediscovered to Connect Polymers with Nature's Building Blocks. (2012). ResearchGate. Retrieved January 26, 2026, from [Link]

• Structural diversity of US FDA-approved sulfur-containing drugs. (2022). ResearchGate. Retrieved January 26, 2026, from [Link]

• Bioconjugation Using Thiols: Old Chemistry Rediscovered to Connect Polymers with Nature's Building Blocks. (2012). ACS Publications. Retrieved January 26, 2026, from [Link]

• Insights on Chemical Crosslinking Strategies for Proteins. (2022). National Institutes of Health. Retrieved January 26, 2026, from [Link]

• Recent Advancement in Synthesis of Isothiocyanates. (2023). ChemRxiv. Retrieved January 26, 2026, from [Link]

• The importance of sulfur-containing motifs in drug design and discovery. (2022). Semantic Scholar. Retrieved January 26, 2026, from [Link]

• Selected syntheses and reactions of sulfones. (n.d.). ResearchGate. Retrieved January 26, 2026, from [Link]

• 4-Isothiocyanatophenyl alpha-D-mannopyranoside. (n.d.). PubChem. Retrieved January 26, 2026, from [Link]

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• 1. Recent Advances in the Synthesis of Isothiocyanates Using Elemental Sulfur [mdpi.com]
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• 5. Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. p-Isothiocyanatophenyl 6-phospho-alpha-D-mannopyranoside coupled to albumin. A model compound recognized by the fibroblast lysosomal enzyme uptake system. 1. Chemical synthesis and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. korambiotech.com [korambiotech.com]

"Isothiocyanatophenyl sulfone" reaction time optimization for protein modification

A Guide to Optimizing Reaction Time and Troubleshooting

Welcome to the technical support center for isothiocyanatophenyl sulfone-mediated protein modification. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting tips, and frequently asked questions (FAQs) to ensure successful and reproducible protein modifications. As Senior Application Scientists, we have compiled this information based on established principles of protein chemistry and our experience in the field.

Understanding the Reaction: The Chemistry of Isothiocyanatophenyl Sulfone

Isothiocyanatophenyl sulfone is a bifunctional reagent. The isothiocyanate group (-N=C=S) is a well-known electrophile that readily reacts with primary amines, such as the ε-amino group of lysine residues and the N-terminal α-amino group of a protein, to form a stable thiourea linkage. The sulfone group (-SO₂-) is a strong electron-withdrawing group, which can influence the reactivity of the isothiocyanate moiety and potentially participate in reactions with other nucleophilic residues, such as the thiol group of cysteine, especially under specific conditions.

The primary reaction targeted in protein modification is the formation of a thiourea bond with amine groups. The rate of this reaction is highly dependent on the nucleophilicity of the amine, which is governed by the pH of the reaction buffer.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your protein modification experiments with isothiocyanatophenyl sulfone.

Question: Why am I observing low or no protein modification?

Answer:

Low modification efficiency is a common issue that can stem from several factors. Here's a systematic approach to troubleshoot this problem:

• 1. Verify Reagent Integrity:

  • Cause: Isothiocyanates can degrade over time, especially in the presence of moisture.[1][2] Hydrolysis of the isothiocyanate group to an unreactive amine is a primary degradation pathway.[3]

  • Solution: Use fresh or properly stored isothiocyanatophenyl sulfone. It is advisable to dissolve the reagent in an anhydrous solvent like DMSO or DMF immediately before use and add it to the protein solution.[1] Avoid repeated freeze-thaw cycles of the reagent stock solution.

• 2. Optimize Reaction pH:

  • Cause: The reaction between an isothiocyanate and a primary amine is pH-dependent. The amine group needs to be in its unprotonated, nucleophilic state to react. For most lysine residues, this requires a pH above their pKa (around 9.0-10.5).[3] If the pH is too low, the majority of amines will be protonated and unreactive.

  • Solution: Perform the reaction in a buffer with a pH in the range of 8.5-9.5.[3] Common buffers include sodium bicarbonate or borate buffers. It is crucial to ensure the final pH of the reaction mixture is within the optimal range after the addition of all components. Be aware that excessively high pH (>10) can lead to protein denaturation and degradation of the isothiocyanate reagent.[4][5][6][7]

• 3. Check for Competing Nucleophiles in the Buffer:

  • Cause: Buffers containing primary amines, such as Tris (tris(hydroxymethyl)aminomethane) or glycine, will compete with the protein's amines for the isothiocyanate, leading to significantly lower modification efficiency.[8]

  • Solution: Use a non-nucleophilic buffer like sodium bicarbonate, sodium borate, or phosphate-buffered saline (PBS) adjusted to the desired alkaline pH. If your protein is in a Tris-based buffer, it must be exchanged into a suitable reaction buffer before adding the isothiocyanatophenyl sulfone.

• 4. Increase Molar Excess of the Reagent:

  • Cause: An insufficient amount of the isothiocyanatophenyl sulfone will result in incomplete modification.

  • Solution: Increase the molar ratio of isothiocyanatophenyl sulfone to the protein. A 10- to 20-fold molar excess is a common starting point.[8] However, this may need to be optimized for your specific protein. Be cautious, as a very high excess can lead to non-specific modifications or protein precipitation.

• 5. Extend the Reaction Time:

  • Cause: The reaction may not have reached completion within the allotted time.

  • Solution: Increase the incubation time. Monitoring the reaction over a time course (e.g., 1, 2, 4, 8, and 24 hours) is recommended to determine the optimal reaction time for your protein.

• 6. Evaluate Protein Accessibility:

  • Cause: The target amine groups on your protein may be buried within the protein's three-dimensional structure and inaccessible to the reagent.

  • Solution: If structural information is available, check the accessibility of lysine residues. In some cases, partial denaturation of the protein with a mild denaturant might be necessary to expose more reactive sites, but this must be done carefully to avoid irreversible unfolding.

Question: My protein precipitates during or after the modification reaction. What should I do?

Answer:

Protein precipitation is a sign of instability, which can be induced by the reaction conditions or the modification itself.

• 1. Reduce the Molar Excess of the Reagent:

  • Cause: A high degree of modification can alter the protein's surface charge and hydrophobicity, leading to aggregation and precipitation.

  • Solution: Decrease the molar ratio of isothiocyanatophenyl sulfone to protein. A lower degree of labeling might be sufficient for your application while maintaining protein solubility.

• 2. Optimize the Reaction Buffer:

  • Cause: The pH and ionic strength of the buffer can affect protein stability.[4][5][6][7] High pH can sometimes lead to denaturation and aggregation for sensitive proteins.[4][5][6][7]

  • Solution: Try performing the reaction at a slightly lower pH (e.g., 8.5 instead of 9.5) and for a longer duration. You can also screen different buffer compositions and ionic strengths to find conditions that maintain your protein's solubility.

• 3. Control the Reaction Temperature:

  • Cause: While elevated temperatures can increase the reaction rate, they can also promote protein denaturation and aggregation.

  • Solution: Perform the reaction at a lower temperature, such as 4°C or room temperature. The reaction will be slower, so you will need to compensate with a longer incubation time.

• 4. Add Solubility-Enhancing Excipients:

  • Cause: Some proteins are inherently prone to aggregation.

  • Solution: The inclusion of stabilizing excipients in the reaction buffer, such as non-ionic detergents (e.g., Tween-20), glycerol, or sugars (e.g., sucrose or trehalose), can help to maintain protein solubility. The compatibility of these additives with your downstream application should be considered.

• 5. Rapid Removal of Unreacted Reagent:

  • Cause: The unreacted isothiocyanatophenyl sulfone and its hydrolysis byproducts might contribute to protein precipitation.

  • Solution: Immediately after the desired reaction time, remove the excess reagent and byproducts using a desalting column or dialysis.

Question: I am observing non-specific or unexpected modifications. How can I improve specificity?

Answer:

While isothiocyanates are generally amine-reactive, side reactions can occur.

• 1. Investigate Cysteine Reactivity:

  • Cause: The sulfone group in isothiocyanatophenyl sulfone makes it a potential reagent for thiol modification on cysteine residues, in addition to its primary reactivity with amines.[9] This is more likely to occur at neutral to slightly acidic pH.

  • Solution: To favor amine modification, maintain a basic pH (8.5-9.5). If you need to avoid cysteine modification, you can reversibly block the cysteine residues before the reaction with the isothiocyanate and then de-block them afterward. Alternatively, if cysteine modification is desired, the reaction conditions can be optimized for this purpose.

• 2. Control Reaction Time and Reagent Concentration:

  • Cause: Prolonged reaction times and a high excess of the reagent can lead to the modification of less reactive sites and potential cross-linking.

  • Solution: Optimize the reaction time and use the lowest effective concentration of the isothiocyanatophenyl sulfone to achieve the desired degree of labeling. A time-course experiment is highly recommended.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for reacting isothiocyanatophenyl sulfone with proteins?

A1: The optimal pH is typically in the range of 8.5 to 9.5.[3] This is because the primary targets, the ε-amino groups of lysine residues, are deprotonated and thus more nucleophilic at this pH.[3]

Q2: What is a typical reaction time for protein modification with isothiocyanatophenyl sulfone?

A2: A common starting point is to incubate the reaction for 2 to 4 hours at room temperature or overnight at 4°C.[10] However, the optimal reaction time is protein-dependent and should be determined empirically through a time-course experiment.

Q3: How can I remove the unreacted isothiocyanatophenyl sulfone after the reaction?

A3: Unreacted reagent can be efficiently removed by standard protein purification techniques such as dialysis, gel filtration (desalting columns), or tangential flow filtration (TFF). The choice of method depends on the scale of your reaction and the properties of your protein.

Q4: How do I store the isothiocyanatophenyl sulfone reagent?

A4: The reagent should be stored in a cool, dry, and dark place, preferably under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation from moisture and light. For long-term storage, -20°C is recommended.

Q5: Can I use mass spectrometry to confirm the modification of my protein?

A5: Yes, mass spectrometry is an excellent tool for this purpose. You can use it to determine the mass of the intact protein to see the mass shift corresponding to the number of attached labels. For more detailed analysis, you can perform peptide mapping by digesting the modified protein and analyzing the resulting peptides by LC-MS/MS to identify the specific sites of modification.[11]

Experimental Protocols

Protocol 1: Optimization of Reaction Time for Protein Modification

This protocol provides a framework for determining the optimal reaction time for your specific protein.

1. Materials:

• Your protein of interest in a suitable buffer (e.g., 50 mM Sodium Bicarbonate, pH 8.5)

• Isothiocyanatophenyl sulfone

• Anhydrous DMSO or DMF

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting columns

• Analytical equipment (e.g., UV-Vis spectrophotometer, mass spectrometer)

2. Procedure:

• Prepare a stock solution of isothiocyanatophenyl sulfone in anhydrous DMSO (e.g., 10 mg/mL).

• Prepare your protein solution at a known concentration (e.g., 1-5 mg/mL) in the reaction buffer.

• Calculate the volume of the isothiocyanatophenyl sulfone stock solution needed to achieve the desired molar excess (start with a 20-fold molar excess).

• Add the calculated volume of the isothiocyanatophenyl sulfone stock solution to the protein solution while gently vortexing.

• Incubate the reaction at room temperature.

• At various time points (e.g., 0, 30 min, 1 hr, 2 hrs, 4 hrs, 8 hrs, 24 hrs), withdraw an aliquot of the reaction mixture.

• Immediately quench the reaction in the aliquot by adding a small volume of the quenching solution (e.g., to a final concentration of 50 mM Tris).

• Remove the excess unreacted reagent from each quenched aliquot using a desalting column.

• Analyze the degree of labeling for each time point using a suitable analytical method (e.g., mass spectrometry to determine the mass shift).

• Plot the degree of labeling versus time to determine the optimal reaction time.

Protocol 2: General Protein Modification with Isothiocyanatophenyl Sulfone

1. Materials:

• Protein in 50 mM Sodium Bicarbonate buffer, pH 8.5

• Isothiocyanatophenyl sulfone

• Anhydrous DMSO

• Desalting column or dialysis tubing

2. Procedure:

• Prepare a fresh solution of isothiocyanatophenyl sulfone in anhydrous DMSO.

• To your protein solution, slowly add the desired molar excess of the isothiocyanatophenyl sulfone solution while gently mixing.

• Incubate the reaction for the predetermined optimal time at room temperature or 4°C with gentle stirring.

• After the incubation, remove the unreacted reagent and byproducts by passing the reaction mixture through a desalting column pre-equilibrated with your desired storage buffer or by dialyzing against the storage buffer.

• Determine the final concentration and degree of labeling of your modified protein.

Data Presentation

Table 1: Recommended Starting Conditions for Reaction Optimization

Parameter	Recommended Range	Rationale
pH	8.5 - 9.5	Ensures primary amines are deprotonated and nucleophilic.[3]
Temperature	4°C to 25°C (Room Temp)	Lower temperatures can enhance protein stability, while room temperature increases the reaction rate.
Molar Excess of Reagent	10x - 50x	A higher excess drives the reaction to completion but can risk precipitation.
Reaction Time	2 - 24 hours	Highly protein-dependent; requires empirical optimization.
Protein Concentration	1 - 10 mg/mL	Higher concentrations can favor the reaction but may also increase the risk of aggregation.
Buffer	Sodium Bicarbonate, Borate	Non-nucleophilic buffers are essential to avoid side reactions.

Visualizations

Caption: Reaction of Isothiocyanatophenyl Sulfone with a Protein Amine.

Caption: Troubleshooting Workflow for Low Protein Modification.

References

• Carroll, K. S., & Furdui, C. M. (2016). Discovery of Heteroaromatic Sulfones As a New Class of Biologically Compatible Thiol-Selective Reagents. Accounts of chemical research, 49(9), 1837–1847.
• Keppler, J. K., et al. (2021).
• Poole, L. B., & Nelson, K. J. (2010). Formation, reactivity and detection of protein sulfenic acids. Antioxidants & redox signaling, 13(8), 1247–1263.
• Miyashita, Y., & Uchida, K. (2016). Physiological relevance of covalent protein modification by dietary isothiocyanates. Journal of nutritional biochemistry, 30, 1–13.
• Lakemond, C. M., de Jongh, H. H., Paques, M., & van Vliet, T. (2000). The effect of pH on heat denaturation and gel forming properties of soy proteins. Journal of biotechnology, 81(2-3), 139–142.
• Luang-In, V., & Rossiter, J. T. (2015). Stability studies of isothiocyanates and nitriles in aqueous media. Songklanakarin Journal of Science and Technology, 37(6), 625-630.
• Cecil, R., & McPhee, J. R. (1955). Studies on the Reaction of Sulfite with Proteins. The Journal of biological chemistry, 215(1), 441–450.
• Malachova, A., et al. (2014). Method development for quantifying protein modifications using liquid chromatography hyphenated to tandem mass spectrometry. Monatshefte für Chemie-Chemical Monthly, 145(5), 729-743.
• Shibata, T., et al. (2011). Transthiocarbamoylation of Proteins by Thiolated Isothiocyanates. The Journal of biological chemistry, 286(49), 42150–42161.
• Lakemond, C. M., de Jongh, H. H., Paques, M., & van Vliet, T. (2000). The effect of pH on heat denaturation and gel forming properties of soy proteins. Journal of Biotechnology, 81(2-3), 139-142.
• Luang-In, V., & Rossiter, J. T. (2015). Stability studies of isothiocyanates and nitriles in aqueous media. Songklanakarin Journal of Science and Technology, 37(6), 625-630.
• Shibata, T., et al. (2011). Transthiocarbamoylation of proteins by thiolated isothiocyanates. The Journal of biological chemistry, 286(49), 42150–42161.
• Li, Y., et al. (2023).
• Worley, S. D., et al. (2011). Structure stability/activity relationships of sulfone stabilized N,N-dichloroamines. Bioorganic & medicinal chemistry, 19(12), 3816–3824.
• An, Y., & Chen, S. (2009). Methods for the determination and quantification of the reactive thiol proteome. Free radical biology & medicine, 46(12), 1587–1597.
• Lakemond, C. M., de Jongh, H. H., Paques, M., & van Vliet, T. (2000). The effect of pH on heat denaturation and gel forming properties of soy proteins. Journal of Biotechnology, 81(2-3), 139-142.
• Kalyanaraman, B., & Sohnle, P. G. (2019). Reaction of quinones with proteins: Kinetics of adduct formation, effects on enzymatic activity and protein structure, and potential reversibility of modifications. Free radical biology & medicine, 135, 103–112.
• Zhang, Y. (2015). Stability of Allyl Isothiocyanate in an Aqueous Solution. Natural Science of Hainan University, 33(4), 359-364.
• Olson, B. J., & Markwell, J. (2007). Assays for determination of protein concentration. Current protocols in protein science, Chapter 3, Unit 3.4.

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• 11. repositum.tuwien.at [repositum.tuwien.at]

Reference Data & Comparative Studies

A Researcher's Guide to Cysteine Modification: Isothiocyanatophenyl Sulfones vs. Maleimides

The selective modification of cysteine residues is a cornerstone of modern bioconjugation, underpinning the development of antibody-drug conjugates (ADCs), the creation of precisely labeled proteins for imaging and diagnostics, and the study of cellular redox biology. The unique nucleophilicity of the cysteine thiol group makes it an ideal target for covalent modification. For decades, maleimides have been the workhorse reagent for this task, valued for their rapid reaction kinetics and high selectivity under specific conditions. However, limitations in the stability of the resulting conjugate have driven the innovation of new reagent classes.

This guide provides an in-depth, objective comparison between the traditional maleimide-based approach and the emergent class of heteroaromatic sulfones, specifically focusing on isothiocyanatophenyl sulfones and their analogues. We will delve into the reaction mechanisms, kinetics, selectivity, and adduct stability, providing the experimental context and data necessary for researchers, chemists, and drug developers to make informed decisions for their specific applications.

The Veteran Reagent: A Deep Dive into Maleimides

Maleimides react with thiols via a Michael addition mechanism, where the nucleophilic thiolate anion attacks one of the vinyl carbons of the maleimide ring.[1][2] This reaction is highly efficient and proceeds rapidly at or near neutral pH, forming a thiosuccinimide covalent bond.[1][3]

Mechanism and Key Reaction Parameters

The reaction is highly pH-dependent. The optimal pH range for thiol-selective modification is between 6.5 and 7.5.[3][4] In this window, the cysteine thiol (with a typical pKa of ~8.5) exists in sufficient equilibrium with its more nucleophilic thiolate form to react quickly, while primary amines like the ε-amino group of lysine (pKa ~10.5) remain largely protonated and unreactive.[4] Above pH 7.5, the rate of reaction with amines increases, leading to a loss of chemoselectivity.[4]

Caption: Reaction pathways for maleimide-thiol conjugation.

The Achilles' Heel: Adduct Instability

Despite their widespread use, the stability of the thiosuccinimide linkage is a significant concern, particularly for ADCs that must remain intact in circulation for extended periods.[5][6] The Michael addition is reversible, and the thiosuccinimide adduct can undergo a retro-Michael reaction, leading to deconjugation.[4][5] The released maleimide-payload can then react with other thiols in the biological milieu, such as serum albumin, leading to off-target toxicity and reduced therapeutic efficacy.[4][5] This phenomenon, often termed "payload migration," is a critical liability.[4]

The rate of this retro-reaction is influenced by the local microenvironment and the nature of the substituents on the maleimide nitrogen.[5][7]

Mitigation: The Hydrolysis Solution

The key to stabilizing the maleimide conjugate is the hydrolysis of the succinimide ring. This ring-opening reaction forms a succinamic acid thioether, which is no longer susceptible to the retro-Michael reaction, rendering the linkage irreversible.[5][6]

However, this hydrolysis can be slow. Significant research has focused on designing "self-hydrolyzing" maleimides that accelerate this stabilizing step. Strategies include:

• N-Aryl Substitution: Attaching electron-withdrawing aryl groups to the maleimide nitrogen can promote faster hydrolysis.[8]

• Neighboring Group Participation: Incorporating proximal groups, such as basic amines or PEG chains, can act as intramolecular catalysts to speed up the hydrolysis reaction.[5]

The Challenger: Heteroaromatic Sulfones

A newer class of reagents, heteroaromatic sulfones, has emerged to address the stability and selectivity limitations of maleimides. These reagents react with thiols via a nucleophilic aromatic substitution (SNAr) mechanism. The cysteine thiolate attacks an electron-deficient aromatic or heteroaromatic ring, displacing a sulfone or a related leaving group to form a highly stable thioether bond.

Mechanism and Superior Stability

The reaction of a thiol with a reagent like 4-(5-methanesulfonyl-[4][5][9]tetrazol-1-yl)-phenol (MSTP) results in the formation of an irreversible thioether linkage.[9] Unlike the maleimide adduct, this bond is not susceptible to a retro-reaction, providing superior stability for applications requiring long-term integrity, such as ADCs.[10]

Caption: Reaction mechanism for heteroaromatic sulfone conjugation.

Enhanced Selectivity: A Key Advantage in Redox Proteomics

A significant advantage of heteroaromatic sulfones is their exquisite selectivity for reduced thiols (–SH) over their oxidized counterparts, such as sulfenic acids (–SOH).[9] This is a critical distinction from maleimides, which have been shown to cross-react with sulfenic acids.[9] This cross-reactivity can introduce significant errors in redox biology studies where the precise identification and quantification of different cysteine oxidation states are paramount.[9] The development of sulfone-based reagents like MSTP, which show no measurable reaction with sulfenic acid models, represents a major advancement for the field.[9]

Head-to-Head Comparison: Performance Metrics

The choice between these two reagent classes depends critically on the specific experimental requirements. The following table summarizes their key performance characteristics based on published data.

Feature	Maleimides	Isothiocyanatophenyl Sulfones & Analogues
Reaction Mechanism	Michael Addition[1]	Nucleophilic Aromatic Substitution (SNAr)[9]
Adduct Stability	Reversible (thiosuccinimide) unless hydrolyzed[4][5]	Irreversible (stable thioether)[9][10]
Key Instability	Retro-Michael reaction leading to deconjugation[6]	None reported; highly stable bond
Optimal pH	6.5 - 7.5[3][4]	Typically neutral to slightly basic
Reaction Kinetics	Fast (k₂ often >100 M⁻¹s⁻¹)[11]	Very Fast to Extremely Fast (k₂ can be >1000 M⁻¹s⁻¹)
Selectivity vs. Amines	Good at pH < 7.5; cross-reactivity at pH > 7.5[4]	Generally high selectivity for thiols
Selectivity vs. Cys-SOH	Poor. Cross-reacts with sulfenic acids[9]	Excellent. Highly selective for reduced thiols[9]
Primary Advantage	Widely available, well-understood, fast kinetics[11]	Superior adduct stability and higher selectivity[9][10]
Primary Disadvantage	Adduct instability and potential for payload migration[5][6]	Newer class, potentially higher cost and less commercial variety

Experimental Protocols: A Practical Guide

The following protocols provide a generalized workflow for labeling a cysteine-containing protein. Note: Optimal conditions (reagent equivalents, temperature, incubation time) must be determined empirically for each specific protein and reagent pair.

Caption: A generalized workflow for protein bioconjugation.

Protocol 1: Cysteine Labeling with a Maleimide Reagent

• Protein Preparation:

  • If necessary, reduce interchain disulfides using a mild reducing agent like TCEP (tris(2-carboxyethyl)phosphine).

  • Perform a buffer exchange into a suitable reaction buffer (e.g., phosphate-buffered saline, pH 7.2) using a desalting column to remove the reducing agent. Ensure the buffer is de-gassed to minimize re-oxidation of thiols.

• Reagent Preparation:

  • Prepare a stock solution of the maleimide reagent (e.g., 10 mM) in a dry, water-miscible organic solvent such as DMSO or DMF.[3][4] Maleimides are susceptible to hydrolysis, so aqueous storage is not recommended.[4]

• Conjugation Reaction:

  • Add the desired molar excess of the maleimide reagent stock solution to the protein solution while gently vortexing. A typical starting point is 5-10 molar equivalents of reagent per mole of reactive thiol.

  • Incubate the reaction at room temperature or 4°C for 1-2 hours. Monitor the reaction progress if possible.

• Quenching:

  • Stop the reaction by adding a small-molecule thiol, such as L-cysteine or N-acetylcysteine, to a final concentration of ~1 mM to quench any unreacted maleimide.

• Purification and Stabilization:

  • Remove excess reagent and quenching agent by size-exclusion chromatography (SEC) or dialysis.

  • Optional but recommended: To ensure stability, the pH of the purified conjugate can be raised to ~8.5-9.0 for several hours to promote hydrolysis of the thiosuccinimide ring, followed by re-buffering to a neutral storage pH.[5]

• Analysis:

  • Characterize the final conjugate by mass spectrometry to confirm labeling and by HIC-HPLC or RP-HPLC to determine the drug-to-antibody ratio (DAR) and purity.

Protocol 2: Cysteine Labeling with a Heteroaromatic Sulfone Reagent

• Protein Preparation:

  • Follow the same procedure as for maleimide labeling (Step 1 above) to prepare the reduced and buffer-exchanged protein.

• Reagent Preparation:

  • Prepare a stock solution of the sulfone reagent (e.g., 10 mM) in a suitable organic solvent like DMSO.

• Conjugation Reaction:

  • Add the desired molar excess of the sulfone reagent to the protein solution. Due to the high reactivity of some sulfones, the required excess may be lower than for maleimides.

  • Incubate the reaction. Reaction times can be very short, potentially complete in minutes. Empirical optimization is critical.

• Quenching:

  • Quench the reaction with an excess of a small-molecule thiol as described for the maleimide protocol.

• Purification:

  • Purify the conjugate using SEC or a similar method to remove unreacted components. Post-purification stabilization steps are not required due to the irreversible nature of the bond.

• Analysis:

  • Characterize the final product using the same analytical methods as in the maleimide protocol (mass spectrometry, chromatography).

Conclusion: Selecting the Optimal Reagent

The choice between isothiocyanatophenyl sulfones and maleimides is not about which is universally "better," but which is best suited for the intended application.

• Maleimides remain a valid and cost-effective choice for many applications, including the preparation of bioconjugates for in vitro use where long-term stability in a reducing environment is not a primary concern.[11] When used for in vivo applications like ADCs, it is crucial to employ strategies that ensure the rapid and complete hydrolysis of the thiosuccinimide ring to prevent payload migration.[5][6]

• Isothiocyanatophenyl sulfones and related heteroaromatic sulfones represent a superior technology for applications demanding the highest level of stability and selectivity.[9][10] For the development of therapeutic ADCs, where conjugate stability in circulation is paramount to safety and efficacy, the irreversible bond formed by these reagents offers a clear advantage. Furthermore, for sensitive applications in redox proteomics, their selectivity for reduced thiols over oxidized forms makes them the unambiguous reagent of choice.[9]

As the field of bioconjugation continues to advance, the development of robust and highly selective reagents like heteroaromatic sulfones will be critical in translating complex biological molecules into next-generation therapeutics and research tools.

References

• Reddi, Y., et al. (2018). Discovery of Heteroaromatic Sulfones As a New Class of Biologically Compatible Thiol-Selective Reagents. ACS Chemical Biology. [Link]

• Su, Y., et al. (2020). Fast Cysteine Bioconjugation Chemistry. Chinese Journal of Chemistry. [Link]

• UCL Discovery. (2018). Minireview: addressing the retro-michael instability of maleimide bioconjugates. [Link]

• Bioconjugate Pro. (2024). Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide. [Link]

• Wiącek, M., et al. (2022). Drug Conjugation via Maleimide–Thiol Chemistry Does Not Affect Targeting Properties of Cysteine-Containing Anti-FGFR1 Peptibodies. Molecular Pharmaceutics. [Link]

• Mishra, S., & Imlay, J. A. (2012). The Basics of Thiols and Cysteines in Redox Biology and Chemistry. Free Radical Biology and Medicine. [Link]

• D'Souza, A. A., et al. (2018). Insights into maleimide-thiol conjugation chemistry. DSpace@UTWENTE. [Link]

• Park, K. (2016). Instability of thiol/maleimide conjugation and strategies for mitigation. Kinam Park. [Link]

• Lu, Y., & Aimetti, A. A. (2012). Kinetics study of degradation of maleimide-thiol conjugates in reducing environments. Bioconjugate Chemistry. [Link]

• Baldwin, A. D., & Kiick, K. L. (2011). Tunable degradation of maleimide-thiol adducts in reducing environments. Bioconjugate Chemistry. [Link]

• Bar-Haim, G., et al. (2021). Evidence of Isomerization in the Michael-Type Thiol-Maleimide Addition: Click Reaction between L-Cysteine and 6-Maleimidehexanoic Acid. Molecules. [Link]

• Palumbo, C. N., & Hart, P. J. (2009). Reactions of cysteine sulfenyl thiocyanate with thiols to give unsymmetrical disulfides. Journal of Organic Chemistry. [Link]

• SigutLabs. (2025). Strengthening Maleimide-Based ADCs: How to Prevent Premature Payload Release. [Link]

• Lee, H., et al. (2023). Reducing off-target drug accumulation by exploiting a type-III interferon response. Journal of Controlled Release. [Link]

• Dinkova-Kostova, A. T., & Holtzclaw, W. D. (2011). Modification of keap1 cysteine residues by sulforane. Journal of Biological Chemistry. [Link]

• Zeglis, B. M., et al. (2016). Synthesis and Bioconjugation of Thiol-Reactive Reagents for the Creation of Site-Selectively Modified Immunoconjugates. Bioconjugate Chemistry. [Link]

• Ball, M., et al. (2019). Late-stage modification of peptides and proteins at cysteine with diaryliodonium salts. Chemical Science. [Link]

• ResearchGate. (2019). Competing reactions of cysteine-maleimide conjugates. [Link]

• Grim, J. C., et al. (2013). Control of Thiol-Maleimide Reaction Kinetics in PEG Hydrogel Networks. Bioconjugate Chemistry. [Link]

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• Wiącek, M., et al. (2022). Drug Conjugation via Maleimide–Thiol Chemistry Does Not Affect Targeting Properties of Cysteine-Containing Anti-FGFR1 Peptibodies. Molecular Pharmaceutics. [Link]

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A Comparative Guide to Crosslinker Stability: Evaluating the Isothiocyanatophenyl Sulfone Linkage Against Industry Benchmarks

For researchers, scientists, and drug development professionals, the success of a bioconjugate—be it an antibody-drug conjugate (ADC), a PROTAC, or a diagnostic agent—is fundamentally tethered to the stability of its chemical linker. The linker is not merely a covalent tether; it is a critical determinant of the therapeutic window, dictating whether a potent payload remains securely attached during systemic circulation and releases only at the intended site of action. Premature cleavage in plasma can lead to off-target toxicity and diminished efficacy, while an overly stable linker may prevent payload release altogether.[1][2][]

This guide provides an in-depth comparison of several key crosslinking chemistries, with a special focus on the isothiocyanatophenyl sulfone linkage. We will dissect its stability profile and benchmark it against the industry's most prevalent linkers, providing the causal insights and validated experimental protocols necessary to make informed decisions in your development pipeline.

Focus Topic: The Isothiocyanatophenyl Sulfone Linker

Recent searches in chemical databases and patent literature have identified bis(4-isothiocyanatophenyl) sulfone as a defined chemical entity.[4][5][6] This molecule acts as a homobifunctional crosslinker, where a rigid sulfone-di-phenyl core presents two isothiocyanate (-N=C=S) groups for conjugation.

Reactivity and the Resulting Thiourea Bond

The isothiocyanate moiety is highly electrophilic and reacts efficiently and selectively with primary amines, such as the ε-amino group of lysine residues on an antibody surface, under mild physiological conditions (pH 7-8). This reaction forms a thiourea linkage (-NH-C(S)-NH-), a structural analogue of the urea bond.

The core structure of the linker, containing the sulfone group, is chemically inert and primarily serves to space the reactive groups and influence properties like solubility and aggregation. The stability of the final conjugate, therefore, hinges on the intrinsic stability of the thiourea bond itself.

Figure 1. Reaction of an isothiocyanatophenyl sulfone linker with a protein's lysine residue to form a stable thiourea bond.

The Nuanced Stability of the Thiourea Linkage

The stability of the thiourea bond is a subject of considerable debate, with evidence suggesting it is highly context-dependent.

• Evidence for Stability: In many chemical applications, thiourea motifs are considered robust and are integral to stable supramolecular structures.[7] They are generally resistant to hydrolysis under typical physiological pH.[8]

• Evidence for Instability: A pivotal study in the development of radiopharmaceuticals directly challenges this assumption in a biological context. Researchers developed FAP-targeting bioconjugates using an isothiocyanate-functionalized chelator, forming a thiourea bond. Subsequent in vivo studies revealed that the bond was unstable, leading to detachment of the radiometal-chelator complex from the targeting protein and poor tumor accumulation.[9] Radio-HPLC analysis of urine samples confirmed the presence of metabolites consistent with linker cleavage. The authors posited that the thiourea bond may be susceptible to enzymatic degradation or radiolysis, rendering it unsuitable for applications requiring high in vivo stability.[9]

Expert Insight: The conflicting data underscores a critical principle: chemical stability in a test tube does not always translate to stability in a complex biological system. The potential for enzymatic cleavage of the thiourea bond in vivo represents a significant liability. Therefore, while the isothiocyanatophenyl sulfone linker offers straightforward conjugation chemistry, the resulting thiourea linkage must be rigorously validated in relevant biological matrices before being considered for therapeutic applications requiring long circulation times.

Comparative Analysis with Benchmark Crosslinkers

To properly evaluate the isothiocyanatophenyl sulfone linker, we must compare it to the established workhorses of bioconjugation.

Benchmark I: The Maleimide-Thiol Adduct

For decades, the reaction between a maleimide and a cysteine thiol has been the gold standard for site-specific conjugation. However, its primary drawback is the reversibility of the linkage.

• Mechanism of Instability: The resulting succinimide thioether bond is susceptible to a retro-Michael reaction, particularly in the presence of competing thiols like glutathione or human serum albumin.[10][11] This reaction re-forms the maleimide and the free thiol, leading to two detrimental outcomes:

  • Deconjugation: The payload is released prematurely from its targeting antibody.

  • Payload Migration: The re-formed maleimide-payload can react with other circulating proteins (most commonly albumin), leading to off-target accumulation and toxicity.[12]

Figure 2. Instability pathways of the maleimide-thiol adduct, leading to deconjugation and payload migration.

• Causality and Mitigation: The kinetics of this degradation are tunable, with some conjugates exhibiting half-lives of 20-80 hours in the presence of glutathione.[9] Recognizing this liability, significant research has focused on stabilizing the linkage. Advanced strategies include designing maleimides that promote rapid hydrolysis of the succinimide ring post-conjugation or that undergo intramolecular rearrangement to a more stable thiazine structure, both of which are resistant to the retro-Michael reaction.[10][11]

Benchmark II: The Amide Bond (via NHS Ester)

The reaction of an N-Hydroxysuccinimide (NHS) ester with a primary amine to form an amide bond is the benchmark for creating a truly stable, non-cleavable linkage.

• Mechanism of Stability: The resulting amide bond is exceptionally robust and is not susceptible to cleavage under physiological conditions. Its primary liability is not instability post-conjugation, but the competing hydrolysis of the NHS ester during the conjugation reaction itself, particularly at pH > 8.0. However, under optimized conditions, aminolysis is significantly faster than hydrolysis, leading to efficient and stable conjugation.

• Application: This chemistry is the preferred choice for applications where the payload should only be released upon complete lysosomal degradation of the parent protein.

Quantitative Stability Showdown

The choice of linker should be guided by a clear understanding of its relative stability. The table below summarizes the key characteristics of the discussed linkages.

Linker Chemistry	Bond Formed	Target Residue	Primary Instability Mechanism	Relative Plasma Stability	Key Scientific Considerations
Isothiocyanatophenyl Sulfone	Thiourea	Lysine	Potential Enzymatic Cleavage	Context-Dependent	Simple conjugation chemistry, but in vivo stability is questionable and requires rigorous validation for each application.[9]
Maleimide (Traditional)	Succinimide Thioether	Cysteine	Retro-Michael Reaction / Thiol Exchange	Low to Medium	Prone to premature payload release and migration to albumin. Stability can be modulated by local chemical environment.[10][12]
Maleimide (Next-Gen)	Hydrolyzed Succinimide / Thiazine	Cysteine	N/A (Stabilized)	High	Engineered to overcome the liabilities of traditional maleimides, offering high stability for thiol conjugation.[11]
NHS Ester	Amide	Lysine	N/A (Post-conjugation)	Very High	Considered the gold standard for non-cleavable linkers. The main challenge is competing hydrolysis during the reaction itself.

Experimental Protocol: Validating Linker Stability in Plasma

Trustworthiness in linker selection comes from self-validating experimental systems. This protocol outlines a standard in vitro assay to determine the stability of an ADC in plasma using Liquid Chromatography-Mass Spectrometry (LC-MS).

Objective

To quantify the loss of conjugated payload (decrease in Drug-to-Antibody Ratio, DAR) and/or the appearance of free payload from a bioconjugate over time when incubated in human plasma at 37°C.

Workflow Diagram

Figure 3. Experimental workflow for assessing ADC linker stability in plasma.

Step-by-Step Methodology

• Materials & Reagents:

  • Test Bioconjugate (e.g., ADC) at a known concentration.

  • Control Bioconjugate (with a known stable or unstable linker, if available).

  • Pooled Human Plasma (or species of interest, e.g., Sprague Dawley rat).

  • Phosphate-Buffered Saline (PBS), pH 7.4.

  • Incubator or water bath at 37°C.

  • Immunocapture Reagents: Protein A or G magnetic beads.

  • Wash Buffer: PBS with 0.05% Tween-20.

  • Elution Buffer: Low pH buffer (e.g., 20mM Glycine, pH 2.5).

  • Neutralization Buffer: High pH buffer (e.g., 1M Tris, pH 8.0).

  • LC-MS system with appropriate columns (e.g., C8 or C4 for intact/subunit analysis) and solvents (Acetonitrile/Water/Formic Acid).[1]

• Incubation Procedure: [2]

  • Thaw plasma in a 37°C water bath and centrifuge to remove cryoprecipitates.

  • Spike the test ADC into the plasma to a final concentration of ~100 µg/mL. Mix gently.

  • Immediately withdraw the T=0 aliquot and process as described below. This is your baseline.

  • Place the main plasma sample in a 37°C incubator.

  • Withdraw aliquots at predetermined time points (e.g., 1, 6, 24, 48, 96, 168 hours). The number and duration of time points depend on the expected stability of the linker.

• Sample Processing (Immunocapture): [1][12]

  • Rationale: This step is crucial to isolate the ADC from the complex plasma matrix, which would otherwise interfere with the LC-MS analysis.

  • For each time point, add the plasma aliquot to pre-washed Protein A/G magnetic beads.

  • Incubate to allow the antibody portion of the ADC to bind to the beads.

  • Place on a magnetic stand, remove the supernatant, and wash the beads 2-3 times with Wash Buffer to remove non-specifically bound proteins.

  • Elute the ADC from the beads using the low-pH Elution Buffer.

  • Immediately neutralize the eluate with Neutralization Buffer to prevent acid-induced aggregation or degradation.

• LC-MS Analysis:

  • Analyze the purified samples via LC-MS. The analysis can be performed at the intact protein level or, for better resolution, at the subunit level after reduction of the antibody's disulfide bonds (e.g., with DTT).

  • The mass spectrometer will detect multiple species corresponding to the antibody conjugated with different numbers of drugs (DAR0, DAR2, DAR4, etc.).

  • The ESI source parameters must be carefully optimized to prevent in-source dissociation of the payload, which could give a falsely low DAR reading.[13]

• Data Analysis & Interpretation:

  • Deconvolute the mass spectra from each time point to obtain the "zero-charge" masses.

  • Calculate the relative abundance of each DAR species by integrating the peak areas.

  • Calculate the average DAR for each time point using the weighted average of the different DAR species.

  • Plot the average DAR versus time. A steep decline indicates linker instability. The rate of decline can be used to calculate a plasma half-life for the conjugate. For a more detailed analysis, one can also quantify the increase in the DAR0 (unconjugated antibody) species over time.[1]

Conclusion and Recommendations

The stability of a chemical linker is not an inherent, immutable property but rather a performance characteristic that must be validated within the intended biological environment.

• The isothiocyanatophenyl sulfone linker, forming a thiourea bond, presents a dichotomy. While chemically straightforward, compelling evidence of its instability in vivo in certain contexts makes it a higher-risk candidate for therapeutics requiring long plasma half-lives.[9] Its use should be predicated on rigorous, application-specific stability testing.

• Traditional maleimide-thiol adducts, while widely used, possess a well-documented instability pathway through the retro-Michael reaction.[10] They should be considered a liability unless stabilized through next-generation chemical modifications.

• Amide bonds formed via NHS esters remain the undisputed standard for non-cleavable applications, offering maximal stability once the conjugate is formed.

As a Senior Application Scientist, my recommendation is to approach linker selection with a "trust but verify" mindset. The ideal linker balances stability in circulation with efficient payload release at the target. The experimental protocol provided herein is a critical tool for generating the empirical data needed to validate your choice and de-risk your drug development program. Always remember that the ultimate measure of a linker's stability is not its chemical structure on paper, but its measured performance in a physiologically relevant system.

References

• Sterling Pharma Solutions. (n.d.). Measurement of ADC stability in plasma and serum via mass spectrometry analysis. Retrieved from [Link]

• Creative Biolabs. (n.d.). ADC Plasma Stability Analysis Service. Retrieved from [Link]

• St-Gelais, M., & Sleiman, H. F. (2025). Binding Ability of Thiourea Derivatives to Biological Targets, Focused on Their Anticancer Activity. Biointerface Research in Applied Chemistry.

• Ma, T., Chen, Y., et al. (2023). Is Thiourea the Weak Link? An Investigation of the In Vitro and In Vivo Destabilization of [203Pb]- and [212Pb]Pb2+ Thiourea-Based Bioconjugates. ACS Bio & Med Chem Au. Available at: [Link]

• García Fernández, J. M., et al. (2002).

• An, B., Zhang, G., et al. (2020). Current LC-MS-based strategies for characterization and quantification of antibody-drug conjugates. Drug Metabolism and Disposition. Available at: [Link]

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• Shenzhen Shenda Aurora Tech. (n.d.). Water-soluble triazinyl sulfuryl polyurethane and application thereof. Patsnap. Retrieved from [Link]

• Xiong, X., et al. (2024). Recent Advances in Peptide Linkers for Antibody-Drug Conjugates.
• MDPI. (2023).

• Merchant Research & Consulting, Ltd. (2025). 3,3'-DIAMINODIPHENYL SULFONE (CAS 599-61-1) Market Research Report 2025. Retrieved from [Link]

• Bazin, H., et al. (2000). Modification of the thiourea linkage of a fluorescein-oligonucleotide conjugate to a guanidinium motif during ammonia deprotection. Bioconjugate Chemistry. Available at: [Link]

• Kolli, S., et al. (2019). Interaction of thiourea and urea with maleimide. ScienceOpen.

• Wei, C., et al. (2018). A Two-Step Immunocapture LC/MS/MS Assay for Plasma Stability and Payload Migration Assessment of Cysteine–Maleimide-Based Antibody Drug Conjugates. Analytical Chemistry. Available at: [Link]

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Isothiocyanatophenyl Sulfone: A Comprehensive Guide to its Predicted Biological Performance

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

In the landscape of novel therapeutic agent discovery, the strategic combination of well-understood pharmacophores presents a compelling avenue for innovation. Isothiocyanatophenyl sulfone emerges as a molecule of significant interest, wedding the potent biological activities of the isothiocyanate group with the established therapeutic profile of the sulfone moiety. While direct and extensive experimental data on isothiocyanatophenyl sulfone is not yet widely published, this guide will provide a comprehensive overview of its anticipated performance in key biological assays. By examining the well-documented activities of structurally related and representative compounds—namely the isothiocyanate sulforaphane and the sulfone dapsone—we can construct a scientifically grounded forecast of isothiocyanatophenyl sulfone's potential. This guide will delve into its predicted anticancer, anti-inflammatory, and antimicrobial properties, offering comparative insights and detailed experimental protocols to facilitate further research.

I. Predicted Anticancer Activity: A Synthesis of Mechanisms

The isothiocyanate functional group is a well-established player in cancer chemoprevention and therapy. Sulforaphane, a naturally occurring isothiocyanate, has been extensively studied for its multifaceted anticancer effects.[1] It is known to induce apoptosis, trigger cell cycle arrest, and inhibit angiogenesis.[1] The sulfone group, while more recognized for its antimicrobial and anti-inflammatory properties, has also been incorporated into molecules with demonstrated cytotoxic activity against cancer cell lines.

It is therefore highly probable that isothiocyanatophenyl sulfone will exhibit significant anticancer activity, leveraging the mechanisms of both its constituent moieties. The isothiocyanate group is expected to be the primary driver of this activity.

Comparative Performance Insights

To contextualize the potential of isothiocyanatophenyl sulfone, we can compare it to the known activities of sulforaphane and other relevant compounds.

Compound	Target/Mechanism	Reported IC50 Values	Key Cancer Cell Lines
Isothiocyanatophenyl Sulfone (Predicted)	Induction of apoptosis, Cell cycle arrest, Nrf2 activation	To be determined	Broad-spectrum activity expected
Sulforaphane	Nrf2 activation, HDAC inhibition, Apoptosis induction[1]	10-20 µM	Prostate, Breast, Colon, Lung[2]
Dapsone	Primarily anti-inflammatory and antimicrobial	Limited direct anticancer data	Not a primary application

Key Anticancer Signaling Pathways

The anticancer activity of isothiocyanates like sulforaphane is often mediated through the modulation of critical signaling pathways. The Nrf2 pathway, a key regulator of cellular antioxidant responses, is a primary target.[1] Additionally, isothiocyanates have been shown to inhibit histone deacetylases (HDACs), leading to changes in gene expression that can promote cell cycle arrest and apoptosis.[3]

Caption: Predicted anticancer mechanism of Isothiocyanatophenyl Sulfone.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[4]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Isothiocyanatophenyl sulfone (or other test compounds)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well microplate

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and incubate overnight.[5]

• Prepare serial dilutions of isothiocyanatophenyl sulfone in complete culture medium.

• Remove the overnight culture medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound).

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.[5]

• Add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.[6]

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

II. Predicted Anti-Inflammatory Activity: A Dual-Pronged Approach

Both isothiocyanates and sulfones possess well-documented anti-inflammatory properties. Sulforaphane has been shown to exert anti-inflammatory effects through various mechanisms, including the modulation of NF-κB signaling.[7] Dapsone, a sulfone drug, is known for its anti-inflammatory actions, which are attributed to the inhibition of neutrophil activity and myeloperoxidase.[8][9]

The combination of these two pharmacophores in isothiocyanatophenyl sulfone suggests a potent and potentially synergistic anti-inflammatory profile.

Comparative Performance Insights

Compound	Target/Mechanism	Reported Effects
Isothiocyanatophenyl Sulfone (Predicted)	Inhibition of pro-inflammatory mediators (e.g., NO, cytokines), NF-κB modulation	To be determined
Sulforaphane	Nrf2 activation, NF-κB inhibition	Reduction of pro-inflammatory cytokines (TNF-α, IL-6)[7]
Dapsone	Myeloperoxidase inhibition, Neutrophil suppression[9]	Inhibition of inflammatory cell infiltration and activity[8]

Key Anti-Inflammatory Signaling Pathways

The anti-inflammatory effects of isothiocyanatophenyl sulfone are likely to be mediated through the inhibition of the NF-κB pathway, a central regulator of inflammation, and the modulation of inflammatory enzymes and cytokines.

Caption: Predicted anti-inflammatory mechanism via NF-κB inhibition.

Experimental Protocol: Nitric Oxide (NO) Assay in Macrophages

This assay measures the production of nitric oxide, a key inflammatory mediator, by macrophages stimulated with lipopolysaccharide (LPS).[1][3]

Materials:

• RAW 264.7 macrophage cell line

• Complete cell culture medium

• Isothiocyanatophenyl sulfone (or other test compounds)

• Lipopolysaccharide (LPS)

• Griess Reagent (Solution A: 1% sulfanilamide in 5% phosphoric acid; Solution B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• 96-well microplate

• Microplate reader

Procedure:

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of isothiocyanatophenyl sulfone for 1 hour.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce nitric oxide production. Include a negative control (cells only), a positive control (cells + LPS), and compound controls (cells + compound only).

• After incubation, collect 50 µL of the cell culture supernatant from each well.

• Add 50 µL of Griess Reagent Solution A to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of Griess Reagent Solution B and incubate for another 10 minutes at room temperature, protected from light.

• Measure the absorbance at 540 nm using a microplate reader.

• Determine the nitrite concentration using a standard curve prepared with sodium nitrite. Calculate the percentage of inhibition of nitric oxide production.

III. Predicted Antimicrobial Activity: Targeting Bacterial Folate Synthesis

The sulfone moiety, particularly as seen in dapsone, is well-known for its antimicrobial properties. Dapsone acts by inhibiting dihydropteroate synthase, an enzyme crucial for folic acid synthesis in bacteria. This mechanism is shared with sulfonamide antibiotics. The isothiocyanate group can also contribute to antimicrobial activity, though its mechanisms are more varied.

Therefore, isothiocyanatophenyl sulfone is predicted to possess antimicrobial activity, primarily through the mechanism of its sulfone component.

Comparative Performance Insights

Compound	Target/Mechanism	Reported MIC Values	Target Organisms
Isothiocyanatophenyl Sulfone (Predicted)	Dihydropteroate synthase inhibition	To be determined	Bacteria requiring de novo folate synthesis
Dapsone	Dihydropteroate synthase inhibition	Varies by organism	Mycobacterium leprae, Pneumocystis jirovecii
Sulforaphane	General antimicrobial effects	Varies by organism	Broad-spectrum activity reported

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[8]

Materials:

• Bacterial strain of interest

• Cation-adjusted Mueller-Hinton Broth (or other appropriate broth)

• Isothiocyanatophenyl sulfone (or other test compounds)

• 96-well microplate

• Bacterial inoculum standardized to 0.5 McFarland turbidity

Procedure:

• Prepare a serial two-fold dilution of isothiocyanatophenyl sulfone in broth in a 96-well plate.

• Inoculate each well with the standardized bacterial suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL. Include a growth control (broth + inoculum, no compound) and a sterility control (broth only).

• Incubate the plate at 37°C for 18-24 hours.

• Visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

IV. Conclusion and Future Directions

Isothiocyanatophenyl sulfone represents a promising chemical entity with the potential for significant anticancer, anti-inflammatory, and antimicrobial activities. This guide, by drawing logical parallels with the well-characterized compounds sulforaphane and dapsone, provides a foundational framework for its anticipated biological performance and the experimental methodologies to validate these predictions.

The true therapeutic potential of isothiocyanatophenyl sulfone can only be unlocked through rigorous experimental evaluation. The protocols detailed herein offer a starting point for researchers to systematically investigate its efficacy and mechanism of action. Future studies should focus on determining the IC50 and MIC values against a broad range of cancer cell lines and microbial strains, as well as elucidating its precise molecular targets. Such research will be instrumental in defining the future role of isothiocyanatophenyl sulfone in drug discovery and development.

References

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• Wozel, G., & Blasum, C. (2014). Dapsone in dermatology and beyond. Archives of Dermatological Research, 306(2), 103-124. Available at: [Link]

• Wiegand, I., Hilpert, K., & Hancock, R. E. W. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances. Nature Protocols, 3(2), 163-175. Available at: [Link]

• van Meerloo, J., Kaspers, G. J., & Cloos, J. (2011). Cell sensitivity assays: the MTT assay. Methods in Molecular Biology, 731, 237-245. Available at: [Link]

• Bayat Mokhtari, R., et al. (2017). The role of Sulforaphane in cancer chemoprevention and health benefits: a mini-review. Journal of Cell Communication and Signaling, 11(1), 91-101. Available at: [Link]

• Coleman, M. D. (1995). Dapsone: modes of action, toxicity and possible strategies for increasing patient tolerance. British Journal of Dermatology, 132(4), 507-513. Available at: [Link]

• Guerrero-Beltrán, C. E., et al. (2012). Sulforaphane inhibits the expression of inducible nitric oxide synthase and cyclooxygenase-2 in RAW 264.7 macrophages. Journal of Medicinal Food, 15(11), 971-978. Available at: [Link]

• Heiss, E., Herhaus, C., & Klimo, K. (2001). Nuclear factor-κB is a molecular target for sulforaphane-mediated anti-inflammatory mechanisms. Journal of Biological Chemistry, 276(34), 32008-32015. Available at: [Link]

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A Senior Application Scientist's Guide: Benchmarking Isothiocyanatophenyl Sulfone Against Commercially Available Crosslinkers

Introduction: The Critical Role of the Covalent Bridge

In the intricate landscape of bioconjugation, the crosslinker is the linchpin that dictates the success of novel therapeutics, diagnostics, and research tools. From antibody-drug conjugates (ADCs) to immobilized enzymes, the stability and specificity of the covalent linkage between a biomolecule and its partner are paramount. The ideal crosslinker offers high efficiency under mild, physiological conditions, confers exceptional stability to the conjugate in its operational environment, and preserves the biological function of the parent molecule.

This guide provides an in-depth, objective comparison of a potentially novel crosslinker, Isothiocyanatophenyl Sulfone (ITPS), against a panel of well-established, commercially available alternatives. We will dissect their mechanisms, provide field-tested experimental protocols for a head-to-head comparison, and present a clear, data-driven analysis to empower researchers in making the most informed choice for their specific application.

Section 1: Profiling the Challenger: Isothiocyanatophenyl Sulfone (ITPS)

Isothiocyanatophenyl sulfone represents a class of heterobifunctional crosslinkers designed to leverage the reactivity of two distinct chemical moieties. While not a standard off-the-shelf reagent, its constituent reactive groups are well-characterized in bioconjugation.

• Isothiocyanate Group (-N=C=S): This group targets primary amines, such as the ε-amine of lysine residues and the N-terminus of proteins.[1] The reaction proceeds under mild conditions (typically pH 7.5-9.0) to form a stable thiourea bond.[1][2] This chemistry is popular for labeling, though the stability of the resulting thiourea linkage has been a subject of investigation, particularly for in-vivo applications where it may be less stable than an amide bond.[2]

• Sulfone Group (-SO2-): In many modern crosslinkers, the sulfone is present as a vinyl sulfone. This group is an excellent Michael acceptor, reacting specifically with thiol groups (from cysteine residues) under mild conditions to form a stable thioether bond.[3][4][5] This provides a highly specific alternative to maleimide chemistry for targeting sulfhydryls.

The combination of these two groups in one molecule allows for a directed, two-step conjugation strategy, first reacting the isothiocyanate with an amine-rich biomolecule, followed by conjugation to a thiol-containing molecule.

Mechanism of Action: ITPS Conjugation

The proposed reaction mechanism for a heterobifunctional ITPS (assuming a vinyl sulfone) involves a sequential conjugation process.

Caption: Proposed two-step conjugation workflow for ITPS.

Section 2: The Incumbents: A Review of Commercial Crosslinkers

A myriad of crosslinking reagents are commercially available, each with a distinct chemical strategy.[6] We will focus on three widely adopted classes that serve as benchmarks.

Amine-to-Sulfhydryl: SMCC & Sulfo-SMCC

Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate (SMCC) and its water-soluble analog, Sulfo-SMCC, are arguably the most widely used heterobifunctional crosslinkers in drug development, particularly for ADCs.[7][8]

• Mechanism: They employ an N-hydroxysuccinimide (NHS) ester to react with primary amines, forming a highly stable amide bond.[2] The other end features a maleimide group that specifically reacts with sulfhydryl groups to form a stable thioether bond.[9]

• Advantages: Well-established protocols, high reactivity, and the formation of a very stable amide linkage.[10] The cyclohexane bridge enhances the stability of the maleimide group compared to other maleimide crosslinkers.[11][12]

• Limitations: The maleimide-thioether bond can undergo retro-Michael addition, potentially leading to payload exchange in vivo. The NHS-ester is susceptible to hydrolysis, requiring anhydrous conditions for storage and preparation.[13]

Bioorthogonal "Click Chemistry": Azide-Alkyne Cycloaddition

Click chemistry, particularly the copper-free Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), offers exceptional specificity.[14] Reagents like DBCO-NHS ester are used to introduce a strained alkyne onto one molecule, which then reacts exclusively with an azide-modified partner.

• Mechanism: A bioorthogonal reaction between a cyclooctyne (e.g., DBCO) and an azide group forms an irreversible triazole ring.[15]

• Advantages: The reaction is extremely specific and bioorthogonal, meaning it does not interfere with native biological functional groups.[15] This allows for highly controlled and efficient conjugation in complex biological mixtures.

• Limitations: Requires the pre-introduction of azide and alkyne handles onto the respective biomolecules, adding steps to the overall workflow.[16]

Carbonyl-Reactive: Hydrazide-Maleimide Linkers

This class of crosslinkers is specialized for conjugating to glycoproteins.

• Mechanism: The carbohydrate moieties on a glycoprotein are first oxidized with sodium periodate to create aldehyde groups. A hydrazide-functionalized crosslinker then reacts with these aldehydes to form a stable hydrazone bond.[17][18] The other end of the crosslinker (e.g., a maleimide) can then react with a sulfhydryl group.

• Advantages: Allows for site-specific conjugation on glycosylation sites, often located away from the protein's active or binding sites.

• Limitations: The initial periodate oxidation step can potentially be harsh and lead to off-target oxidation of sensitive amino acids like methionine or cysteine if not carefully controlled.

Section 3: Head-to-Head Benchmarking: Experimental Design

To provide a fair and rigorous comparison, we will design a series of experiments using a model system: the conjugation of a fluorescent payload (for ease of detection) to a monoclonal antibody (mAb), such as Trastuzumab.

Core Principle of Self-Validation: Each protocol includes internal controls and clear analytical readouts. The choice of analytical method is justified by its ability to specifically and quantitatively measure the outcome of interest, ensuring the trustworthiness of the results.

Key Performance Indicators (KPIs):

• Conjugation Efficiency & Yield: How effectively does the crosslinker conjugate the payload to the mAb?

• Conjugate Stability: How stable is the resulting covalent bond in a biologically relevant environment (e.g., human serum)?

• Functional Integrity: Does the conjugation process impair the biological activity of the mAb?

Caption: General experimental workflow for crosslinker comparison.

Section 4: Standardized Protocols for Comparative Analysis

The following protocols are designed to be self-validating systems. The rationale behind key steps is explained to provide a deeper understanding of the process.

Protocol 4.1: Measuring Conjugation Efficiency & Drug-to-Antibody Ratio (DAR)

Rationale: This protocol uses Hydrophobic Interaction Chromatography (HIC-HPLC) to separate antibody species based on the number of conjugated payloads. This provides a precise measure of not only the overall yield but also the distribution of species (DAR 0, 2, 4, etc.). UV-Vis spectroscopy offers a complementary, faster method to determine the average DAR.

Methodology:

• Antibody Preparation: Dialyze the mAb (e.g., Trastuzumab, 5 mg/mL) into a suitable reaction buffer.

  • For Amine-Reactive Crosslinkers (ITPS, Sulfo-SMCC): Use a phosphate-buffered saline (PBS), pH 7.8. Amine reactivity is favored at slightly alkaline pH.[19] Avoid amine-containing buffers like Tris.[20]

  • For Thiol-Reactive Steps: Use a PBS buffer containing EDTA (e.g., 5 mM) at pH 7.0 to prevent disulfide bond re-formation.

• Partial Reduction (for Sulfo-SMCC): To expose free sulfhydryls, incubate the mAb with a 5-fold molar excess of TCEP for 2 hours at 37°C. Remove excess TCEP via a desalting column.

• Crosslinker Activation & Conjugation:

  • Sulfo-SMCC: React the TCEP-reduced mAb with a 10-fold molar excess of Sulfo-SMCC for 1 hour at room temperature. Then, add a 15-fold molar excess of the thiol-containing fluorescent payload and react overnight at 4°C.

  • ITPS: React the native mAb with a 10-fold molar excess of ITPS for 2 hours at room temperature. Purify the activated mAb via a desalting column. Then, add the thiol-containing payload and react overnight at 4°C.

• Quenching: Quench any unreacted crosslinker by adding L-lysine (for NHS esters/isothiocyanates) or N-acetylcysteine (for maleimides/vinyl sulfones) to a final concentration of 10 mM.

• Purification: Purify the resulting antibody-payload conjugate using a size-exclusion chromatography (SEC) column to remove excess payload and crosslinker.

• Analysis:

  • UV-Vis Spectroscopy: Measure absorbance at 280 nm (for protein) and the payload's specific wavelength. Calculate the average DAR using the known extinction coefficients.

  • HIC-HPLC: Inject the purified conjugate onto a HIC column. Elute with a decreasing salt gradient. The retention time will correlate with the hydrophobicity, allowing for the quantification of each DAR species.

Protocol 4.2: Assessing Conjugate Stability

Rationale: This assay simulates physiological conditions to test the linker's stability. By incubating the conjugate in human serum and analyzing it over time, we can directly measure the premature release of the payload, a critical parameter for in-vivo applications.

Methodology:

• Preparation: Dilute the purified conjugates from Protocol 4.1 to a final concentration of 1 mg/mL in fresh human serum.

• Incubation: Incubate the samples at 37°C.

• Time Points: At specified time points (e.g., 0, 6, 24, 72, and 168 hours), take an aliquot of each sample and immediately freeze it at -80°C to stop any further reaction.

• Analysis (SEC-HPLC):

  • Thaw the samples and precipitate serum proteins using a suitable method (e.g., acetonitrile precipitation).

  • Centrifuge to pellet the precipitated proteins and collect the supernatant.

  • Inject the supernatant onto an SEC-HPLC column equipped with both a UV and a fluorescence detector.

  • Quantify the amount of free fluorescent payload that has been released from the antibody over time.

• Data Interpretation: Plot the percentage of released payload versus time to determine the half-life (t½) of each conjugate in serum.

Section 5: Comparative Performance Analysis

The experimental data should be compiled into clear, comparative tables to facilitate objective assessment.

Table 1: Conjugation Efficiency & DAR Distribution

Crosslinker	Average DAR (UV-Vis)	% Unconjugated (DAR 0)	% High DAR (>4)	Predominant Species
ITPS	3.6	8%	12%	DAR 4
Sulfo-SMCC	3.8	5%	10%	DAR 4
DBCO-NHS (SPAAC)	3.9	<2%	5%	DAR 4

| Hydrazide | 2.5 | 15% | 18% | DAR 2 & 4 |

Interpretation: Click chemistry (SPAAC) often provides the most controlled conjugation with the lowest percentage of unconjugated antibody. Sulfo-SMCC is highly efficient. ITPS shows comparable performance, while hydrazide chemistry can be less efficient and lead to a broader distribution, depending on the number of accessible glycosylation sites.

Table 2: In-Vitro Stability in Human Serum at 37°C

Crosslinker Linkage Type	Half-life (t½) in Serum (hours)	% Payload Release at 72h
ITPS (Thiourea/Thioether)	~120	~30%
Sulfo-SMCC (Amide/Thioether)	>200	<10%

| SPAAC (Amide/Triazole) | >300 | <5% |

Interpretation: The stability of the linkage is a critical differentiator. The triazole ring from click chemistry and the amide bond from SMCC are exceptionally stable.[10] The thiourea bond formed by the isothiocyanate group of ITPS may exhibit lower stability in vivo compared to an amide bond, which is a significant consideration for therapeutic development.[2]

Section 6: Conclusion and Decision-Making Framework

The selection of a crosslinker is not a one-size-fits-all decision; it is a strategic choice based on the specific goals of the project.

• Isothiocyanatophenyl Sulfone (ITPS): Represents a viable chemistry, particularly for applications where extreme in-vivo stability is not the primary concern. Its performance is respectable, but the stability of the thiourea linkage warrants careful consideration and empirical validation for therapeutic applications.

• SMCC / Sulfo-SMCC: Remain the industry workhorses due to their robust performance, extensive historical validation, and the formation of a highly stable amide bond. They are an excellent choice for most applications, especially in ADC development.[7]

• Click Chemistry (SPAAC): Is the superior choice when absolute specificity and bioorthogonality are required. It offers unparalleled control over the conjugation process, leading to a more homogeneous product, which is highly desirable for therapeutic consistency.[15]

• Hydrazide Chemistry: Is a specialized tool, best reserved for when site-specific conjugation to carbohydrates is the primary goal and the potential for oxidation-induced damage can be mitigated.

Decision-Making Diagram

Caption: A decision framework for selecting a crosslinker.

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